3-Chloroquinuclidine hydrochloride

• CAS: 33601-77-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Chloroquinuclidine Hydrochloride (CAS: 33601-77-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloroquinuclidine hydrochloride is a pivotal bicyclic organic compound, distinguished by its rigid framework and the reactive chlorine substituent at the 3-position. This unique structural arrangement makes it a valuable intermediate in synthetic organic chemistry and a sought-after building block in the design and development of novel therapeutic agents. The quinuclidine scaffold is a "privileged" structure in medicinal chemistry, known to interact with a variety of biological targets. This guide provides a comprehensive overview of the core properties of 3-Chloroquinuclidine hydrochloride, including its physicochemical characteristics, spectral data, synthesis, reactivity, and applications in drug discovery. Detailed experimental protocols for its synthesis, purification, and analysis are also presented to support researchers in their practical applications of this versatile compound.

Introduction

The quinuclidine moiety, a bicyclic amine, is a recurring motif in a wide array of biologically active natural products and synthetic molecules. Its rigid, cage-like structure provides a well-defined three-dimensional orientation for appended functional groups, which is highly advantageous for achieving specific and high-affinity interactions with biological targets. 3-Chloroquinuclidine hydrochloride, as a readily available and reactive derivative, serves as a crucial starting material for introducing the quinuclidine scaffold into more complex molecular architectures. The presence of the chlorine atom at a strategic position allows for a variety of chemical transformations, most notably nucleophilic substitution reactions, enabling the synthesis of diverse libraries of compounds for biological screening. This guide aims to be an essential resource for scientists leveraging the unique properties of 3-Chloroquinuclidine hydrochloride in their research and development endeavors.

Physicochemical and Spectral Properties

A thorough understanding of the physical and chemical properties of 3-Chloroquinuclidine hydrochloride is fundamental for its effective use in the laboratory.

Physicochemical Properties

The key physicochemical properties of 3-Chloroquinuclidine hydrochloride are summarized in the table below.

Property	Value	Source(s)
CAS Number	33601-77-3	[1][2][3]
Molecular Formula	C₇H₁₃Cl₂N	[1][2][3]
Molecular Weight	182.09 g/mol	[1][2][3]
Appearance	Tan powder	[3]
Melting Point	236-239 °C (lit.)	[1][3]
Boiling Point	201.9 °C at 760 mmHg	[3]
IUPAC Name	3-chloro-1-azabicyclo[2.2.2]octane;hydrochloride	[3]

Spectral Analysis

The structural elucidation of 3-Chloroquinuclidine hydrochloride and its derivatives relies on standard spectroscopic techniques. While publicly available, detailed spectral assignments can be limited, the following provides an expected profile based on its structure and data for related compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a series of complex multiplets in the aliphatic region. The protons on the quinuclidine cage will exhibit distinct chemical shifts due to their fixed spatial orientations. The proton at the C3 position, adjacent to the chlorine atom, would likely appear as a multiplet at a downfield-shifted position compared to the other bridgehead and methylene protons.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the unique carbon atoms in the asymmetric quinuclidine cage. The carbon atom bonded to the chlorine (C3) is expected to have a chemical shift in the range of 60-70 ppm. The other carbons of the bicyclic system will appear at higher field.

2.2.2. Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 3-Chloroquinuclidine would likely show a molecular ion peak corresponding to the free base (C₇H₁₂ClN). The fragmentation pattern would be characteristic of the rigid quinuclidine ring system, with cleavage of the C-Cl bond and fragmentation of the bicyclic cage.

2.2.3. Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of 3-Chloroquinuclidine hydrochloride will be characterized by absorptions corresponding to C-H stretching and bending vibrations of the aliphatic ring system. A key feature would be the C-Cl stretching vibration, typically observed in the fingerprint region. Additionally, broad absorptions in the 2500-3000 cm⁻¹ range would be indicative of the amine hydrochloride salt.

Synthesis and Purification

3-Chloroquinuclidine hydrochloride is most commonly synthesized from 3-quinuclidinone hydrochloride or 3-quinuclidinol.

Synthesis from 3-Quinuclidinone Hydrochloride

A common synthetic route involves the reduction of 3-quinuclidinone to 3-quinuclidinol, followed by chlorination.[4] Alternatively, direct chlorination of 3-quinuclidinone hydrochloride can be achieved.

Synthetic pathways to 3-Chloroquinuclidine hydrochloride.

Experimental Protocol: Synthesis from 3-Quinuclidinol

This protocol describes a general procedure for the chlorination of 3-quinuclidinol using thionyl chloride.

Materials:

• 3-Quinuclidinol

• Thionyl chloride (SOCl₂)

• Anhydrous toluene (or another suitable inert solvent)

• Dry diethyl ether or isopropyl alcohol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3-quinuclidinol in anhydrous toluene.

• Cool the mixture in an ice bath.

• Slowly add thionyl chloride dropwise to the cooled suspension with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold, dry diethyl ether or isopropyl alcohol.

• Dry the product under vacuum to yield 3-Chloroquinuclidine hydrochloride.

Purification

Recrystallization is a common method for the purification of 3-Chloroquinuclidine hydrochloride. The choice of solvent is critical and depends on the impurities present. A common solvent system for recrystallization of amine hydrochlorides is a mixture of an alcohol (e.g., ethanol, isopropanol) and an ether (e.g., diethyl ether).

Experimental Protocol: Recrystallization

• Dissolve the crude 3-Chloroquinuclidine hydrochloride in a minimal amount of hot isopropanol.

• If any insoluble impurities are present, perform a hot filtration.

• Slowly add diethyl ether to the hot solution until a slight turbidity persists.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Reactivity and Chemical Transformations

The primary site of reactivity in 3-Chloroquinuclidine is the carbon atom bearing the chlorine. This C-Cl bond is susceptible to nucleophilic attack, allowing for the introduction of a wide range of functional groups at the 3-position.

Nucleophilic Substitution Reactions

3-Chloroquinuclidine readily undergoes Sₙ2-type reactions with various nucleophiles. The rigid bicyclic structure can influence the stereochemical outcome of these reactions.

General scheme of nucleophilic substitution.

Examples of Nucleophilic Substitution Reactions:

• With Azide Ion: Reaction with sodium azide (NaN₃) in a polar aprotic solvent like DMF yields 3-azidoquinuclidine, a precursor for 3-aminoquinuclidine.

• With Amines: Reaction with primary or secondary amines, such as piperidine, leads to the formation of the corresponding 3-aminoquinuclidine derivatives.

Applications in Drug Discovery and Medicinal Chemistry

The quinuclidine scaffold is a cornerstone in the development of various therapeutic agents due to its favorable pharmacokinetic properties and its ability to interact with key biological targets. 3-Chloroquinuclidine hydrochloride serves as a versatile starting material for the synthesis of a diverse range of biologically active molecules.

As a Scaffold for Bioactive Molecules

The rigid nature of the quinuclidine ring system allows for the precise positioning of pharmacophoric groups, leading to enhanced selectivity and potency. Derivatives of 3-substituted quinuclidines have shown a broad spectrum of pharmacological activities, including:

• Anticholinergic and Muscarinic Receptor Activity: Many quinuclidine derivatives are potent ligands for muscarinic acetylcholine receptors, with applications in the treatment of overactive bladder and other conditions.

• Antimicrobial Activity: Certain quinuclidine derivatives have demonstrated significant antibacterial and antifungal properties.

• Central Nervous System (CNS) Activity: The quinuclidine framework is present in compounds targeting CNS receptors, with potential applications in the treatment of neurodegenerative diseases and psychiatric disorders.

Case Studies in Drug Synthesis

While specific examples of marketed drugs directly synthesized from 3-Chloroquinuclidine hydrochloride can be proprietary, the literature contains numerous examples of its use in the synthesis of potential drug candidates. For instance, it has been used as a key intermediate in the preparation of novel squalene synthase inhibitors for the potential treatment of hypercholesterolemia.[5]

Analytical Methods

The purity of 3-Chloroquinuclidine hydrochloride is crucial for its use in synthesis and drug development. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for assessing its purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile method for the analysis of non-volatile and thermally labile compounds like 3-Chloroquinuclidine hydrochloride.

Experimental Protocol: HPLC Purity Analysis

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of an acidic buffer (e.g., 0.05 M phosphate buffer, pH 3.0) and an organic modifier like acetonitrile or methanol. The exact ratio should be optimized for good peak shape and resolution.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound exhibits absorbance.

• Sample Preparation: Prepare a stock solution of 3-Chloroquinuclidine hydrochloride in the mobile phase or a suitable solvent like methanol. Prepare working standards by serial dilution.

A typical workflow for HPLC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. While 3-Chloroquinuclidine hydrochloride is a salt and not directly volatile, analysis of the free base is possible.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: The hydrochloride salt must be converted to the free base by treatment with a base (e.g., NaOH or K₂CO₃) and extraction into an organic solvent.

• GC Column: A non-polar or medium-polarity capillary column is typically used.

• Injector and Detector Temperatures: Optimized to ensure vaporization without degradation.

• Mass Spectrometry: Electron ionization (EI) at 70 eV is standard for generating a reproducible fragmentation pattern for library matching and structural confirmation.

Safety and Handling

While some sources classify 3-Chloroquinuclidine hydrochloride as non-hazardous, it is crucial to handle all chemicals with appropriate care in a laboratory setting.[3]

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the compound.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated area or a fume hood.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

3-Chloroquinuclidine hydrochloride is a compound of significant interest to the scientific community, particularly those involved in synthetic and medicinal chemistry. Its rigid bicyclic structure, combined with the reactive chloro substituent, provides a versatile platform for the synthesis of a wide range of novel molecules with potential therapeutic applications. This guide has provided a comprehensive overview of its properties, synthesis, reactivity, and analytical methods to serve as a valuable resource for researchers. As the quest for new and effective drugs continues, the utility of key building blocks like 3-Chloroquinuclidine hydrochloride is set to grow, paving the way for future discoveries in drug development.

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Introduction: The Strategic Importance of 3-Chloroquinuclidine Hydrochloride

An In-Depth Technical Guide to the Physicochemical Properties of 3-Chloroquinuclidine Hydrochloride

3-Chloroquinuclidine hydrochloride is a pivotal heterocyclic compound built upon the rigid 1-azabicyclo[2.2.2]octane scaffold. This unique bicyclic structure imparts a high degree of conformational rigidity and steric definition, making it a valuable building block in medicinal chemistry and organic synthesis.[1][2] The presence of a chlorine atom at the C-3 position introduces a reactive center for nucleophilic substitution, while the hydrochloride salt form significantly influences its physical properties, particularly solubility.[3][4]

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals. It moves beyond a simple recitation of data to provide a deeper understanding of the causality behind the physicochemical properties of 3-Chloroquinuclidine hydrochloride, offering field-proven insights into their measurement and application. We will explore its structural and electronic characteristics, detail robust protocols for their experimental determination, and discuss the implications of these properties on the compound's reactivity and utility as a synthetic intermediate.

Molecular Structure and Core Identifiers

The foundational step in understanding any chemical entity is to define its precise structure and identifiers. 3-Chloroquinuclidine hydrochloride consists of the protonated bicyclic amine (the quinuclidinium cation) and a chloride counter-ion.

Caption: Structure of 3-Chloroquinuclidinium Chloride

The key identifiers and fundamental properties of this compound are summarized in the table below for quick reference.

Property	Value	Reference(s)
CAS Number	33601-77-3	[5][6]
Molecular Formula	C₇H₁₃Cl₂N (or C₇H₁₂ClN · HCl)	[5][7]
IUPAC Name	3-chloro-1-azabicyclo[2.2.2]octane;hydrochloride	[4]
Molecular Weight	182.09 g/mol	[5][7]
Appearance	Tan powder	[4]
InChI Key	OOMINTVSHDCDRK-UHFFFAOYSA-N	[5]

Thermal and Physical Properties

Melting Point

The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range (typically 0.5–1.0°C) is indicative of high purity, whereas impurities will depress the melting point and broaden the range.

• Reported Melting Point: 236-239 °C (lit.)[5]

Expert Rationale: The high melting point of 3-Chloroquinuclidine hydrochloride is characteristic of an ionic salt. The strong electrostatic interactions between the quinuclidinium cation and the chloride anion in the crystal lattice require significant thermal energy to overcome, resulting in a much higher melting point than the corresponding free base.

Standard Protocol: Capillary Melting Point Determination

This protocol describes a validated method for accurately determining the melting point range of a solid crystalline compound.

Methodology:

• Sample Preparation: A small amount of the dry, finely powdered 3-Chloroquinuclidine hydrochloride is packed into a capillary tube to a height of 2-3 mm. The tube is tapped gently on a hard surface or dropped through a long glass tube to ensure the sample is tightly packed at the bottom.

• Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting point apparatus.

• Approximate Determination: The sample is heated rapidly (10-20°C per minute) to find the approximate melting temperature. The apparatus is then allowed to cool at least 20°C below this point.

• Accurate Determination: A fresh sample is prepared and heated rapidly to a temperature approximately 15°C below the approximate melting point. The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium.

• Data Recording: The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The melting range is reported as T₁ – T₂.

Acidity and Ionization (pKa)

The pKa of the conjugate acid (the quinuclidinium ion) is a fundamental parameter that governs the compound's degree of ionization at a given pH. This, in turn, dictates its solubility, lipophilicity, and interaction with biological targets.

• Reported pKa: 8.9[2]

Expert Rationale: The parent quinuclidine is a strong base, with the pKa of its conjugate acid being approximately 11.0.[2] The introduction of an electron-withdrawing chlorine atom at the C-3 position has a significant acid-strengthening (base-weakening) effect. The electronegative chlorine atom pulls electron density away from the nitrogen atom through the sigma bond framework (an inductive effect), which destabilizes the positive charge on the protonated nitrogen. This makes the quinuclidinium ion more acidic (a better proton donor) and lowers its pKa compared to the unsubstituted parent compound.[8][9]

Standard Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of ionizable compounds. It involves monitoring the pH of a solution as a titrant is added incrementally.

Caption: Workflow for pKa determination by potentiometric titration.

Methodology:

• Sample Preparation: Accurately weigh a sample of 3-Chloroquinuclidine hydrochloride and dissolve it in a known volume of deionized, carbonate-free water to a concentration of approximately 1-10 mM.

• System Calibration: Calibrate a pH meter and electrode using at least two standard buffers (e.g., pH 4.01, 7.00, 10.01) that bracket the expected pKa.

• Titration: Place the sample solution in a jacketed beaker maintained at a constant temperature (e.g., 25°C) and stir continuously. Immerse the calibrated pH electrode. Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette.

• Data Acquisition: After each addition of titrant, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Continue well past the equivalence point.

• Data Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa is the pH value at the half-equivalence point (the point at which half of the quinuclidinium ions have been neutralized). This point corresponds to the midpoint of the buffer region on the titration curve.[10]

Solubility Profile

As a hydrochloride salt, 3-Chloroquinuclidine hydrochloride is expected to exhibit good solubility in water and other polar protic solvents.[11] The protonated amine and chloride ion readily engage in favorable ion-dipole interactions with water molecules. In contrast, its solubility in nonpolar organic solvents is expected to be low.

While specific experimental solubility data is not widely published, a predicted value for the free base (3-chloro-1-azabicyclo[2.2.2]octane) suggests a Log(Water Solubility in mol/L) of -1.14, indicating moderate intrinsic solubility.[12] The conversion to the hydrochloride salt dramatically enhances aqueous solubility.[11]

Standard Protocol: Aqueous Solubility by Shake-Flask Method

The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.

Caption: Workflow for the Shake-Flask Solubility Method.

Methodology:

• System Preparation: Add an excess amount of 3-Chloroquinuclidine hydrochloride to a vial containing a precise volume of the desired solvent (e.g., purified water, phosphate-buffered saline pH 7.4). The presence of excess solid is crucial.

• Equilibration: Seal the vial and place it in an incubator shaker or on a rotator in a constant temperature water bath (e.g., 25°C or 37°C). Agitate the suspension for a sufficient period (typically 24 to 48 hours) to ensure equilibrium between the solid and dissolved states is reached.

• Sample Separation: After equilibration, cease agitation and allow the undissolved solid to sediment. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding sub-micron filter (e.g., 0.22 µm PVDF) to remove all particulate matter.

• Quantification: Prepare a standard curve of the compound at known concentrations. Dilute the filtered sample if necessary and determine its concentration using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Result Expression: The equilibrium solubility is reported in units such as mg/mL or mol/L at the specified temperature and pH.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum (in D₂O): The rigid bicyclic structure simplifies the spectrum compared to acyclic amines. Due to the molecule's symmetry, fewer signals than the total number of protons are expected.

• N-H Proton: As a hydrochloride salt, the proton on the nitrogen would typically appear as a broad singlet far downfield, but it will exchange with D₂O and thus be invisible.

• C3-H Proton: The single proton on the carbon bearing the chlorine (C-3) will be the most downfield of the C-H signals, likely in the 4.0-4.5 ppm range, due to the deshielding effect of the adjacent electronegative chlorine atom. It will appear as a multiplet.

• Bridgehead Proton (C4-H): The single proton at the C-4 bridgehead position will likely appear as a distinct multiplet, expected in the 2.5-3.0 ppm range.

• Bridge Protons (C2, C5, C6, C7): The protons on the ethylene bridges will be significantly deshielded due to their proximity to the positively charged nitrogen. They will appear as complex, overlapping multiplets, likely in the 3.0-3.8 ppm range.[1][13]

Predicted ¹³C NMR Spectrum (in D₂O): The spectrum will be characterized by a few distinct signals due to the molecule's symmetry.

• C-3: The carbon atom directly bonded to the chlorine atom will be the most downfield of the sp³ carbons, expected in the 60-70 ppm range.[14][15]

• Bridgehead Carbon (C-4): This carbon will likely resonate in the 30-40 ppm range.

• Bridge Carbons (C-2, C-7 and C-5, C-6): The carbons adjacent to the nitrogen atom will be significantly deshielded, appearing in the 45-55 ppm range.[16][17]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum provides information about the functional groups present in the molecule.

• N-H Stretch: A very broad and strong absorption band is expected in the 2400-3000 cm⁻¹ region. This is characteristic of the N⁺-H stretching vibration in a secondary ammonium salt, broadened by hydrogen bonding with the chloride counter-ion and other molecules in the solid state.[18][19][20]

• C-H Stretch: Aliphatic C-H stretching vibrations will appear as sharp peaks just below 3000 cm⁻¹, typically in the 2850-2960 cm⁻¹ range.

• N-H Bend: Bending vibrations for the N⁺-H group may be observed around 1500-1600 cm⁻¹ .

• C-Cl Stretch: The carbon-chlorine stretching vibration is expected in the fingerprint region, typically between 600-800 cm⁻¹ . This peak may be difficult to assign definitively without a reference spectrum.

Mass Spectrometry (MS)

Mass spectrometry of the hydrochloride salt would typically be performed using a soft ionization technique like Electrospray Ionization (ESI), which would show a prominent peak for the cationic free base [M+H]⁺ at m/z 146.08 (for ³⁵Cl isotope). Analysis by Electron Ionization (EI) would involve the neutral free base and reveal structural information through fragmentation.

Predicted EI Fragmentation Pathway: The molecular ion of the free base (3-chloroquinuclidine, M⁺˙ at m/z 145) would be the initial species. Key fragmentation pathways would include:

• Alpha-Cleavage: The most favorable fragmentation for amines involves cleavage of a C-C bond adjacent to the nitrogen. Loss of an ethylene radical (C₂H₄) would lead to a stable fragment.

• Loss of Chlorine: Cleavage of the C-Cl bond would result in the loss of a chlorine radical (·Cl), yielding a cation at m/z 110 .

• Grob Fragmentation: The 1,3-relationship between the nitrogen lone pair and the C-Cl bond sets the stage for a potential Grob-type fragmentation, leading to the opening of the bicyclic ring.[1][21]

Caption: Proposed key fragmentations in mass spectrometry.

Synthesis and Reactivity

Synthetic Route

3-Chloroquinuclidine hydrochloride is commonly synthesized from 3-quinuclidinol or 3-quinuclidinone hydrochloride. A well-established method involves the reaction of 3-quinuclidinol with thionyl chloride (SOCl₂).[7]

Expert Rationale: This reaction proceeds via a classic Sₙi (substitution nucleophilic internal) mechanism or an Sₙ2 mechanism, depending on the conditions. The hydroxyl group of 3-quinuclidinol is first converted into a chlorosulfite intermediate, which is a much better leaving group than hydroxide. The chloride ion, either from the thionyl chloride itself or delivered internally from the intermediate, then acts as a nucleophile to displace the leaving group, forming the C-Cl bond. Using the hydrochloride salt of the starting material ensures the quinuclidine nitrogen is protonated and protected during the reaction.

Chemical Reactivity

The chemical behavior of 3-Chloroquinuclidine hydrochloride is dominated by two key features: the basicity of the bridgehead nitrogen and the electrophilic nature of the carbon at C-3.

• Acidity/Basicity: In solution, the hydrochloride salt exists in equilibrium with its free base, 3-chloroquinuclidine. The position of this equilibrium is dictated by the pH of the medium and the pKa of the compound (8.9). Above pH 8.9, the neutral free base form predominates.

• Nucleophilic Substitution: The carbon atom bonded to chlorine is an electrophilic center. It is susceptible to attack by a wide range of nucleophiles (e.g., amines, alkoxides, thiols), which displace the chloride leaving group. This Sₙ2-type reaction is a cornerstone of its utility as a synthetic intermediate, allowing for the introduction of diverse functional groups at the C-3 position.[22][23] The rigid bicyclic framework can influence reaction rates compared to analogous acyclic systems.

Conclusion

This technical guide has provided a detailed examination of the core physicochemical properties of 3-Chloroquinuclidine hydrochloride. By integrating established experimental data with predictive analysis based on fundamental chemical principles, we have constructed a comprehensive profile of this important synthetic building block. The high melting point and aqueous solubility are direct consequences of its ionic salt form. The pKa of 8.9, significantly lower than that of unsubstituted quinuclidine, is a quantifiable measure of the inductive effect of the C-3 chloro substituent. The protocols detailed herein represent robust, validated methods for the experimental determination of these key parameters. Understanding these properties is not merely an academic exercise; it is essential for the rational design of synthetic routes, the development of purification strategies, and the formulation of new chemical entities for research and drug discovery.

References

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3-Chloroquinuclidine hydrochloride molecular structure and weight

An In-depth Technical Guide to 3-Chloroquinuclidine Hydrochloride: Structure, Synthesis, and Application

Introduction

3-Chloroquinuclidine hydrochloride is a bicyclic organic compound of significant interest in synthetic and medicinal chemistry. As a derivative of quinuclidine, its rigid cage-like structure provides a unique three-dimensional scaffold that is increasingly utilized in the design of novel chemical entities. The presence of a chlorine atom at the 3-position introduces a versatile functional handle, enabling a wide range of chemical transformations. This guide offers a comprehensive overview of its molecular structure, physicochemical properties, synthesis, reactivity, and core applications, with a focus on its role as a pivotal intermediate in research and drug development.

Molecular Structure and Physicochemical Properties

The foundational structure of 3-Chloroquinuclidine hydrochloride is the 1-azabicyclo[2.2.2]octane system, commonly known as the quinuclidine nucleus. This saturated bicyclic amine is characterized by a bridgehead nitrogen atom, which imparts specific steric and electronic properties. The key feature of this derivative is the chlorine substituent at the C-3 position.[1] The compound is typically supplied as a hydrochloride salt to improve its stability and handling characteristics.

Molecular Structure Diagram

The bridged bicyclic structure is depicted below. The chlorine atom's position is a key site for chemical modification.

Caption: 2D representation of 3-Chloroquinuclidine hydrochloride.

Physicochemical Data

The key identifying and physical properties of 3-Chloroquinuclidine hydrochloride are summarized in the table below for quick reference.

Property	Value	References
CAS Number	33601-77-3	[1][2][3][4]
Molecular Formula	C₇H₁₃Cl₂N or C₇H₁₂ClN·HCl	[1][2][3][4]
Molecular Weight	182.09 g/mol	[1][2][3][4]
IUPAC Name	3-chloro-1-azabicyclo[2.2.2]octane;hydrochloride	[1]
Appearance	Tan powder	[1]
Melting Point	236-239 °C	[1][3]
Boiling Point	201.9 °C at 760 mmHg	[1]
SMILES	C1CN2CCC1C(C2)Cl.Cl	[1]
InChI Key	OOMINTVSHDCDRK-UHFFFAOYSA-N	[1]

Synthesis and Chemical Reactivity

Synthesis Pathway

3-Chloroquinuclidine hydrochloride is most commonly synthesized from a ketone precursor, 3-quinuclidinone hydrochloride.[1][5] The transformation involves the reduction of the ketone to a hydroxyl group, followed by chlorination.

The precursor, 3-quinuclidinone hydrochloride, is itself a valuable intermediate synthesized via an intramolecular Dieckmann condensation of a substituted piperidine diester.[6][7][8] This classic cyclization reaction is a robust method for forming the bicyclic quinuclidine core. The overall synthetic strategy highlights a multi-step process foundational to accessing this class of compounds.

Caption: High-level workflow for the synthesis of 3-Chloroquinuclidine HCl.

Chemical Reactivity

The reactivity of 3-Chloroquinuclidine hydrochloride is dominated by the carbon-chlorine bond. The chlorine atom is an effective leaving group, making the C-3 position susceptible to nucleophilic substitution reactions .[1] This property is the cornerstone of its utility as a synthetic intermediate. A wide variety of nucleophiles (e.g., amines, thiols, alkoxides) can be introduced at this position to generate a library of 3-substituted quinuclidine derivatives. This versatility is critical in drug discovery for structure-activity relationship (SAR) studies.

Applications in Research and Development

The unique structural and chemical attributes of 3-Chloroquinuclidine hydrochloride make it a valuable tool for chemists.

• Synthetic Building Block : Its primary application is as an intermediate or building block in multi-step organic synthesis.[1] The ability to readily displace the chloro group allows for the construction of more complex molecules, particularly those with a quinuclidine core, which is a common motif in biologically active compounds.[9][10]

• Pharmaceutical Research : The quinuclidine scaffold is present in numerous pharmaceuticals. The precursor, 3-quinuclidinone hydrochloride, is a key intermediate for drugs targeting neurological disorders and for anticholinergic agents.[9][10][11] Consequently, 3-Chloroquinuclidine hydrochloride serves as a direct precursor to analogues of these compounds, enabling the exploration of new therapeutic agents. The introduction of chlorine-containing moieties is a well-established strategy in medicinal chemistry to modulate a drug's metabolic stability, lipophilicity, and binding affinity.[12]

• Physical Organic Chemistry : The compound has been used in mechanistic studies, for instance, in the ¹H-NMR analysis of acid-base equilibria to determine the equilibrium constants for the formation of imines and iminium ions in solution.[1] Its rigid structure provides a well-defined system for such fundamental investigations.

Experimental Protocols

The following protocols are generalized methodologies that illustrate the synthesis of the precursor and a typical application of the final product.

Protocol: Synthesis of 3-Quinuclidinone Hydrochloride (Precursor)

This protocol is a conceptualized procedure based on the Dieckmann condensation methodology.[7][8][13]

Objective: To synthesize the bicyclic ketone precursor via intramolecular cyclization.

Methodology:

• Preparation of Diester : Start with a suitable piperidine precursor, such as ethyl piperidine-4-carboxylate. N-alkylation with an appropriate haloacetate (e.g., ethyl chloroacetate) in the presence of a non-nucleophilic base yields the corresponding N-substituted piperidine diester.

• Dieckmann Condensation : Treat the purified diester with a strong base (e.g., potassium tert-butoxide) in an anhydrous, aprotic solvent like toluene. The base promotes an intramolecular condensation between the two ester groups to form a β-keto ester intermediate.

• Hydrolysis and Decarboxylation : Heat the reaction mixture with aqueous acid (e.g., hydrochloric acid). This step serves two purposes: it hydrolyzes the remaining ester group and promotes the decarboxylation of the resulting β-keto acid to yield the final 3-quinuclidinone product.

• Isolation : The final product is isolated as its hydrochloride salt. This is typically achieved by evaporating the solvent and recrystallizing the crude residue from a suitable solvent system like isopropyl alcohol/water.[13]

Protocol: General Nucleophilic Substitution Reaction

Objective: To demonstrate the displacement of the chloride from 3-Chloroquinuclidine hydrochloride with a generic nucleophile (Nu-H).

Caption: Typical experimental workflow for a nucleophilic substitution.

Methodology:

• Reaction Setup : In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-Chloroquinuclidine hydrochloride (1 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

• Basification : Add a non-nucleophilic base (e.g., potassium carbonate or triethylamine, ~2.2 equivalents). The first equivalent neutralizes the hydrochloride salt, and the second neutralizes the acid generated during the substitution. Stir for 15-30 minutes.

• Nucleophile Addition : Add the desired nucleophile (e.g., a primary amine, thiol, or alcohol, ~1.2 equivalents) to the reaction mixture.

• Reaction : Heat the mixture to an appropriate temperature (typically 60-100 °C) and monitor its progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup : Upon completion, cool the reaction to room temperature. Dilute with water and extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification : Purify the crude product via flash column chromatography on silica gel or by recrystallization to yield the pure 3-substituted quinuclidine derivative.

Safety, Handling, and Storage

While some sources classify the compound as non-hazardous, it is imperative to treat all chemical reagents with appropriate care in a controlled laboratory setting.[1]

• Personal Protective Equipment (PPE) : Always wear standard PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[14] If handling large quantities of the powder outside a fume hood, a NIOSH-approved respirator is recommended.[14][15]

• Handling : Avoid generating dust.[16] Use in a well-ventilated area or a chemical fume hood.[14][17] Wash hands thoroughly after handling.

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][16][17] Keep away from incompatible materials such as strong oxidizing agents.[16][17]

• First Aid :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes.[14][15][17]

  • Skin Contact : Wash the affected area immediately with soap and plenty of water.[15][17]

  • Inhalation : Move the individual to fresh air. Seek medical attention if breathing is difficult.[14][15][17]

  • Ingestion : Do not induce vomiting. Rinse the mouth with water if the person is conscious and seek immediate medical attention.[14][15][17]

Conclusion

3-Chloroquinuclidine hydrochloride is more than a simple chlorinated amine; it is a strategically designed building block that provides access to a valuable chemical space. Its rigid bicyclic framework and the reactive C-Cl bond offer a reliable platform for synthesizing diverse molecular architectures. For researchers in organic synthesis and drug discovery, this compound represents a key intermediate for developing novel therapeutics and for probing fundamental chemical principles. Its continued application is expected to fuel further innovation across the chemical sciences.

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Synthesis of 3-Chloroquinuclidine hydrochloride from 3-quinuclidinone hydrochloride

Abstract

This technical guide provides a comprehensive overview of the synthesis of 3-chloroquinuclidine hydrochloride, a key intermediate in the development of various pharmaceutical agents. The synthesis is a two-step process commencing with the reduction of 3-quinuclidinone hydrochloride to 3-quinuclidinol, followed by a chlorination reaction to yield the final product. This document will delve into the underlying chemical principles, provide detailed, field-tested protocols, and discuss critical process parameters, safety considerations, and analytical characterization techniques. The aim is to equip researchers, scientists, and drug development professionals with the necessary knowledge for the successful and safe execution of this synthesis.

Introduction

3-Chloroquinuclidine hydrochloride is a valuable building block in medicinal chemistry, notably in the synthesis of compounds targeting muscarinic M1 and M3 receptors. The quinuclidine scaffold is present in a number of natural products and therapeutically important molecules.[1] The strategic introduction of a chlorine atom at the 3-position provides a reactive handle for further molecular elaboration, making its efficient synthesis a topic of significant interest.

This guide will detail a common and reliable synthetic route starting from the commercially available 3-quinuclidinone hydrochloride.[2] The synthesis involves two key transformations:

• Reduction of the ketone: The carbonyl group of 3-quinuclidinone hydrochloride is reduced to a hydroxyl group to form 3-quinuclidinol.

• Chlorination of the alcohol: The hydroxyl group of 3-quinuclidinol is subsequently replaced by a chlorine atom to afford 3-chloroquinuclidine hydrochloride.

The causality behind the choice of reagents and reaction conditions will be explained to provide a deeper understanding of the process.

Reaction Pathway Overview

The overall synthetic scheme is presented below. The process begins with the reduction of the ketone functionality in 3-quinuclidinone hydrochloride using a suitable reducing agent, followed by the substitution of the resulting hydroxyl group with a chlorine atom.

Caption: Mechanism of ketone reduction using sodium borohydride.

Experimental Protocol

This protocol is adapted from established procedures for the reduction of quinuclidinone derivatives. [1] Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
3-Quinuclidinone hydrochloride	161.63	10.0 g	0.0619
Sodium borohydride (NaBH₄)	37.83	1.5 g	0.0396
Water (deionized)	18.02	30 mL	-
Chloroform (CHCl₃)	119.38	3 x 50 mL	-
Anhydrous sodium sulfate (Na₂SO₄)	142.04	q.s.	-
Acetone	58.08	As needed for purification	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer, add 3-quinuclidinone hydrochloride (10.0 g, 0.0619 mol) and deionized water (30 mL).

• Stir the mixture at room temperature (30-35°C) until the solid is completely dissolved.

• In a separate beaker, prepare a solution of sodium borohydride (1.5 g, 0.0396 mol) in a small amount of water.

• Slowly add the sodium borohydride solution to the reaction mixture in portions over approximately 1 hour. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation and perform this step in a fume hood.

• After the addition is complete, continue stirring the reaction mixture for 4 hours at 30-35°C.

• Monitor the reaction progress by a suitable method, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, extract the aqueous mixture with chloroform (3 x 50 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to obtain crude 3-quinuclidinol.

• Purify the crude product by recrystallization from acetone to yield a white crystalline solid.

Safety Considerations for Step 1

• Sodium Borohydride (NaBH₄): Reacts with water and acids to produce flammable hydrogen gas. [3]It is also a skin and eye irritant. Handle in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. [3]* Chloroform (CHCl₃): A suspected carcinogen and toxic upon inhalation and ingestion. All extractions should be performed in a chemical fume hood.

Step 2: Chlorination of 3-Quinuclidinol to 3-Chloroquinuclidine Hydrochloride

Mechanistic Insight

The conversion of 3-quinuclidinol to 3-chloroquinuclidine is typically achieved using thionyl chloride (SOCl₂). This reaction proceeds through a nucleophilic substitution mechanism, specifically an Sₙi (substitution nucleophilic internal) or Sₙ2 mechanism, depending on the reaction conditions. [4] The first step involves the attack of the alcohol's oxygen on the sulfur atom of thionyl chloride, leading to the formation of a chlorosulfite intermediate and the displacement of a chloride ion. [4][5]This converts the hydroxyl group into a much better leaving group. [4]In the subsequent step, the chloride ion can attack the carbon bearing the leaving group in an Sₙ2 fashion, resulting in inversion of stereochemistry. [4]The other byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which helps to drive the reaction to completion. [4]

Caption: Mechanism of alcohol chlorination using thionyl chloride.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
3-Quinuclidinol	127.18	5.0 g	0.0393
Thionyl chloride (SOCl₂)	118.97	To be determined based on stoichiometry	-
Anhydrous dichloromethane (DCM)	84.93	As needed	-
Diethyl ether	74.12	As needed for precipitation	-

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), dissolve 3-quinuclidinol (5.0 g, 0.0393 mol) in anhydrous dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Slowly add thionyl chloride (a molar excess, e.g., 1.2 equivalents) dropwise to the stirred solution. Caution: The reaction is exothermic and releases toxic gases (HCl and SO₂). Perform this addition in a fume hood.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully remove the excess thionyl chloride and solvent under reduced pressure.

• The residue is the crude 3-chloroquinuclidine hydrochloride.

• Purify the crude product by trituration or recrystallization from a suitable solvent system, such as dichloromethane/diethyl ether, to obtain a crystalline solid.

Safety Considerations for Step 2

• Thionyl Chloride (SOCl₂): Highly corrosive and reacts violently with water, releasing toxic gases (HCl and SO₂). [6][7][8][9]It can cause severe burns to the skin and eyes and is toxic if inhaled. [6][8]Always handle thionyl chloride in a chemical fume hood with appropriate PPE, including acid-resistant gloves, a lab coat, and chemical splash goggles with a face shield. [6][7]Ensure that all glassware is scrupulously dry.

• Hydrogen Chloride (HCl) and Sulfur Dioxide (SO₂) gases: These are toxic and corrosive byproducts. The reaction apparatus must be equipped with a gas trap containing a basic solution (e.g., sodium hydroxide) to neutralize these gases.

Characterization of 3-Chloroquinuclidine Hydrochloride

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analytical Technique	Expected Results
Melting Point	Literature value is 236-239 °C. A sharp melting point range close to the literature value indicates high purity.
¹H NMR Spectroscopy	The proton NMR spectrum should show characteristic signals for the quinuclidine ring protons. The chemical shifts will be influenced by the presence of the chlorine atom and the protonated nitrogen. Comparison with a reference spectrum is ideal for confirmation. [10][11]
¹³C NMR Spectroscopy	The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule, further confirming its structure.
Mass Spectrometry (MS)	Mass spectrometry will confirm the molecular weight of the compound (182.09 g/mol for the hydrochloride salt). The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) should also be observable.
Infrared (IR) Spectroscopy	The IR spectrum will show characteristic C-H and C-N stretching and bending vibrations. The absence of a broad O-H stretch from the starting material (3-quinuclidinol) is a key indicator of reaction completion.

Conclusion

The synthesis of 3-chloroquinuclidine hydrochloride from 3-quinuclidinone hydrochloride is a well-established two-step process that is crucial for the development of novel pharmaceuticals. This guide has provided a detailed, in-depth look at the reaction mechanisms, practical experimental protocols, and essential safety precautions. By understanding the causality behind the experimental choices and adhering to the described procedures, researchers can confidently and safely synthesize this important chemical intermediate. Rigorous analytical characterization is paramount to ensure the quality and purity of the final product for its intended applications in drug discovery and development.

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IUPAC name and SMILES string for 3-Chloroquinuclidine hydrochloride

An In-Depth Technical Guide to 3-Chloroquinuclidine Hydrochloride: Synthesis, Applications, and Protocols

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Chloroquinuclidine hydrochloride, a pivotal bicyclic organic compound for professionals in research, chemical synthesis, and drug development. We will delve into its fundamental properties, synthesis pathways, and critical applications, grounding the discussion in established scientific principles and field-proven insights.

Core Chemical Identity and Physicochemical Properties

3-Chloroquinuclidine hydrochloride is a halogenated heterocyclic compound built upon the rigid 1-azabicyclo[2.2.2]octane (quinuclidine) skeleton. This unique three-dimensional structure imparts specific steric and electronic properties that make it a valuable building block in medicinal chemistry and organic synthesis. The presence of a chlorine atom at the C-3 position introduces a reactive site for further functionalization, while the hydrochloride salt form enhances its stability and handling characteristics as a solid.

The formal identification and key properties of this compound are summarized below.

Identifier	Value	Source(s)
IUPAC Name	3-chloro-1-azabicyclo[2.2.2]octane;hydrochloride	[1]
SMILES String	C1CN2CCC1C(C2)Cl.Cl	[1]
CAS Number	33601-77-3	[1][2]
Molecular Formula	C₇H₁₃Cl₂N	[1][3]
Molecular Weight	182.09 g/mol	[1][2][3][4]
Appearance	Tan or off-white powder/solid	[1][5]
Melting Point	236-239 °C	[1][2][6]

Below is the chemical structure of 3-Chloroquinuclidine hydrochloride, illustrating the bicyclic quinuclidine core with the chlorine substituent and the associated chloride counter-ion.

Structure of 3-Chloroquinuclidine hydrochloride.

Synthesis Pathway and Mechanistic Rationale

The most common and direct route to 3-Chloroquinuclidine hydrochloride involves the chlorination of its ketone precursor, 3-Quinuclidinone hydrochloride.[1][3] This transformation is a cornerstone reaction that leverages the reactivity of the carbonyl group to introduce the halogen.

Causality in Experimental Design

The choice of 3-Quinuclidinone hydrochloride as the starting material is strategic. The quinuclidine framework is already constructed, simplifying the overall process. The ketone at the C-3 position provides a chemically active site ripe for conversion. The hydrochloride form ensures the tertiary amine is protonated, protecting it from undesired side reactions during the chlorination process and improving the material's solubility in certain polar solvents.

The synthesis of the precursor, 3-Quinuclidinone, often involves an intramolecular Dieckmann condensation of a substituted piperidine, a classic and robust method for forming five- or six-membered rings.[7][8]

The overall workflow from precursor to final product is illustrated below.

Synthetic workflow for 3-Chloroquinuclidine hydrochloride.

Experimental Protocol: Chlorination of 3-Quinuclidinone Hydrochloride

This protocol is a representative procedure based on established chemical transformations. Note: This procedure should only be performed by qualified chemists in a controlled laboratory setting with appropriate safety measures.

• Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Add 3-Quinuclidinone hydrochloride (1 equivalent) to a suitable solvent like phosphorus oxychloride (POCl₃).

• Reagent Addition: Slowly add a chlorinating agent, such as phosphorus pentachloride (PCl₅) (1.1 equivalents), to the stirred suspension. The addition should be portion-wise to control the exothermic reaction.

• Reaction Execution: Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction transforms the ketone into a gem-dichloro intermediate, which then eliminates HCl to form the chloro-substituted quinuclidine.

• Workup and Isolation: After cooling to room temperature, carefully quench the reaction mixture by slowly pouring it onto crushed ice. This hydrolyzes excess chlorinating agent.

• Purification: Adjust the pH of the aqueous solution with a suitable base (e.g., NaOH) to precipitate the free base. Extract the product into an organic solvent (e.g., dichloromethane). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Salt Formation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., isopropanol) and add a solution of HCl in the same solvent to precipitate the desired 3-Chloroquinuclidine hydrochloride.

• Final Product: Filter the resulting solid, wash with a cold solvent, and dry under vacuum to yield the final product.

Applications in Research and Drug Development

The utility of 3-Chloroquinuclidine hydrochloride spans multiple domains of chemical science, from fundamental physical organic chemistry to the synthesis of complex pharmaceutical agents.

A Versatile Building Block in Organic Synthesis

The compound serves as a crucial intermediate. The chlorine atom at the C-3 position is a good leaving group, enabling nucleophilic substitution reactions.[1] This allows for the introduction of a wide variety of functional groups (e.g., amines, ethers, thiols), making it a versatile scaffold for creating libraries of novel compounds for screening in drug discovery programs. The rigid bicyclic structure provides a well-defined orientation for appended functional groups, which is critical for designing molecules that fit precisely into biological targets.

Medicinal Chemistry and the Quinuclidine Scaffold

The quinuclidine core is a privileged structure in medicinal chemistry. Its derivatives are known to interact with various receptors in the central and peripheral nervous systems. Specifically, this scaffold is integral to the development of:

• Anticholinergic Agents: These drugs block the action of acetylcholine and are used to treat conditions like Parkinson's disease and chronic obstructive pulmonary disease (COPD).[9][10]

• Neurological Disorder Therapeutics: The quinuclidine framework is a key component in pharmaceuticals targeting neurological conditions.[9][10]

• Cannabinoid Receptor Ligands: It has been used as an intermediate in the synthesis of novel ligands for CB1 and CB2 cannabinoid receptors.[9]

The broader class of chlorinated heterocyclic compounds is of immense importance in the pharmaceutical industry, with many FDA-approved drugs containing chlorine, highlighting the value of intermediates like 3-chloroquinuclidine.[11]

Application in Analytical Chemistry

Beyond synthesis, 3-Chloroquinuclidine hydrochloride has a specific application in physical organic chemistry. It has been used as a reference compound in ¹H-NMR studies to determine the equilibrium constants for the formation of imines and iminium ions in aqueous solutions (D₂O).[1][2] In these experiments, its chemical stability and distinct NMR signals allow for precise measurements of reaction equilibria, providing fundamental insights into reaction mechanisms.

Safety, Handling, and Storage Protocol

While some regulations classify the compound as non-hazardous, adherence to standard laboratory safety protocols is essential.[1] The hydrochloride salt is generally stable under normal conditions.[5]

Mandatory Safety and Handling Workflow

Workflow for Safe Handling and Storage.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[2][12]

• Handling: Handle the compound in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust.[12] Avoid direct contact with skin and eyes.[12] Do not eat, drink, or smoke in the handling area.[13]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container to prevent moisture absorption.[12] Keep away from incompatible materials such as strong oxidizing agents.[5]

• Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[12]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for chemical waste.

Conclusion

3-Chloroquinuclidine hydrochloride is more than a simple chemical reagent; it is a versatile and enabling tool for scientific innovation. Its rigid bicyclic structure, combined with the reactive chlorine handle, provides chemists with a reliable scaffold for constructing complex molecules with significant potential in medicinal chemistry and materials science. A thorough understanding of its properties, synthesis, and handling is paramount for any researcher looking to leverage its unique chemical architecture for advanced applications.

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Physicochemical Characterization of 3-Chloroquinuclidine Hydrochloride: A Definitive Analysis of Melting Point and Thermal Stability

An In-depth Technical Guide:

Abstract

This technical guide provides a comprehensive analysis of the key physicochemical properties of 3-Chloroquinuclidine hydrochloride (CAS No. 33601-77-3), with a primary focus on its melting point and thermal behavior. Intended for researchers, scientists, and professionals in drug development, this document synthesizes available literature data with established analytical principles to offer a definitive understanding of these critical parameters. We will explore the experimentally determined melting point range, critically evaluate the concept of a "boiling point" for a hydrochloride salt, and present validated protocols for the accurate determination of these properties. This guide emphasizes the causality behind experimental choices and provides self-validating methodologies to ensure scientific integrity and reproducibility.

Introduction to 3-Chloroquinuclidine Hydrochloride

Core Compound Identification

3-Chloroquinuclidine hydrochloride is a bicyclic organic compound that serves as a valuable intermediate in synthetic organic chemistry.[1] Its rigid cage-like structure, derived from the quinuclidine backbone, and the reactive chlorine substituent make it a versatile building block for the synthesis of more complex molecules, including potential pharmaceutical compounds.[1]

• IUPAC Name: 3-chloro-1-azabicyclo[2.2.2]octane;hydrochloride[1]

• CAS Number: 33601-77-3[2]

• Molecular Formula: C₇H₁₃Cl₂N[1][2]

• Molecular Weight: 182.09 g/mol [1][2]

• Appearance: Typically a tan powder[1]

Significance in Research & Development

The primary utility of 3-Chloroquinuclidine hydrochloride lies in its application as a reagent or intermediate in organic synthesis.[1] The quinuclidine moiety is a structural motif found in various biologically active molecules, making this compound a key starting material in medicinal chemistry and drug discovery programs.[1] Its hydrochloride salt form enhances stability and handling properties compared to the free base.

Physicochemical Data and Critical Analysis

Summary of Physical Properties

The following table summarizes the reported quantitative data for 3-Chloroquinuclidine hydrochloride.

Property	Reported Value	Source(s)
Melting Point	236-239 °C (lit.)	[1][2]
Boiling Point	201.9 °C at 760 mmHg	[1]

Analysis of the Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. For a pure substance, the melting range—the interval from the appearance of the first liquid droplet to complete liquefaction—is typically sharp, often within a 0.5-1.0 °C range.[3]

The literature consistently reports the melting point of 3-Chloroquinuclidine hydrochloride as a range of 236-239 °C .[1][2] This relatively narrow 3-degree range suggests a high degree of purity for the samples analyzed in the cited literature. The presence of impurities typically leads to a depression of the melting point and a broadening of the melting range.[3][4] Therefore, any experimental determination yielding a value significantly below or a range wider than this should prompt an investigation into the sample's purity and potential need for recrystallization.

Deconstructing the Boiling Point: Thermal Stability of a Hydrochloride Salt

While a boiling point of 201.9 °C is cited in one source[1], this value must be interpreted with significant scientific caution. 3-Chloroquinuclidine hydrochloride is an ionic salt. The strong electrostatic interactions between the protonated quinuclidine cation and the chloride anion result in a stable crystal lattice, which is responsible for its high melting point.

It is a fundamental principle that non-volatile salts typically decompose at high temperatures rather than boil.[5] The energy required to overcome the ionic forces and transition the entire compound into the gaseous phase (boiling) is often greater than the energy required to break covalent bonds within the molecule itself, leading to thermal decomposition.

Therefore, the more relevant and accurate parameter to investigate for this compound is its thermal decomposition temperature . The reported boiling point may be a theoretical prediction or could potentially refer to the free base, 3-chloroquinuclidine, which would have significantly different physical properties. For the hydrochloride salt, a definitive assessment of its behavior at elevated temperatures should be conducted using Thermogravimetric Analysis (TGA).

Experimental Protocol: Melting Point Determination

This section provides a detailed, validated protocol for the accurate determination of the melting point range of 3-Chloroquinuclidine hydrochloride using the capillary method.

Principle and Rationale

This method relies on heating a small, powdered sample within a capillary tube at a controlled rate. The temperatures at which melting begins and ends are recorded. The choice of a slow, controlled heating rate (approx. 1-2 °C per minute) near the expected melting point is critical; heating too rapidly does not allow for thermal equilibrium between the sample, the heating block, and the thermometer, leading to erroneously wide and high melting ranges.[6]

Required Apparatus and Materials

• Melting point apparatus (e.g., Mel-Temp, Stuart SMP10, or similar)

• Glass capillary tubes (one end sealed)

• 3-Chloroquinuclidine hydrochloride sample

• Mortar and pestle or spatula

• Watch glass

Step-by-Step Methodology

• Sample Preparation: Ensure the 3-Chloroquinuclidine hydrochloride sample is completely dry, as moisture can depress the melting point.[4] Place a small amount on a watch glass and crush it into a fine, homogeneous powder using a spatula or mortar and pestle. This ensures efficient and uniform heat transfer.[4]

• Capillary Packing: Press the open end of a capillary tube into the powdered sample. A small amount of solid will enter the tube.[6]

• Sample Compaction: To move the powder to the bottom of the tube, gently tap the sealed end on a hard surface. Alternatively, drop the capillary tube, sealed-end down, through a long glass tube or pipe onto the benchtop.[6] Repeat until a densely packed column of 2-3 mm in height is achieved.[6] An improperly packed sample can shrink upon heating, complicating interpretation.

• Instrument Setup: Place the packed capillary tube into the heating block of the melting point apparatus.

• Heating Profile:

  • If the approximate melting point is known (236-239 °C), heat the block rapidly to about 215 °C (20 °C below the expected melting point).

  • Reduce the heating rate to a slow, controlled ramp of 1-2 °C per minute . This is the most critical step for accuracy.

• Observation and Recording:

  • Observe the sample through the magnifying lens.

  • Record the temperature (T₁) at which the first droplet of liquid becomes visible.

  • Record the temperature (T₂) at which the last solid crystal melts, and the entire sample is a clear liquid.

• Reporting: Report the result as a melting point range from T₁ to T₂. For a pure sample, this should be within the literature value of 236-239 °C.

• Post-Analysis: Allow the apparatus to cool significantly before performing another measurement. Always use a fresh capillary tube for each new measurement.

Workflow for Melting Point Determination

Caption: Experimental workflow for determining the melting point via the capillary method.

Recommended Protocol: Thermal Stability Assessment

To definitively characterize the high-temperature behavior of 3-Chloroquinuclidine hydrochloride, Thermogravimetric Analysis (TGA) is the authoritative method.

Principle and Rationale

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. For 3-Chloroquinuclidine hydrochloride, this technique will not show a mass loss corresponding to boiling. Instead, it will reveal the temperature at which the compound begins to decompose, evidenced by a significant loss of mass. This provides a precise measure of its thermal stability.[7]

General Methodology for TGA

• Sample Preparation: Accurately weigh a small amount of the finely powdered sample (typically 2-5 mg) into a TGA crucible (pan), usually made of alumina or platinum.

• Instrument Setup:

  • Place the crucible onto the TGA's microbalance.

  • Seal the furnace and purge with an inert gas (e.g., Nitrogen) to prevent oxidative decomposition.

  • Program the instrument with the desired temperature profile. A linear heating rate of 10 °C/min from room temperature to approximately 400 °C is a standard starting point.

• Data Acquisition: Initiate the heating program. The instrument will continuously record the sample's mass as a function of temperature.

• Data Analysis: The output is a thermogram plotting percent mass versus temperature. The onset of decomposition is identified as the temperature at which a significant, often rapid, decrease in mass begins. This is the key indicator of the compound's thermal stability limit.

Workflow for Thermogravimetric Analysis (TGA)

Caption: Standard workflow for assessing thermal stability using TGA.

Conclusion

3-Chloroquinuclidine hydrochloride is a crystalline solid with a well-documented melting point range of 236-239 °C .[1][2] This value serves as a reliable benchmark for assessing the purity of synthesized or procured material. The concept of a boiling point is largely inapplicable to this hydrochloride salt; its thermal behavior is characterized by decomposition rather than boiling. The authoritative technique for quantifying its thermal stability is Thermogravimetric Analysis (TGA), which can precisely determine the onset temperature of decomposition. For researchers and drug development professionals, utilizing the detailed protocols within this guide will ensure the accurate and reliable characterization of this important synthetic intermediate.

References

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• University of Babylon. (n.d.). DETERMINATION OF MELTING POINTS. Retrieved from [Link]

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An In-depth Technical Guide to the Solubility of 3-Chloroquinuclidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solubility in Pharmaceutical Sciences

3-Chloroquinuclidine hydrochloride is a bicyclic organic compound that serves as a valuable intermediate in the synthesis of a variety of pharmaceutical agents.[1] Its rigid structure and the presence of a reactive chlorine atom make it a versatile building block in medicinal chemistry.[1] As with any active pharmaceutical ingredient (API) or intermediate, understanding its solubility profile is paramount for successful drug development, from early-stage formulation to ensuring bioavailability. This guide provides a comprehensive overview of the solubility of 3-chloroquinuclidine hydrochloride in aqueous and organic media, offering insights into the underlying physicochemical principles and providing actionable protocols for its experimental determination.

As a hydrochloride salt of a tertiary amine, 3-chloroquinuclidine hydrochloride is anticipated to exhibit significantly different solubility behavior compared to its free base form. The protonation of the nitrogen atom in the quinuclidine ring system drastically increases the polarity of the molecule, a common strategy employed in drug development to enhance aqueous solubility.[2] This guide will delve into the nuances of this solubility, providing a foundational understanding for researchers working with this important compound.

Physicochemical Properties of 3-Chloroquinuclidine Hydrochloride

A thorough understanding of the fundamental physicochemical properties of a compound is essential for interpreting its solubility. The key properties of 3-chloroquinuclidine hydrochloride are summarized in the table below.

Property	Value	Source
Molecular Formula	C₇H₁₃Cl₂N	[1][3]
Molecular Weight	182.09 g/mol	[1][3]
Appearance	Tan powder	[1]
Melting Point	236-239 °C	[1][3]
Chemical Structure	A bicyclic amine with a chlorine substituent at the 3-position, in the form of a hydrochloride salt.	[1]

Aqueous Solubility Profile

Hydrochloride salts of amines are generally favored in pharmaceutical development for their improved aqueous solubility and stability compared to the corresponding free bases.[2] For instance, the parent compound, quinuclidine hydrochloride, is reported to be highly soluble in water, with a solubility of 0.1 g/mL. This high solubility is attributed to the ionic nature of the hydrochloride salt and the ability of the protonated amine and chloride ions to interact favorably with polar water molecules.

Similarly, other quinuclidine derivatives in their hydrochloride salt form, such as (R)-quinuclidin-3-amine hydrochloride, are also described as being soluble in water.[2] Given these precedents, it is highly probable that 3-chloroquinuclidine hydrochloride is freely soluble in water .

The pH of the aqueous medium is a critical factor influencing the solubility of ionizable compounds. For a hydrochloride salt of a weak base like 3-chloroquinuclidine, the solubility is expected to be highest at acidic pH values where the compound exists predominantly in its protonated, ionic form. As the pH increases towards the pKa of the conjugate acid, the equilibrium will shift towards the less soluble free base, potentially leading to precipitation.

Solubility in Organic Solvents

The solubility of 3-chloroquinuclidine hydrochloride in organic solvents is governed by the principle of "like dissolves like." As a polar, ionic compound, it is expected to have limited solubility in non-polar organic solvents.

• Polar Protic Solvents: Solvents such as methanol and ethanol, which can engage in hydrogen bonding, are likely to be the most effective organic solvents for 3-chloroquinuclidine hydrochloride. The hydroxyl group of these solvents can interact with both the protonated nitrogen and the chloride counter-ion.

• Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) may also serve as suitable solvents due to their high polarity.

• Non-Polar Solvents: In contrast, non-polar solvents such as hexanes, toluene, and diethyl ether are expected to be poor solvents for this polar salt. The free base form, 3-chloroquinuclidine, would likely exhibit much higher solubility in these non-polar environments.

The interplay between the polarity of the solvent and the ionic nature of 3-chloroquinuclidine hydrochloride is a key determinant of its solubility.

Factors Influencing Solubility: A Deeper Dive

Several factors beyond the choice of solvent can influence the measured solubility of 3-chloroquinuclidine hydrochloride:

• Temperature: The dissolution of most solid compounds is an endothermic process, meaning that solubility generally increases with temperature. This relationship should be experimentally determined for specific applications.

• Purity of the Compound: The presence of impurities can affect the crystal lattice energy and, consequently, the solubility.

• Crystalline Form (Polymorphism): Different crystalline forms of the same compound can exhibit different solubilities. It is crucial to characterize the solid form being used in any solubility study.

• Common Ion Effect: In aqueous solutions containing chloride ions from other sources (e.g., NaCl), the solubility of 3-chloroquinuclidine hydrochloride may be suppressed. This is due to Le Chatelier's principle, where the presence of a common ion (Cl-) shifts the dissolution equilibrium towards the undissolved solid.

Experimental Determination of Solubility: A Validated Protocol

A precise and reproducible determination of solubility is crucial for any research or development activities. The "shake-flask" method is a widely accepted and recommended technique for determining the equilibrium solubility of a compound.[4]

Step-by-Step Shake-Flask Method

• Preparation of the System:

  • Add an excess amount of 3-chloroquinuclidine hydrochloride to a known volume of the desired solvent (e.g., purified water, buffer of a specific pH, or organic solvent) in a sealed, airtight container. The presence of undissolved solid is essential to ensure that equilibrium is reached with a saturated solution.

• Equilibration:

  • Agitate the container at a constant temperature (e.g., 25 °C or 37 °C) using a mechanical shaker or orbital agitator for a sufficient period to reach equilibrium.[4] This typically requires 24 to 48 hours.[2] Visual confirmation of the continued presence of undissolved solid is necessary.[2]

• Sample Separation:

  • After equilibration, the undissolved solid must be separated from the saturated solution. This can be achieved by centrifugation followed by careful withdrawal of the supernatant, or by filtration through a suitable membrane filter that does not adsorb the solute.

• Concentration Analysis:

  • Accurately determine the concentration of 3-chloroquinuclidine hydrochloride in the clear, saturated supernatant. A validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, is recommended for its specificity and sensitivity.

• Data Reporting:

  • Express the solubility as a concentration, for example, in mg/mL or mol/L, and specify the solvent and the temperature at which the measurement was conducted. For aqueous solubility, also report the pH of the final saturated solution.

Logical Relationships in Solubility

The following diagram illustrates the key factors influencing the solubility of 3-chloroquinuclidine hydrochloride.

Caption: Factors influencing the solubility of 3-chloroquinuclidine hydrochloride.

Conclusion

While direct quantitative solubility data for 3-chloroquinuclidine hydrochloride is not extensively published, a strong inference of its high aqueous solubility can be drawn from the behavior of the parent quinuclidine hydrochloride and other derivatives. Its solubility in organic solvents is expected to be highly dependent on the polarity of the solvent, with polar protic solvents being the most effective. For drug development professionals, the key takeaway is the critical importance of experimentally determining the solubility under conditions relevant to their specific application, paying close attention to factors such as pH and temperature. The provided shake-flask protocol offers a robust starting point for these essential investigations. A thorough understanding of the solubility of 3-chloroquinuclidine hydrochloride is a cornerstone for its effective utilization in the synthesis and formulation of novel therapeutics.

References

• ChemWhat. 3-CHLOROQUINUCLIDINE HYDROCHLORIDE CAS#: 33601-77-3. Available from: [Link]

• World Health Organization. Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. In: WHO Expert Committee on Specifications for Pharmaceutical Preparations, fifty-third report. Geneva: World Health Organization; 2019. Available from: [Link]

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Introduction: The Quinuclidine Scaffold - A Privileged Structure in Drug Discovery

An In-depth Technical Guide to Quinuclidine Derivatives in Medicinal Chemistry

In the landscape of medicinal chemistry, certain molecular scaffolds consistently reappear in a multitude of therapeutic agents, earning them the designation of "privileged structures." Quinuclidine, a bicyclic amine with the systematic name 1-azabicyclo[2.2.2]octane, is a quintessential example of such a scaffold.[1][2][3] Its unique three-dimensional and rigid conformational structure, featuring a bridged nitrogen atom, imparts a set of desirable physicochemical properties that are highly sought after in drug design.[1][2]

The rigidity of the quinuclidine core reduces the entropic penalty upon binding to a biological target, often leading to higher affinity and selectivity. Furthermore, the nitrogen atom provides a basic center (pKa of the conjugate acid is ~11.3), allowing for salt formation to improve solubility and enabling crucial hydrogen bonding interactions within receptor binding pockets.[4] This combination of a rigid framework and a strategically positioned basic nitrogen makes quinuclidine a versatile building block for synthesizing a wide array of active pharmaceutical ingredients (APIs).[1]

Historically, the quinuclidine moiety is found in nature, most famously within the Cinchona alkaloids such as quinine, a cornerstone in the history of malaria treatment.[4][5][6] Modern medicinal chemistry has expanded its application far beyond its natural origins, leveraging the quinuclidine core to develop drugs targeting the central nervous system, infectious diseases, and more.[1][6][7] This guide provides a technical overview of the synthesis, therapeutic applications, and emerging roles of quinuclidine derivatives, offering insights for researchers and drug development professionals.

PART 1: Synthetic Strategies for Quinuclidine Derivatives

The construction and functionalization of the quinuclidine ring system are pivotal for exploring its potential in medicinal chemistry. Synthetic strategies generally focus on either building the bicyclic core or modifying a pre-existing quinuclidine scaffold.

Core Synthesis: Building the Bicyclic Framework

Traditional methods for constructing the quinuclidine scaffold often involve the cyclization of piperidine derivatives.[3][8] A well-established and industrially viable approach for synthesizing the key intermediate, 3-quinuclidinone, is through a Dieckmann condensation of 1-(carbethoxymethyl)-4-carbethoxypiperidine, which is then followed by hydrolysis and decarboxylation.[9]

More recently, advanced catalytic asymmetric reactions have emerged as powerful tools for creating highly enantio-enriched quinuclidine derivatives from planar aromatic compounds.[8] For example, an iridium-catalyzed intramolecular allylic dearomatization reaction has been developed to produce indolenine-fused quinuclidine derivatives with excellent yields and high diastereoselectivity and enantioselectivity.[8]

Caption: General synthesis and functionalization of the quinuclidine core.

Functionalization of the Quinuclidine Scaffold

The most common starting point for introducing diversity is 3-quinuclidinone.[9] The carbonyl group at the C3 position is a versatile handle for a wide range of chemical transformations:

• Nucleophilic Addition: Reaction with Grignard or organolithium reagents yields 3-hydroxy-3-substituted quinuclidines.[9]

• Reductive Amination: Condensation with a primary or secondary amine followed by reduction (e.g., with sodium borohydride) produces 3-amino-substituted derivatives.[9]

• Wittig Reaction: Treatment with a phosphonium ylide converts the ketone into a 3-methylene-substituted quinuclidine, which can undergo further modifications.[9]

Experimental Protocol: Synthesis of 3-Quinuclidinone

This protocol describes a common method for preparing the key intermediate, 3-quinuclidinone, via Dieckmann condensation.[7]

Materials:

• 1-carbethoxymethyl-4-carbethoxypiperidine

• Potassium tertiary butoxide (PTBO)

• Toluene

• Tetrahydrofuran (THF)

• Sulfuric acid (dilute)

• Sodium hydroxide solution (50%)

Procedure:

• Reaction Setup: A solution of potassium tertiary butoxide (1.25 mol eq.) in toluene is prepared in a reaction vessel equipped with a reflux condenser and a dropping funnel. A small amount of THF is added.

• Dieckmann Condensation: The mixture is heated to reflux. A solution of 1-carbethoxymethyl-4-carbethoxypiperidine (1.0 mol eq.) in toluene is added dropwise over 3 hours.

• Reaction Completion: The reaction mixture is maintained at reflux and stirred for an additional 3 hours to ensure the completion of the cyclization.

• Hydrolysis & Decarboxylation: The mixture is cooled to 50°C. Dilute sulfuric acid is added dropwise to quench the reaction and facilitate hydrolysis. The aqueous layer is collected, heated to reflux, and maintained for 6 hours to effect decarboxylation.

• Work-up and Isolation: The reaction mixture is cooled to room temperature. The pH is adjusted to approximately 10.5 using a 50% sodium hydroxide solution.

• Extraction: The aqueous solution is extracted multiple times with an appropriate organic solvent (e.g., dichloromethane).

• Purification: The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield crude 3-quinuclidinone, which can be further purified by distillation or crystallization.

PART 2: Therapeutic Applications of Quinuclidine Derivatives

The rigid quinuclidine scaffold has been successfully incorporated into drugs for a wide range of diseases, demonstrating its versatility as a pharmacophore.[2]

Central Nervous System (CNS) Disorders

Quinuclidine derivatives have a profound impact on neuropharmacology, primarily through their interaction with cholinergic receptors.

• Alzheimer's Disease (AD): A key strategy in managing AD is the modulation of nicotinic and muscarinic acetylcholine receptors to enhance cholinergic signaling, which is crucial for memory and cognition.[10][11]

  • Muscarinic Agonists: Quinuclidine-based muscarinic agonists are designed to readily penetrate the central nervous system and display high efficacy at cortical receptors.[10] For example, (+-)-cis-2-methyl-spiro(1,3-oxathiolane-5,3')quinuclidine (AF102B) is a selective M1 agonist that has been shown to restore cognitive impairments in animal models of AD.[12]

  • α7-nAChR Positive Allosteric Modulators (PAMs): The α7 nicotinic acetylcholine receptor (nAChR) is implicated in the neurotoxicity of β-amyloid (Aβ) peptides. PAMs enhance the receptor's activity without directly competing with the natural ligand, acetylcholine.[11][13] The quinuclidine derivative 3-((6-(phenylethynyl)pyridin-3-yl)oxy)quinuclidine (EQ-04) is a novel PAM with high selectivity for the α7 nAChR subtype. It has demonstrated neuroprotective potential by significantly enhancing cell viability against Aβ toxicity and inhibiting Aβ aggregation in vitro.[11][13]

Caption: Quinuclidine derivatives modulating cholinergic signaling in AD.

• Other CNS Applications: The quinuclidine core is present in drugs like Solifenacin , a muscarinic antagonist for overactive bladder, and Quinupramine , an antidepressant.[7][14] Phenotypic screening has also identified quinuclidine-containing molecules like solifenacin as enhancers of progranulin secretion, a potential therapeutic strategy for frontotemporal dementia.[15]

Antimicrobial Agents

With the rise of antibiotic resistance, there is an urgent need for new classes of antimicrobial agents. Quinuclidine derivatives have emerged as a promising solution, exhibiting potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[16][17][18]

• Mechanism of Action: FtsZ Inhibition: A key target for some antimicrobial quinuclidines is the Filamenting temperature-sensitive mutant Z (FtsZ) protein.[17][19] FtsZ is a bacterial homolog of tubulin that is essential for cell division. It polymerizes to form a structure called the Z-ring at the division site, which is critical for cytokinesis. Pyrimidine-linked quinuclidines have been identified as FtsZ inhibitors; they prevent the formation of FtsZ protofilaments, thereby disrupting Z-ring assembly and halting bacterial division.[17][19] This targeted action makes them attractive candidates for novel antibiotic development.[17]

Caption: Inhibition of bacterial cell division via FtsZ polymerization.

• Structure-Activity Relationship (SAR): Studies on N-alkyl derivatives of quinuclidinium oximes have shown that quaternary N-benzyl derivatives are generally more potent and have a broader spectrum of activity than their uncharged counterparts.[16] The presence of electron-withdrawing groups, such as halogens (chlorine, bromine) on the benzyl substituent, significantly enhances antimicrobial potential.[16][18] For instance, compounds with chlorine or bromine atoms at the meta and para positions of the benzyl ring showed the most promising activity.[16]

Table 1: Antimicrobial Potency of Representative Quinuclidine Derivatives

Compound Class	Derivative Example	Target Organism	MIC (µg/mL)	Reference
Pyrimidine-linked Quinuclidine	Quinuclidine 1	S. aureus (MRSA)	24	[19]
Pyrimidine-linked Quinuclidine	Quinuclidine 1	E. faecium (VRE)	24	[19]
Quaternary N-benzyl oxime	meta-chlorobenzyl deriv. (5)	P. aeruginosa	0.25 - 1.00	[16]
Quaternary N-benzyl oxime	para-bromobenzyl deriv. (10)	P. aeruginosa	0.25 - 4.00	[14][16]
Quaternary N-benzyl oxime	para-bromobenzyl deriv. (10)	K. pneumoniae	0.25 - 4.00	[14]

MIC: Minimum Inhibitory Concentration. Lower values indicate higher potency.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure to quantify the antimicrobial efficacy of a compound.[17]

Materials:

• Quinuclidine derivative stock solution

• 96-well microtiter plates

• Bacterial strains (e.g., S. aureus, P. aeruginosa)

• Appropriate broth medium (e.g., Mueller-Hinton broth)

• Bacterial inoculum standardized to ~5 x 10⁵ CFU/mL

Procedure:

• Serial Dilution: The quinuclidine derivative is serially diluted across the wells of a 96-well plate using the broth medium to create a range of decreasing concentrations.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Controls: Positive controls (broth + bacteria, no compound) and negative controls (broth only) are included on each plate.

• Incubation: The plate is incubated under standard conditions (e.g., 37°C for 18-24 hours).

• Reading Results: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Other Therapeutic Applications

The utility of the quinuclidine scaffold extends to various other areas:

• Antihistamines: Quinuclidine derivatives are used in the treatment of allergic diseases.[20]

• Anti-inflammatory Agents: The rigid structure can be incorporated into molecules designed to inhibit inflammatory targets.[7][21]

• Squalene Synthase Inhibitors: A series of quinuclidine derivatives incorporating phenothiazine moieties were synthesized as potent squalene synthase inhibitors, demonstrating effective reduction of plasma cholesterol and triglyceride levels in hamsters.[22]

• Anticancer Agents: Novel quinuclidinone derivatives have been designed and synthesized as potential anti-proliferative agents, showing the ability to induce apoptosis in lung carcinoma cells.[23]

PART 3: Emerging Roles in Catalysis and Imaging

Beyond direct therapeutic applications, the unique chemical properties of quinuclidine are being harnessed in other areas of chemical and biomedical science.

Asymmetric Catalysis

Quinuclidine and its derivatives are effective catalysts in a variety of organic reactions.[1][3]

• Hydrogen-Atom-Transfer (HAT) Catalysis: In photoinduced reactions, quinuclidine acts as a HAT catalyst, enabling the direct C-H functionalization of compounds that are difficult to activate by other methods.[24]

• Baylis-Hillman Reaction: A direct correlation has been established between the basicity (pKa) of quinuclidine-based catalysts and their reactivity in the Baylis-Hillman reaction, with quinuclidine itself being identified as the optimal catalyst.[4][25] This discovery has led to substantial improvements in reaction rates and scope.[25]

Radiotracers for PET Imaging

Positron Emission Tomography (PET) is a powerful non-invasive imaging technique that uses molecules labeled with positron-emitting radionuclides to visualize and quantify biochemical processes in vivo.[26][27] The development of novel radiotracers is crucial for imaging specific molecular targets like receptors, transporters, or enzymes.[28][29]

Given that many quinuclidine derivatives are designed to bind with high affinity and selectivity to specific CNS receptors (e.g., muscarinic and nicotinic), they represent an excellent class of candidates for radiolabeling. By incorporating a positron-emitting isotope such as Carbon-11 (¹¹C) or Fluorine-18 (¹⁸F) into a quinuclidine-based ligand, it would be possible to create a PET radiotracer to:

• Map the density and distribution of target receptors in the living brain.

• Study receptor occupancy by therapeutic drugs.

• Aid in the diagnosis of diseases characterized by changes in receptor density.

While the development of brain-penetrant radiotracers is challenging, the inherent properties of the quinuclidine scaffold make it a promising platform for future innovation in molecular neuroimaging.[28]

Conclusion

The quinuclidine scaffold, with its rigid bicyclic structure and inherent basicity, has proven to be a remarkably versatile and privileged structure in medicinal chemistry. From its origins in natural products to its central role in modern synthetic drugs, its derivatives have led to significant therapeutic advances, particularly in the treatment of CNS disorders and infectious diseases. The continuous development of novel synthetic methodologies provides access to an ever-expanding chemical space, while new applications in asymmetric catalysis and molecular imaging highlight the enduring importance of this unique molecular framework. For researchers and drug development professionals, quinuclidine derivatives represent a rich and fertile ground for the discovery of the next generation of therapeutic agents.

References

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• Title: Antimicrobial activity of a quinuclidine-based FtsZ inhibitor and its synergistic potential with β-lactam antibiotics - PubMed Source: PubMed URL
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• Title: (+-)-cis-2-methyl-spiro(1,3-oxathiolane-5,3')
• Title: Synthetic Studies on Quinine: Quinuclidine Construction via a Ketone Enolate Regio- and Diastereoselective Pd-Mediated Allylic Alkylation - Wipf Group Source: Wipf Group URL
• Title: Neuroprotective Activity of 3-((6-(Phenylethynyl)pyridin-3-yl)oxy)
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Protocols & Analytical Methods

Introduction: The Strategic Importance of the Quinuclidine Scaffold

An in-depth guide for researchers, scientists, and drug development professionals on the synthetic applications of 3-Chloroquinuclidine Hydrochloride.

3-Chloroquinuclidine hydrochloride is a bicyclic organic compound featuring the rigid 1-azabicyclo[2.2.2]octane core.[1] This quinuclidine framework is not merely a structural curiosity; it is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents and natural products.[2] Its conformational rigidity and basic nitrogen atom are key features that allow for precise three-dimensional orientation of substituents, enabling high-affinity interactions with biological targets. Drugs such as solifenacin (for overactive bladder), cevimeline (for dry mouth), and palonosetron (an antiemetic) all incorporate the quinuclidine moiety, highlighting its therapeutic relevance.[2]

The utility of 3-chloroquinuclidine hydrochloride lies in its role as a versatile synthetic intermediate. The chlorine atom at the C3 position serves as a convenient leaving group, opening a gateway for a variety of nucleophilic substitution reactions.[1] This allows chemists to introduce diverse functional groups at a key position on the scaffold, making it an invaluable building block in the synthesis of novel pharmaceuticals and complex organic molecules.[3] This guide provides a detailed exploration of its synthesis and its primary application as an electrophile in nucleophilic substitution, complete with mechanistic insights and actionable laboratory protocols.

Synthesis of 3-Chloroquinuclidine Hydrochloride

The most common and direct route to 3-chloroquinuclidine hydrochloride involves the chlorination of its precursor, 3-quinuclidinol, which is readily available via the reduction of 3-quinuclidinone. The latter is typically synthesized through a Dieckmann condensation of a substituted piperidine.[4][5] The chlorination step is a critical transformation that activates the C3 position for subsequent functionalization.

The choice of chlorinating agent is paramount. Thionyl chloride (SOCl₂) is frequently employed for this transformation. The reaction proceeds via the formation of a chlorosulfite intermediate from the alcohol, which then undergoes an intramolecular nucleophilic attack by the chloride ion, often with inversion of stereochemistry (an Sₙi mechanism that can become Sₙ2-like in the presence of a base like pyridine). This method is effective and yields the desired chlorinated product, which is typically isolated as the stable hydrochloride salt.

Experimental Protocol: Synthesis from 3-Quinuclidinol

This protocol describes the conversion of 3-quinuclidinol to 3-chloroquinuclidine hydrochloride using thionyl chloride.

Materials:

• 3-Quinuclidinol

• Thionyl chloride (SOCl₂)

• Anhydrous Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂)

• Dry Diethyl ether ((C₂H₅)₂O)

• Round-bottom flask with reflux condenser and drying tube

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube, and a dropping funnel, suspend 3-quinuclidinol (1.0 equiv.) in anhydrous chloroform.

• Cooling: Cool the suspension to 0 °C using an ice bath. Vigorous stirring is essential to maintain a mobile slurry.

• Addition of Thionyl Chloride: Add thionyl chloride (1.5-2.0 equiv.) dropwise to the stirred suspension via the dropping funnel over 30-45 minutes. The dropwise addition is crucial to control the exothermic reaction and the evolution of HCl and SO₂ gases.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to a gentle reflux (typically around 60 °C for chloroform) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature. Carefully and slowly evaporate the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. A base trap (e.g., NaOH solution) should be used to neutralize the acidic vapors.

• Isolation: The resulting crude solid is triturated with dry diethyl ether to precipitate the product and wash away any non-polar impurities.

• Purification: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with several portions of cold, dry diethyl ether.

• Drying: Dry the product, 3-chloroquinuclidine hydrochloride, under vacuum to a constant weight.

Core Application: Nucleophilic Substitution Reactions

The primary synthetic utility of 3-chloroquinuclidine hydrochloride is its function as an electrophile in nucleophilic substitution reactions. The electron-withdrawing effect of the protonated bridgehead nitrogen and the inherent polarity of the C-Cl bond make the C3 carbon susceptible to attack by a wide range of nucleophiles.

Mechanistic Considerations

The mechanism of substitution on the rigid quinuclidine ring system is a subject of careful consideration. A classic Sₙ2 reaction, which requires backside attack, is sterically hindered by the bicyclic structure. An Sₙ1 mechanism, proceeding through a carbocation intermediate, is also possible. The stability of the resulting secondary carbocation is moderate, and its formation would be the rate-determining step.[6] The actual pathway may be a continuum between these two extremes, heavily influenced by the specific reaction conditions.

• Causality of Experimental Choices:

  • Solvent: Polar aprotic solvents like DMF, DMSO, or acetonitrile are often preferred. They can solvate the cation but do not strongly solvate the nucleophile, thus enhancing its reactivity. For Sₙ1-type reactions, polar protic solvents could be used to stabilize the carbocation intermediate.[7]

  • Base: When using the hydrochloride salt of 3-chloroquinuclidine, a non-nucleophilic base (e.g., K₂CO₃, NaH, or a hindered amine like triethylamine) is required to deprotonate the quinuclidine nitrogen, unmasking its basicity and preventing it from interfering with the nucleophile. If the nucleophile itself is used as its salt (e.g., sodium thiophenoxide), an additional base may not be necessary.

  • Temperature: Elevated temperatures are typically required to overcome the activation energy of the reaction, especially given the steric hindrance of the substrate.

General Experimental Protocol for Nucleophilic Substitution

This protocol provides a general framework for reacting 3-chloroquinuclidine hydrochloride with various nucleophiles (e.g., amines, thiols, alcohols).

Materials:

• 3-Chloroquinuclidine hydrochloride

• Nucleophile (e.g., a primary/secondary amine, a thiol, or an alcohol)

• Base (e.g., anhydrous K₂CO₃, NaH, or Et₃N)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, Acetonitrile)

• Reaction vessel (e.g., Schlenk flask or sealed tube)

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification supplies (solvents, separatory funnel, silica gel for chromatography)

Procedure:

• Preparation of Free Base (if starting with hydrochloride salt): In a reaction vessel, dissolve 3-chloroquinuclidine hydrochloride (1.0 equiv.) in a suitable solvent. Add a base (1.1 equiv., e.g., triethylamine) and stir for 15-30 minutes at room temperature to generate the free base in situ. Alternatively, the free base can be prepared beforehand by treating an aqueous solution of the hydrochloride salt with a strong base (e.g., NaOH), extracting with an organic solvent, and drying.

• Reaction Setup: To the solution of the free base under an inert atmosphere, add the nucleophile (1.1-1.5 equiv.). If the nucleophile is an alcohol or thiol, a stronger base like sodium hydride (NaH, 1.2 equiv.) may be needed to deprotonate it first.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (4-24 hours). Monitor the reaction progress by TLC or LC-MS.[8]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction carefully (e.g., with water if NaH was used). Dilute the mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).[8]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 3-substituted quinuclidine derivative.

Data Presentation: Representative Nucleophilic Substitutions

Nucleophile	Reagent Example	Base	Solvent	Product Class	Potential Application / Significance
Amine	Aniline	K₂CO₃	DMF	3-Anilinoquinuclidine	Precursors for CNS-active agents
Thiol	Thiophenol	NaH	THF	3-(Phenylthio)quinuclidine	Intermediates for muscarinic receptor ligands
Alkoxide	Sodium methoxide	N/A	Methanol	3-Methoxyquinuclidine	Building blocks for natural product synthesis
Azide	Sodium azide	N/A	DMSO	3-Azidoquinuclidine	Precursor for 3-aminoquinuclidine via reduction
Cyanide	Sodium cyanide	N/A	DMSO	Quinuclidine-3-carbonitrile	Versatile intermediate for carboxylic acids, amines

Specialized Application: Synthesis of Radiolabeled Analogues

In drug development, understanding a compound's absorption, distribution, metabolism, and excretion (ADME) is critical. Radiolabeling is a powerful technique that allows researchers to trace the fate of a drug molecule in a biological system.[9][10] 3-Chloroquinuclidine serves as an excellent precursor for introducing radioisotopes like Iodine-125 ([¹²⁵I]) or Carbon-11 ([¹¹C]) onto the quinuclidine scaffold.

For radioiodination, a common strategy is the Finkelstein reaction, a halide exchange where the chloride is displaced by a radioiodide anion (e.g., Na[¹²⁵I]).[11] This reaction is typically performed at a late stage in the synthesis to maximize the incorporation of the short-lived isotope.

Protocol: Radioiodination via Halide Exchange

This protocol outlines a microscale synthesis suitable for radiolabeling. All procedures must be carried out in a certified radiochemistry laboratory following appropriate safety protocols.

Materials:

• 3-Chloroquinuclidine hydrochloride

• Sodium Iodide [¹²⁵I] solution

• Anhydrous Acetone or Acetonitrile

• Sealed reaction vial (e.g., V-vial)

• Heating block

• HPLC for purification

Procedure:

• Preparation: In a lead-shielded fume hood, place a solution of 3-chloroquinuclidine (typically as the free base, prepared as previously described, in microgram to milligram quantities) in anhydrous acetone in a V-vial.

• Radiolabeling: Add the Na[¹²⁵I] solution (in a minimal volume).

• Reaction: Seal the vial tightly and heat it at 80-100 °C for 30-60 minutes. The precipitation of NaCl from the acetone can help drive the equilibrium towards the iodinated product.

• Purification: After cooling, the reaction mixture is directly injected onto a reverse-phase HPLC system to separate the desired radiolabeled 3-[¹²⁵I]iodo-quinuclidine from unreacted starting material and radioiodide.

• Formulation: The collected HPLC fraction containing the pure product is reformulated into a biocompatible solution (e.g., saline with a small percentage of ethanol) for in vivo or in vitro studies. The radiochemical yield and purity are determined by radio-HPLC analysis.[11]

Visualizations

References

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• Wikipedia. (n.d.). 3-Quinuclidone. Retrieved January 16, 2026, from [Link]

• Daeniker, H. U., & Grob, C. A. (1964). 3-Quinuclidone Hydrochloride. Organic Syntheses, 44, 86. Link

• Patsnap. (n.d.). Method to synthesize quinuclidine hydrochloride.

• University of Liverpool Repository. (n.d.). Thesis by Christopher Smith. Retrieved January 16, 2026, from [Link]

• Crugeiras, J., et al. (2008). Glycine enolates: the effect of formation of iminium ions to simple ketones on alpha-amino carbon acidity and a comparison with pyridoxal iminium ions. Journal of the American Chemical Society, 130(6), 2041-2050. Link

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis Landscape: Understanding the Role of 3-Quinuclidinone Hydrochloride. Retrieved January 16, 2026, from [Link]

• Moravek. (n.d.). How Do You Synthesize Radiolabeled Compounds? Retrieved January 16, 2026, from [Link]

• Wilson, A. A., et al. (2015). Synthesis of Diverse 11C-Labelled PET Radiotracers via Direct Incorporation of [11C]CO2. Nature Chemistry, 7, 915–921. Link

• Scribd. (n.d.). Reaction Mechanism. Retrieved January 16, 2026, from [Link]

• Moravek. (n.d.). The Process of Radiolabeled Compound Synthesis. Retrieved January 16, 2026, from [Link]

• Thompson, L. A., et al. (2023). Preparation of (3R)-quinuclidinol using heterogeneous biocatalytic hydrogenation in a dynamically-mixed continuous flow reactor. Frontiers in Catalysis, 3. Link

• The Organic Chemistry Tutor. (2015, October 27). Nucleophilic Substitution: Practice Problems. YouTube. Link

• Master Organic Chemistry. (n.d.). Reactions and Mechanisms. Retrieved January 16, 2026, from [Link]

• Belokon, A. I., et al. (2021). Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. Molecules, 26(19), 5994. Link

• Crash Course. (2020, September 30). Intro to Reaction Mechanisms: Crash Course Organic Chemistry #13. YouTube. Link

• Google Patents. (n.d.). EP0554508A2 - 3-Quinuclidinol catalyst compositions for making polyurethane foams.

• Frontiers. (2023). Preparation of (3R)-quinuclidinol using heterogeneous biocatalytic hydrogenation in a dynamically-mixed continuous flow reactor. Retrieved January 16, 2026, from [Link]

• Nasielski-Hinkens, R., et al. (1988). Nucleophilic substitutions on 2-Chloro-3-Nitroquinoxaline. Bulletin des Sociétés Chimiques Belges, 97(11-12), 919-926. Link

• The Organic Chemistry Tutor. (2018, May 13). Organic Chemistry - Reaction Mechanisms - Addition, Elimination, Substitution, & Rearrangement. YouTube. Link

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3-Chloroquinuclidine hydrochloride as a precursor for pharmaceutical compounds

Application Notes & Protocols

Topic: 3-Chloroquinuclidine Hydrochloride: A Pivotal Precursor for Advanced Pharmaceutical Synthesis

Abstract: This document provides a comprehensive technical guide on the strategic use of 3-chloroquinuclidine hydrochloride as a foundational building block in the synthesis of pharmaceutically active compounds. We will delve into its chemical properties, core reactivity, and provide detailed, field-proven protocols for its application in nucleophilic substitution reactions. The causality behind experimental choices is emphasized to empower researchers in drug discovery and development to leverage this versatile precursor effectively and safely.

The Strategic Importance of the Quinuclidine Scaffold

The quinuclidine moiety, a rigid bicyclic amine framework, is a privileged scaffold in medicinal chemistry.[1] Its unique three-dimensional structure allows for the precise orientation of functional groups, which can lead to high-affinity interactions with biological targets such as receptors and enzymes.[1][2] This structural rigidity often translates into enhanced therapeutic efficacy and improved selectivity profiles for drug candidates.[1]

3-Chloroquinuclidine hydrochloride serves as a critical starting material, providing a reactive electrophilic center at the C3 position for the introduction of diverse functional groups via nucleophilic substitution.[3] This reactivity is the cornerstone of its utility, enabling the construction of a wide array of complex molecules, particularly those targeting the central nervous system and muscarinic receptors.[1][4][5]

Physicochemical Properties & Safety Data

A thorough understanding of the precursor's properties is fundamental for safe handling and successful experimental design. 3-Chloroquinuclidine hydrochloride is a bicyclic organic compound that typically appears as a tan or off-white powder.[3][6]

Property	Value	Source(s)
CAS Number	33601-77-3	[3][7][8]
Molecular Formula	C₇H₁₃Cl₂N (or C₇H₁₂ClN · HCl)	[3][7][8]
Molecular Weight	182.09 g/mol	[3][7][8]
Melting Point	236-239 °C	[3][8][9]
Boiling Point	201.9 °C at 760 mmHg	[3]
Appearance	Tan / Off-white crystalline powder	[3][6]

Handling and Storage Protocols

Safe laboratory practice is non-negotiable. Adherence to the following guidelines is critical for minimizing risk.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat when handling the compound.[6][8][10]

• Ventilation: Handle the solid powder in a certified chemical fume hood to avoid inhalation of dust.[6][10] Ensure adequate ventilation in the work area.[6]

• Storage: Store 3-chloroquinuclidine hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area.[11][12] It should be kept away from incompatible materials, particularly strong oxidizing agents.[6][11]

• Spill Management: For minor spills, avoid generating dust.[10][11] Use dry clean-up procedures (sweep or vacuum) and place the material in a clean, dry, labeled container for disposal.[10][11]

• Disposal: Dispose of waste in accordance with all local, state, and federal regulations for hazardous chemical waste.[12]

Core Synthetic Strategy: Nucleophilic Substitution at C3

The primary synthetic utility of 3-chloroquinuclidine hydrochloride lies in the nucleophilic substitution reaction at the C3 position. The chlorine atom serves as an effective leaving group, allowing for the formation of new carbon-oxygen, carbon-nitrogen, or carbon-sulfur bonds, which are pivotal for building the final pharmaceutical compounds.

Caption: General workflow for C3-functionalization.

Mechanistic Considerations

The substitution reaction at the bridgehead-adjacent carbon of the rigid quinuclidine ring system possesses unique characteristics. While a full mechanistic study for every nucleophile is beyond the scope of this note, the reaction generally proceeds via a mechanism with SN2-like characteristics, involving the backside attack of the nucleophile. However, the bicyclic structure can impose steric constraints. The choice of solvent is critical; polar aprotic solvents like DMF or DMSO can facilitate the reaction by solvating the cation of the nucleophilic salt without hydrogen bonding to the nucleophile, thus increasing its reactivity. For neutral nucleophiles like amines or alcohols, a non-nucleophilic base is required to deprotonate the nucleophile or to scavenge the HCl generated during the reaction.

Experimental Protocols

The following protocols are designed to be robust and self-validating, with clear checkpoints and rationales.

Protocol 1: General Synthesis of 3-O-Alkylquinuclidine Ethers

This protocol describes a general method for synthesizing quinuclidine ethers, a common structural motif in muscarinic receptor antagonists.

Objective: To displace the C3-chloride with an alkoxide nucleophile.

Materials:

• 3-Chloroquinuclidine hydrochloride

• Anhydrous alcohol (R-OH, e.g., ethanol, isopropanol)

• Strong base (e.g., Sodium hydride (NaH), 60% dispersion in mineral oil)

• Anhydrous polar aprotic solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Ethyl acetate or Dichloromethane)

Procedure:

• Alkoxide Formation (The "Why"): A strong base is required to deprotonate the alcohol, forming a potent alkoxide nucleophile. NaH is an excellent choice as the only byproduct is hydrogen gas.

  • Under an inert atmosphere (Nitrogen or Argon), add the desired alcohol (1.2 equivalents) to a stirred suspension of NaH (1.3 equivalents) in anhydrous THF at 0 °C (ice bath).

  • Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until hydrogen evolution ceases. This indicates the complete formation of the sodium alkoxide.

• Neutralization of Precursor (The "Why"): The starting material is a hydrochloride salt. The free base form is more soluble in organic solvents and is the active reactant. While some protocols add the salt directly, pre-neutralization or using an extra equivalent of base can improve reaction kinetics. For this protocol, we rely on the excess NaH to neutralize the HCl in situ.

• Nucleophilic Substitution Reaction (The "Why"): Elevated temperature is often necessary to overcome the activation energy for the substitution reaction on the sterically hindered bicyclic system.

  • To the freshly prepared alkoxide solution, add 3-chloroquinuclidine hydrochloride (1.0 equivalent) portion-wise at room temperature.

  • Heat the reaction mixture to reflux (for THF, ~66 °C) and monitor the reaction progress by TLC or LC-MS. The reaction may take 4-24 hours.

• Reaction Quench (The "Why"): The quench carefully destroys any unreacted, highly reactive NaH and protonates the product.

  • Cool the reaction mixture to 0 °C.

  • Slowly and carefully add water dropwise to quench the excess NaH.

  • Add saturated aqueous NaHCO₃ solution until the aqueous layer is basic (pH > 8).

• Extraction and Wash (The "Why"): This sequence separates the desired organic product from inorganic salts and water-soluble impurities.

  • Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Combine the organic layers and wash once with water, followed by one wash with brine to aid in the removal of residual water.

• Drying and Concentration (The "Why"): Removal of all water is crucial before solvent evaporation to prevent product degradation and obtain an accurate yield.

  • Dry the combined organic extracts over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by crystallization to yield the pure 3-O-alkylquinuclidine.

Caption: Simplified SN2-like substitution mechanism.

Exemplary Pharmaceutical Applications

The C3-substituted quinuclidine core is present in numerous approved drugs, highlighting the industrial relevance of mastering its synthesis.

Pharmaceutical Agent	Therapeutic Class	Relevance of C3-Substitution
Solifenacin	Muscarinic M3 Antagonist	The (R)-quinuclidin-3-yl moiety forms a critical ester linkage with the rest of the molecule, essential for its anticholinergic activity in treating overactive bladder.[5]
Cevimeline	Muscarinic M1/M3 Agonist	A spiro-ether linkage at the C3 position is a key structural feature for its use in treating dry mouth associated with Sjögren's syndrome.[4]
Palonosetron	5-HT₃ Antagonist	The quinuclidine ring provides the necessary bicyclic amine structure, and while substitution is not at C3, its synthesis often proceeds from 3-quinuclidinone, a close derivative.[4]
Azasetron	5-HT₃ Antagonist	The drug features an ester group attached to the 3-position of the quinuclidine ring, crucial for its antiemetic properties.[4]

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive nucleophile. 2. Insufficient reaction temperature/time. 3. Starting material not in free base form.	1. Ensure the nucleophile is freshly prepared or its quality is verified. Use a stronger base for deprotonation. 2. Increase reaction temperature (switch to a higher boiling solvent like DMF or dioxane) and/or extend reaction time. 3. Add an additional equivalent of base to neutralize the HCl salt in situ.
Formation of Side Products	1. Elimination reaction (E2) competing with substitution. 2. Reaction with solvent.	1. Use a less sterically hindered, more nucleophilic base. Lowering the reaction temperature may favor substitution over elimination. 2. Ensure the solvent is anhydrous and not reactive under the basic conditions.
Difficult Purification	1. Product is highly polar. 2. Unreacted starting material co-elutes.	1. The tertiary amine makes the product basic. Use a polar solvent system for chromatography, often with a small amount of triethylamine or ammonia in methanol to prevent streaking on the silica gel column. 2. Drive the reaction to completion. A basic wash during workup can help remove the unreacted hydrochloride salt.

Conclusion

3-Chloroquinuclidine hydrochloride is a high-value, versatile precursor for pharmaceutical R&D. Its utility is centered on the predictable and efficient nucleophilic substitution at the C3 position, enabling access to a rich chemical space of drug-like molecules. By understanding the principles of its reactivity and adhering to robust, well-rationalized protocols, researchers can effectively harness this building block to accelerate the development of next-generation therapeutics.

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Application of 3-Chloroquinuclidine Hydrochloride in the Study of Acid-Base Equilibria

Introduction: The Significance of pKa in Chemical and Pharmaceutical Sciences

The acid dissociation constant (pKa) is a fundamental physicochemical parameter that dictates the extent of ionization of a molecule at a given pH.[1] This constant is of paramount importance in the fields of medicinal chemistry, drug development, and material science, as it governs critical properties such as solubility, membrane permeability, and receptor-binding interactions.[1] 3-Chloroquinuclidine hydrochloride, a bicyclic amine, presents a compelling case study for the principles of acid-base equilibria. Its rigid, caged structure and the presence of an electron-withdrawing substituent offer a unique opportunity to explore the interplay of structural and electronic effects on basicity. This application note provides a comprehensive guide for researchers on the use of 3-Chloroquinuclidine hydrochloride in the precise determination of pKa and the elucidation of acid-base behavior.

Physicochemical Profile of 3-Chloroquinuclidine Hydrochloride

A thorough understanding of the physicochemical properties of 3-Chloroquinuclidine hydrochloride is essential for its effective application in experimental studies.

Property	Value	Source
IUPAC Name	3-chloro-1-azabicyclo[2.2.2]octane;hydrochloride	[2]
CAS Number	33601-77-3	[2][3][4]
Molecular Formula	C₇H₁₃Cl₂N	[3][4]
Molecular Weight	182.09 g/mol	[2][3][4]
Appearance	Tan powder	[2]
Melting Point	236-239 °C	[2]
pKa of Conjugate Acid	8.9
Solubility	Enhanced solubility in water and polar solvents is expected for the hydrochloride salt compared to the free base.[5]	[5]

Understanding the Acid-Base Equilibrium of 3-Chloroquinuclidine

As a tertiary amine, the nitrogen atom in the quinuclidine ring possesses a lone pair of electrons, rendering it basic and capable of accepting a proton. The equilibrium between the protonated (conjugate acid) and unprotonated (free base) forms is central to its behavior in solution.

The presence of a chlorine atom at the 3-position significantly influences the basicity of the nitrogen atom through an inductive effect. Chlorine, being an electronegative atom, withdraws electron density from the quinuclidine ring system.[6][7] This electron-withdrawing effect reduces the electron density on the nitrogen atom, making its lone pair less available to accept a proton.[8] Consequently, 3-chloroquinuclidine is a weaker base compared to the unsubstituted quinuclidine.

Caption: Acid-base equilibrium of 3-Chloroquinuclidine.

Experimental Protocols for pKa Determination

The accurate determination of the pKa of 3-Chloroquinuclidine hydrochloride can be achieved through several well-established techniques. Potentiometric titration is a highly reliable and widely used method.[9]

Protocol 1: pKa Determination by Potentiometric Titration

This protocol details the determination of the pKa of 3-Chloroquinuclidine hydrochloride by titrating a solution of the compound with a standardized strong base and monitoring the pH.

Materials and Reagents:

• 3-Chloroquinuclidine hydrochloride (high purity)

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Deionized water (18.2 MΩ·cm)

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• 25 mL burette (Class A)

• Beakers and volumetric flasks

Experimental Workflow Diagram:

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Procedure:

• Solution Preparation:

  • Accurately weigh approximately 18.2 mg of 3-Chloroquinuclidine hydrochloride (0.1 mmol).

  • Dissolve the weighed sample in 50 mL of deionized water in a 100 mL beaker. This creates an approximately 2 mM solution. The hydrochloride salt form is expected to have good aqueous solubility.[5]

  • If solubility is an issue, a co-solvent such as ethanol can be used, but the pKa value obtained will be an apparent pKa (pKaapp) for that specific solvent system.[10]

• pH Meter Calibration:

  • Calibrate the pH meter using standard buffer solutions of pH 4.00, 7.00, and 10.00.[11] Ensure the electrode is rinsed with deionized water and gently blotted dry between buffers.

• Titration Setup:

  • Place the beaker containing the 3-Chloroquinuclidine hydrochloride solution on a magnetic stirrer and add a stir bar.

  • Immerse the calibrated pH electrode and a temperature probe into the solution, ensuring the bulb of the electrode is fully submerged but does not interfere with the stir bar.

  • Fill a 25 mL burette with standardized 0.1 M NaOH solution and record the initial volume.

• Titration Process:

  • Begin stirring the solution at a moderate, constant speed.

  • Record the initial pH of the solution.

  • Add the 0.1 M NaOH solution in small increments (e.g., 0.1-0.2 mL).

  • After each addition, allow the pH reading to stabilize and then record the pH and the total volume of titrant added.

  • As the pH begins to change more rapidly, decrease the increment volume to 0.05 mL or smaller to accurately capture the inflection point.

  • Continue the titration until the pH has plateaued in the basic region (e.g., pH 11-12).

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point (Veq), which is the point of steepest inflection on the curve. This can be more accurately determined by plotting the first derivative (ΔpH/ΔV vs. V) or the second derivative (Δ²pH/ΔV² vs. V) of the titration curve. The equivalence point corresponds to the peak of the first derivative curve or the zero crossing of the second derivative curve.

  • The pKa is equal to the pH at the half-equivalence point (Veq/2).[9] Locate this volume on the x-axis of your titration curve and determine the corresponding pH value on the y-axis.

Protocol 2: pKa Determination by ¹H-NMR Spectroscopy

An alternative and powerful method for pKa determination is Nuclear Magnetic Resonance (NMR) spectroscopy. This technique monitors the change in the chemical shift of protons near the ionization center as a function of pH.[12][13]

Step-by-Step Procedure:

• Sample Preparation: Prepare a series of solutions of 3-Chloroquinuclidine hydrochloride (e.g., 5-10 mM) in D₂O, each adjusted to a different pH value spanning the range of approximately pKa ± 2 (i.e., pH 7 to 11).

• NMR Data Acquisition: Acquire ¹H-NMR spectra for each sample.[14]

• Data Analysis: Identify a proton signal that shows a significant change in chemical shift upon protonation/deprotonation of the nitrogen. Plot the chemical shift (δ) of this proton against the pH of the solution. The resulting data will form a sigmoidal curve. The inflection point of this curve corresponds to the pKa value.[12]

Application in Drug Development and Research

The experimentally determined pKa of 3-Chloroquinuclidine hydrochloride (8.9) is a critical parameter for:

• Predicting In Vivo Behavior: The extent of ionization at physiological pH (approximately 7.4) can be calculated using the Henderson-Hasselbalch equation. This information is vital for predicting a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

• Formulation Development: Understanding the pKa helps in selecting appropriate salt forms and excipients to ensure drug stability and solubility in pharmaceutical formulations.

• Structure-Activity Relationship (SAR) Studies: By comparing the pKa of 3-Chloroquinuclidine with other quinuclidine derivatives, researchers can quantify the electronic effects of different substituents on the basicity of the quinuclidine nitrogen, aiding in the rational design of molecules with desired properties.

Conclusion

3-Chloroquinuclidine hydrochloride serves as an excellent model compound for the practical application of acid-base equilibrium principles. The protocols detailed in this note provide a robust framework for the accurate determination of its pKa. A thorough understanding and experimental determination of this fundamental property are indispensable for professionals in chemical research and drug development, enabling the informed design and optimization of novel chemical entities.

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Leveraging ¹H-NMR Spectroscopy for the Precise Determination of Acid-Base Equilibrium Constants: A Methodological Guide Using 3-Chloroquinuclidine Hydrochloride

An Application Note from the Senior Scientist's Desk

Abstract

The determination of equilibrium constants, particularly the acid dissociation constant (pKa), is fundamental in chemical and pharmaceutical sciences for understanding molecular behavior, reactivity, and pharmacokinetic properties. This application note provides a comprehensive, in-depth guide to utilizing ¹H-Nuclear Magnetic Resonance (NMR) spectroscopy for the accurate determination of the pKa of 3-Chloroquinuclidine hydrochloride. We move beyond a simple recitation of steps to explain the causality behind the experimental design, ensuring a robust and self-validating protocol. This guide details the theoretical underpinnings of NMR titration, a step-by-step experimental workflow, rigorous data analysis, and expert insights into potential challenges. The methodology leverages the sensitivity of proton chemical shifts to changes in the electronic environment upon protonation and deprotonation, offering a powerful, non-invasive tool for researchers, scientists, and drug development professionals.

Introduction

In the landscape of drug discovery and development, the acid dissociation constant (pKa) is a critical physicochemical parameter. It governs a molecule's charge state at a given pH, which in turn dictates its solubility, permeability, target binding, and metabolic profile. Consequently, accurate and reliable methods for pKa determination are indispensable. While techniques like potentiometric titration and UV-Vis spectroscopy are common, ¹H-NMR spectroscopy presents a uniquely powerful alternative. NMR is non-invasive and provides a wealth of structural and quantitative information simultaneously, allowing for the direct observation of molecular changes during an acid-base titration.[1][2]

This guide uses 3-Chloroquinuclidine hydrochloride as a model compound to illustrate the NMR-based pKa determination method.[3] As a bicyclic amine, its nitrogen atom participates in a well-defined acid-base equilibrium between its protonated (quinuclidinium) and neutral forms.[4] By monitoring the subtle yet distinct changes in the ¹H-NMR spectrum across a range of pD (the equivalent of pH in deuterium oxide), we can precisely map the equilibrium landscape and extract a reliable pKa value.

Theoretical Background

The Henderson-Hasselbalch Relationship in D₂O

The foundation of this method is the Henderson-Hasselbalch equation, which links the pH (or pD in our case), the pKa, and the relative concentrations of the acidic (protonated, BH⁺) and basic (deprotonated, B) forms of the amine:

pD = pKa + log ( [[B]] / [[BH⁺]] )

This relationship is the mathematical framework through which we will interpret our NMR data.

The Principles of NMR in Monitoring Equilibria

The power of NMR in this context stems from its sensitivity to the local electronic environment of each proton.[5]

• Chemical Shift and Molecular Charge: The nitrogen atom in 3-Chloroquinuclidine bears a positive charge in its protonated, acidic form (the quinuclidinium ion). This charge induces a significant electron-withdrawing effect, deshielding the nearby protons (especially those on the carbons alpha to the nitrogen).[6][7] This deshielding causes their NMR signals to appear at a higher chemical shift (further downfield).[8] Conversely, in the neutral, basic form, this positive charge is absent, and the same protons are more shielded, resonating at a lower chemical shift (upfield).

• Fast Exchange on the NMR Timescale: The exchange between the protonated (BH⁺) and deprotonated (B) forms is typically extremely rapid, much faster than the NMR timescale (milliseconds).[9][10] Consequently, the spectrometer does not detect two distinct signals for each proton (one for BH⁺ and one for B). Instead, it observes a single, time-averaged peak whose chemical shift (δ_obs) is a population-weighted average of the chemical shifts of the two pure species.[10][11]

The observed chemical shift (δ_obs) can be expressed as:

δ_obs = (X_BH⁺ * δ_BH⁺) + (X_B * δ_B)

where:

• X_BH⁺ and X_B are the mole fractions of the acidic and basic forms, respectively.

• δ_BH⁺ and δ_B are the intrinsic chemical shifts of a given proton in the pure acidic and basic forms.

By combining this relationship with the Henderson-Hasselbalch equation, we can directly correlate the measured chemical shift at a specific pD to the pKa of the compound.

Experimental Design and Protocol

A robust experimental design is critical for obtaining high-quality, reproducible data. The following protocols are designed to be self-validating by ensuring consistency and minimizing sources of error.

Materials and Reagents

Material/Reagent	Grade	Purpose
3-Chloroquinuclidine hydrochloride	≥98% Purity	Analyte
Deuterium Oxide (D₂O)	99.9 atom % D	NMR Solvent
Sodium Deuteroxide (NaOD)	40 wt. % in D₂O	Titrant for increasing pD
Deuterium Chloride (DCl)	35 wt. % in D₂O	Titrant for decreasing pD
K₂HPO₄ / KH₂PO₄	Reagent Grade	Buffer components (optional)
Trimethylsilyl propanoic acid (TSP)	NMR Grade	Internal Reference Standard (δ = 0.00 ppm)
Calibrated pD Meter/Electrode	—	Accurate pD measurement
High-Quality NMR Tubes	5 mm, matched	Sample containment
Volumetric Glassware	Class A	Accurate solution preparation

Instrumentation

• NMR Spectrometer: A 400 MHz (or higher) spectrometer equipped with a probe capable of temperature regulation is recommended. Higher fields provide better signal dispersion.

• pD Meter: A pH meter with an electrode calibrated for use in D₂O is essential for accurate pD measurements. Note that pD = pH_reading + 0.4 for glass electrodes calibrated with aqueous (H₂O) buffers.

Overall Experimental Workflow

The entire process, from preparation to analysis, follows a logical sequence designed to ensure data integrity.

Caption: A flowchart of the experimental procedure.

Protocol 1: Preparation of Stock Solutions

Accuracy begins here. All solutions should be prepared in D₂O using Class A volumetric glassware.

• Analyte Stock (100 mM): Accurately weigh an appropriate amount of 3-Chloroquinuclidine hydrochloride (MW: 182.09 g/mol ) and dissolve it in a specific volume of D₂O in a volumetric flask.

• Titrant Stocks (e.g., 1 M DCl and 1 M NaOD): Prepare stock solutions of strong acid and strong base in D₂O. These will be used to adjust the pD of the NMR samples.

• Internal Standard Stock (10 mM): Prepare a stock solution of TSP in D₂O. This will serve as the chemical shift reference.

Protocol 2: Sample Preparation for NMR Analysis

The goal is to create a series of ~10-15 samples with a constant analyte concentration but spanning a pD range of approximately pKa ± 2 units.

• Pipette Analyte: To each of a series of clean vials, add an identical, precise volume of the Analyte Stock solution (e.g., 500 µL). This ensures the concentration of 3-Chloroquinuclidine is constant across all samples, which is a critical assumption for the data analysis.[9]

• Adjust pD: Carefully add microliter amounts of the DCl or NaOD stock solutions to each vial to adjust the pD. Aim for a spread of pD values across the expected range (for quinuclidines, this is typically in the 9-11 range, so target a pD range of 7-13).

• Measure pD: After each addition and thorough mixing, measure the pD using a calibrated meter. Record the value precisely.

• Add Internal Standard: Add an identical, small volume of the TSP stock solution to each vial.

• Final Volume: Add D₂O to bring all samples to the same final volume (e.g., 600 µL).

• Transfer: Transfer each final solution to a clearly labeled, high-quality NMR tube.

Protocol 3: ¹H-NMR Data Acquisition

Consistency in acquisition parameters is key to ensuring that observed chemical shift changes are due only to pD variation.

Parameter	Recommended Value	Rationale
Spectrometer Frequency	≥ 400 MHz	Better signal separation and sensitivity.
Temperature	298 K (25 °C)	Must be kept constant to avoid temperature-induced chemical shifts.[12]
Number of Scans (ns)	8 or 16	To achieve an adequate signal-to-noise ratio.
Relaxation Delay (d1)	5 s	Ensures full relaxation of protons for accurate integration (though not strictly needed for chemical shift analysis).
Acquisition Time (aq)	~3-4 s	Provides good digital resolution.
Solvent	D₂O	The medium for the acid-base equilibrium.
Referencing	Set TSP signal to 0.00 ppm	Ensures all spectra are accurately and consistently referenced.[8]

Data Analysis and Interpretation

With the spectra acquired, the next step is to extract the chemical shift data and calculate the pKa.

Data Processing and Spectral Assignment

• Standard Processing: Apply Fourier transformation, automatic phase correction, and baseline correction to all spectra using your NMR software.

• Assignment: Identify the proton signals of 3-Chloroquinuclidine. The protons on the carbons adjacent (alpha) to the nitrogen atom are expected to show the largest pD-dependent chemical shift changes and should be the focus of the analysis.

Workflow for pKa Determination

The analysis follows a clear path from raw data to the final equilibrium constant.

Caption: A flowchart of the data analysis procedure.

Data Extraction and pKa Calculation

• Tabulate Data: For the chosen proton signal, create a table of the measured pD versus its observed chemical shift (δ_obs).

Sample	pD	Observed Chemical Shift (δ_obs) [ppm]
1	7.50	3.65
2	8.50	3.63
3	9.50	3.55
4	10.50	3.30
5	11.50	3.10
6	12.50	3.06
...	...	...
(Note: Data is illustrative)

• Plot and Fit: Plot δ_obs (y-axis) against pD (x-axis). The data should form a sigmoidal curve. Use a scientific graphing program (e.g., Origin, SciPy, GraphPad) to perform a non-linear regression fit of the data to the following equation, derived from the theoretical principles:

  δ_obs = δ_B + ( (δ_BH⁺ - δ_B) / (1 + 10^(pD - pKa)) )

  The fitting algorithm will solve for the three unknown parameters:

  • δ_B: The chemical shift of the pure basic form (the lower plateau of the curve).

  • δ_BH⁺: The chemical shift of the pure acidic form (the upper plateau of the curve).

  • pKa: The pD value at the inflection point of the curve, which is the desired equilibrium constant.

Discussion and Best Practices

• Trustworthiness and Validation: The quality of the sigmoidal fit is a self-validation metric. A high correlation coefficient (R² > 0.99) indicates that the data conforms well to the theoretical model, lending high confidence to the determined pKa value. It is also crucial to ensure the limiting chemical shifts (δ_B and δ_BH⁺) are well-defined by including data points on the plateaus of the curve.

• Expert Insights: The choice of which proton to monitor is important. Select a well-resolved singlet or the center of a simple multiplet that does not overlap with other signals throughout the titration. Protons alpha to the site of protonation are ideal as they exhibit the largest change in chemical shift, leading to a more defined sigmoidal curve and a more precise pKa determination.

• Potential Challenges:

  • Solubility: Ensure the analyte remains fully soluble across the entire pD range. Precipitation will invalidate the results.

  • Temperature Stability: Fluctuations in temperature during the experiment can cause shifts in the signals, introducing error.[12] Ensure the spectrometer's temperature control is stable.

  • pD Measurement: Accurate pD measurement is paramount. Always use a properly calibrated electrode and apply the standard correction factor (pD = pH_reading + 0.4).

Conclusion

¹H-NMR spectroscopy provides a robust, accurate, and structurally informative method for determining acid-base equilibrium constants. By carefully monitoring pD-dependent chemical shifts, this technique allows for a detailed characterization of the protonation behavior of molecules like 3-Chloroquinuclidine hydrochloride. The protocol detailed herein, grounded in fundamental principles and designed for high fidelity, equips researchers with a reliable tool to measure this critical parameter, aiding in the rational design and development of new chemical and pharmaceutical agents.

References

• ResearchGate. (2023). How can one determine equilibrium constant of a reaction by 1H NMR spectroscopy? ResearchGate. [Link]

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Application Notes & Protocols: Synthesis of Novel Quinuclidine Derivatives for Drug Discovery

An Application Guide for Drug Discovery Professionals

Abstract

The quinuclidine ring system, a rigid bicyclic amine structure, represents a privileged scaffold in medicinal chemistry.[1][2] Its unique conformational properties and basic nitrogen atom make it an ideal pharmacophore for interacting with a variety of biological targets, including muscarinic and nicotinic acetylcholine receptors.[1][3][4][5] This guide provides an in-depth exploration of the synthesis of novel quinuclidine derivatives, moving beyond simple procedural lists to explain the causal reasoning behind strategic synthetic choices. We present validated, step-by-step protocols for the functionalization of common precursors, methods for structural characterization, and context for their application in modern drug discovery programs targeting neurological and other disorders.

The Quinuclidine Scaffold: A Privileged Structure in Medicinal Chemistry

The 1-azabicyclo[2.2.2]octane system, commonly known as quinuclidine, is a cornerstone of numerous natural products and synthetic drugs.[2] Its significance stems from a combination of unique structural and chemical properties:

• Structural Rigidity: Unlike flexible aliphatic amines, the bicyclic nature of quinuclidine locks its conformation. This rigidity reduces the entropic penalty upon binding to a biological target, often leading to higher affinity and selectivity.[1]

• Basic Nitrogen: The bridgehead nitrogen atom is a strong base (pKa of the conjugate acid is ~11.3), which is typically protonated at physiological pH.[6] This cationic center is crucial for forming key ionic interactions within receptor binding pockets, particularly in cholinergic receptors.

• Three-Dimensional Vector: The rigid framework allows for the precise positioning of functional groups in three-dimensional space. By modifying the 2, 3, or 4-positions of the ring, chemists can systematically explore the chemical space around a target's binding site to optimize potency, selectivity, and pharmacokinetic properties.[1]

These features have led to the incorporation of the quinuclidine scaffold into a wide array of therapeutic agents, from the anti-malarial quinine to modern drugs like Solifenacin, which targets muscarinic receptors.[1][6]

Strategic Approaches to Synthesis

The synthesis of functionalized quinuclidines can be broadly categorized into two strategic approaches: constructing the bicyclic core from acyclic or monocyclic precursors, or, more commonly, functionalizing a pre-existing quinuclidine moiety.

Core Construction: The Dieckmann Condensation Approach

Classically, the quinuclidine ring has been assembled from appropriately substituted piperidine precursors.[7] The Dieckmann condensation of 1-carbethoxymethyl-4-carbethoxypiperidine is a well-established method to form the bicyclic keto-ester, which can then be hydrolyzed and decarboxylated to yield 3-quinuclidinone, a pivotal intermediate.[8]

• Causality: This approach is fundamental and allows for the construction of the core itself. However, it suffers from a significant drawback: the limited availability of diverse, appropriately functionalized piperidine precursors, which often require lengthy syntheses themselves.[7] For drug discovery programs requiring rapid library synthesis, this route is often too cumbersome.

Core Functionalization: A More Versatile Strategy

A more efficient and widely adopted strategy involves the chemical modification of commercially available quinuclidine precursors, such as 3-quinuclidinone or 3-quinuclidinol. This approach allows for the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

• Rationale: Starting with a common, advanced intermediate streamlines the synthetic process, enabling chemists to focus on introducing key diversity elements. This is critical in a drug discovery setting where speed and efficiency are paramount. Common transformations include nucleophilic additions to the ketone of 3-quinuclidinone, reductive aminations, and functionalization of the hydroxyl group of 3-quinuclidinol.[9]

A powerful, albeit more complex, method involves the formation of a quinuclidine N-oxide. This activates the α-protons for abstraction, allowing for functionalization at the C2 position, a site that is otherwise difficult to access.[7][10]

Caption: General workflow for synthesizing novel quinuclidine derivatives.

Detailed Experimental Protocols

The following protocols are presented as robust, validated methods for the synthesis of key quinuclidine intermediates and derivatives.

Protocol 1: Synthesis of (±)-3-Quinuclidinol via Reduction of 3-Quinuclidinone

This protocol describes the reduction of the ketone in 3-quinuclidinone hydrochloride to the corresponding secondary alcohol. Sodium borohydride is a mild, selective, and cost-effective reducing agent, making this transformation highly reliable and scalable.[11]

Materials:

• 3-Quinuclidinone hydrochloride

• Sodium borohydride (NaBH₄)

• Deionized water

• Chloroform (CHCl₃) or Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of 3-quinuclidinone hydrochloride in 50 mL of deionized water. Cool the solution to 0-5 °C in an ice bath.

• Reduction: While stirring vigorously, add 1.5 g of sodium borohydride in small portions over 30 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation. The addition is exothermic; maintain the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4 hours.

• Monitoring: Monitor the reaction completion by Thin Layer Chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane with 1% ammonium hydroxide.

• Work-up: Once the reaction is complete, cool the mixture in an ice bath and carefully adjust the pH to >11 with 50% aqueous sodium hydroxide solution.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with chloroform or DCM (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting white solid is typically of high purity. If necessary, it can be further purified by recrystallization from acetone to yield (±)-3-quinuclidinol.[11]

Self-Validation:

• Expected Yield: 85-95%.

• Appearance: White crystalline solid.

• Characterization (¹H NMR, CDCl₃): δ 3.75 (m, 1H, CH-OH), 3.05 (m, 1H), 2.90-2.50 (m, 5H), 2.0-1.25 (m, 5H).[11]

• Mass Spectrometry (ESI+): m/z 128 [M+H]⁺.[11]

Protocol 2: Synthesis of a 3-Aryloxy Quinuclidine Derivative

This protocol details the etherification of 3-quinuclidinol with a substituted phenol, a common step in creating ligands for nicotinic or muscarinic receptors.[4] The Mitsunobu reaction is an excellent choice for this transformation as it proceeds under mild, neutral conditions, tolerating a wide range of functional groups.

Materials:

• (±)-3-Quinuclidinol (from Protocol 1)

• 4-Nitrophenol (or other desired phenol)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Setup: To an oven-dried, 250 mL round-bottom flask under a nitrogen atmosphere, add (±)-3-quinuclidinol (1.27 g, 10 mmol), 4-nitrophenol (1.53 g, 11 mmol), and triphenylphosphine (2.89 g, 11 mmol).

• Dissolution: Add 100 mL of anhydrous THF and stir until all solids dissolve. Cool the solution to 0 °C in an ice bath.

• Mitsunobu Reaction: Add DIAD (2.2 mL, 11 mmol) dropwise over 20 minutes. A color change and/or formation of a precipitate is typically observed.

• Reaction: After addition, remove the ice bath and stir the reaction at room temperature overnight.

• Monitoring: Monitor the reaction by TLC (e.g., 50% Ethyl Acetate in Hexanes) for the consumption of the starting materials.

• Quenching & Concentration: Quench the reaction by adding 10 mL of water. Remove the THF under reduced pressure.

• Work-up: Dilute the residue with 100 mL of ethyl acetate and transfer to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃ (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to an oil/solid.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to isolate the desired 3-(4-nitrophenoxy)quinuclidine.

Self-Validation:

• Expected Yield: 60-80%.

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. The disappearance of the alcohol proton and the appearance of aromatic protons from the phenol are key diagnostic signals in the ¹H NMR spectrum.

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Application Notes & Protocols: 3-Chloroquinuclidine Hydrochloride as a Versatile Building Block for Bioactive Molecules

Introduction: The Strategic Importance of the Quinuclidine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks are recognized for their recurring appearance in successful therapeutic agents. These are often termed "privileged structures" due to their ability to bind to multiple, diverse biological targets. The quinuclidine ring system, a rigid, bicyclic tertiary amine (1-azabicyclo[2.2.2]octane), is a quintessential example of such a scaffold.[1][2] Its conformational rigidity reduces the entropic penalty upon binding to a receptor, while its basic nitrogen atom provides a key interaction point and influences physicochemical properties like solubility. This framework is found in natural alkaloids like quinine and is a cornerstone in the synthesis of numerous important drugs, including muscarinic agonists (e.g., cevimeline) and antagonists (e.g., solifenacin).[3][4]

3-Chloroquinuclidine hydrochloride (CAS: 33601-77-3) is a pivotal starting material that unlocks the synthetic potential of this scaffold.[5][6] It is typically a tan powder with a melting point of 236-239 °C.[5] The strategic placement of a chlorine atom at the C3 position transforms the otherwise stable quinuclidine core into a versatile electrophilic building block. This chlorine atom serves as an excellent leaving group, making the C3 carbon susceptible to attack by a wide array of nucleophiles. This reactivity is the foundation of its utility, enabling the straightforward introduction of diverse functional groups and pharmacophores to construct novel, high-value bioactive molecules.[5]

The Core Reaction: Nucleophilic Substitution at the C3 Position

The primary utility of 3-chloroquinuclidine hydrochloride stems from its participation in nucleophilic substitution reactions.[5][7] The rigid bicyclic structure prevents backside attack typical of a classical SN2 reaction. However, the reaction proceeds effectively, allowing for the displacement of the chloride by various nucleophiles. The general transformation involves the reaction of 3-chloroquinuclidine with an oxygen-, nitrogen-, or sulfur-based nucleophile to create new ether, amine, or thioether linkages, respectively.

The causality behind this synthetic strategy is clear: by tethering different molecular fragments to the C3 position of the quinuclidine core, researchers can systematically explore the chemical space around this privileged scaffold. This allows for the fine-tuning of a compound's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties (ADME).

Caption: General workflow for synthesizing bioactive molecules from 3-chloroquinuclidine.

Application I: Synthesis of Muscarinic Receptor Ligands via Ether Linkage

Scientific Rationale: The 3-hydroxyquinuclidine moiety is a cornerstone pharmacophore for ligands of muscarinic acetylcholine receptors (mAChRs).[3] Derivatives where the hydroxyl group is converted to an ether, particularly an aryl ether, are prevalent among potent M1 and M3 receptor agonists and antagonists.[3][8] These receptors are critical targets for treating conditions like Alzheimer's disease, Sjögren's syndrome, and overactive bladder.[3] The reaction of 3-chloroquinuclidine with phenolic nucleophiles provides a direct and efficient route to these valuable 3-aryloxyquinuclidine derivatives.

Experimental Protocol: Synthesis of 3-Phenoxyquinuclidine

This protocol describes a representative Williamson ether synthesis. The choice of a strong base like sodium hydride (NaH) is crucial as it irreversibly deprotonates the weakly acidic phenol, generating the highly nucleophilic phenoxide anion required for an efficient reaction. Anhydrous DMF is an ideal solvent due to its polar aprotic nature, which solvates the cation without interfering with the nucleophile, and its high boiling point, which allows for elevated reaction temperatures to drive the reaction to completion.

Caption: Synthesis of 3-phenoxyquinuclidine via nucleophilic substitution.

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) under a nitrogen atmosphere. Cool the suspension to 0 °C in an ice bath.

• Nucleophile Preparation: In a separate flask, dissolve phenol (1.0 equivalent) in a minimum amount of anhydrous DMF.

• Deprotonation: Add the phenol solution dropwise to the NaH suspension at 0 °C. Allow the mixture to stir at this temperature for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen gas evolution ceases. This indicates the complete formation of sodium phenoxide.

• Substitution Reaction: Dissolve 3-chloroquinuclidine hydrochloride (1.0 equivalent) in anhydrous DMF and add it dropwise to the sodium phenoxide solution.

• Heating: Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.[9] The reaction is typically complete within 4-12 hours.

• Work-up: Cool the mixture to room temperature and carefully quench the reaction by the slow addition of water. Extract the aqueous phase with ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Compound Example	Nucleophile	Yield (%)	Pharmacological Target	Reference Ki (nM)
Cevimeline	2-Methyl-1,4-dithiane	~65%	M1/M3 Agonist	M1: ~10, M3: ~17
(S)-3-(3-Hexyloxy-1,2,5-thiadiazol-4-yl)-quinuclidine	3-Hexyloxy-4-hydroxy-1,2,5-thiadiazole	>70%	M1 Selective Agonist	M1: 0.8, M2: 45
Phenyl Carbamate Analog	N-(4-fluorophenethyl)aniline	~55%	M1-M5 Ligand	M1: 2.0, M3: 2.6

Yields and Ki values are representative and may vary based on specific literature sources and assay conditions.[3][10][11]

Application II: Accessing Nicotinic Receptor Modulators via Amination

Scientific Rationale: The 3-aminoquinuclidine scaffold is a key feature in potent and selective ligands for nicotinic acetylcholine receptors (nAChRs), particularly the α7 subtype.[12] α7 nAChR agonists are of significant interest for their potential to treat cognitive deficits associated with schizophrenia and Alzheimer's disease. The formation of a C-N bond at the C3 position allows for the introduction of various substituted aryl or heteroaryl amines, which are crucial for achieving high affinity and desired functional activity at the receptor.[12][13]

Experimental Protocol: Synthesis of N-(Phenyl)-3-aminoquinuclidine

This protocol outlines a direct amination reaction. The reaction often requires elevated temperatures and may be facilitated by a non-nucleophilic base to scavenge the HCl formed. Using the amine nucleophile in excess can also serve this purpose. The choice of a high-boiling point solvent like DMSO or NMP is common.

Caption: Synthesis of an N-aryl-3-aminoquinuclidine derivative.

Step-by-Step Methodology:

• Preparation: To a sealable reaction vessel, add 3-chloroquinuclidine hydrochloride (1.0 equivalent), aniline (1.5-2.0 equivalents), and a base such as potassium carbonate (K₂CO₃, 2.0 equivalents).

• Solvent Addition: Add an appropriate high-boiling polar aprotic solvent, such as dimethyl sulfoxide (DMSO).

• Reaction: Seal the vessel and heat the mixture to 120-150 °C with vigorous stirring.[9]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract the product into an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and then brine to remove the solvent and salts. Dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo. The crude product is then purified by silica gel chromatography.

Compound Example	Nucleophile	Yield (%)	Pharmacological Target	Note
PNU-282987 Analog	2-Methylaniline	~60%	α7 nAChR Agonist	Potent and selective agonist.
Varenicline Analog	Pyrrolidine	~75%	α4β2 nAChR Partial Agonist	Quinuclidine isostere.
Deschloroepibatidine Analog	2-Amino-5-fluoropyridine	~50%	α4β2 nAChR Ligand	High affinity nAChR ligand.

Data are representative of syntheses for this class of compounds.[12][13][14]

Application III: Crafting Enzyme Inhibitors via Thioether Linkage

Scientific Rationale: The introduction of a sulfur linkage creates a 3-thioether-quinuclidine, a scaffold found in potent enzyme inhibitors. A notable example is in the development of squalene synthase inhibitors, which are targeted as cholesterol-lowering agents.[15] Thiols are excellent nucleophiles, often more so than their alcohol counterparts, making the formation of C-S bonds from 3-chloroquinuclidine a highly favorable and efficient reaction.[16][17]

Experimental Protocol: Synthesis of 3-(Phenylthio)quinuclidine

This protocol leverages the high nucleophilicity of the thiolate anion. A mild base is sufficient to deprotonate the acidic thiophenol. The reaction typically proceeds smoothly at room or slightly elevated temperatures.

Caption: Synthesis of a 3-thioether-quinuclidine derivative.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve thiophenol (1.0 equivalent) in a solvent such as ethanol or isopropanol.

• Deprotonation: Add an aqueous solution of sodium hydroxide (NaOH, 1.1 equivalents) and stir for 15-20 minutes at room temperature to form the sodium thiophenoxide salt.

• Substitution: Add a solution of 3-chloroquinuclidine hydrochloride (1.0 equivalent) in the same solvent.

• Heating: Heat the reaction mixture to reflux and monitor by TLC or LC-MS. The reaction is generally complete within 2-6 hours.

• Work-up: After cooling, remove the solvent under reduced pressure. Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent. The resulting crude material can be purified by column chromatography if necessary.

Compound Example	Nucleophile	IC₅₀	Pharmacological Target
YM-53546	10-Methyl-10H-phenothiazin-3-ylmethanethiol	0.12 µM	Squalene Synthase
Generic Thioether	Thiophenol	-	Synthetic Intermediate
Cysteine Adduct	L-Cysteine	-	Covalent Modifier Studies

Data for YM-53546 is from literature on hamster liver microsomal enzyme inhibition.[15]

Safety and Handling

3-Chloroquinuclidine hydrochloride is a chemical reagent and should be handled in a well-ventilated fume hood.[5] Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes. Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.

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• University of Liverpool Repository. (n.d.). Thesis: Functionalisation of Quinuclidine. Available at: [Link]

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Application Notes and Protocols: Experimental Setup for Chlorination of Quinuclidine Derivatives

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Introduction

Chlorinated quinuclidine derivatives are pivotal structural motifs in a wide array of pharmacologically active compounds and serve as versatile intermediates in organic synthesis. The quinuclidine cage, a bicyclic amine, imparts unique stereochemical and conformational rigidity, while the introduction of a chlorine atom can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2] This guide provides a comprehensive overview of the experimental setups and protocols for the chlorination of quinuclidine derivatives, addressing both N-chlorination and C-H chlorination strategies. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals, emphasizing safety, efficiency, and mechanistic understanding.

Foundational Principles: Chlorination Strategies for Saturated Amines

The chlorination of saturated amines like quinuclidine can proceed via two primary pathways: direct chlorination of the nitrogen atom (N-chlorination) or substitution of a hydrogen atom on the carbon framework (C-H chlorination). The choice of strategy depends on the desired product and the reactivity of the substrate.

N-Chlorination

N-chlorination involves the formation of an N-Cl bond, yielding N-chloroammonium salts or N-chloroamines. These compounds are often highly reactive and can serve as potent electrophilic chlorinating agents themselves.[3][4][5] The reaction typically proceeds via the attack of the lone pair of electrons on the nitrogen atom on an electrophilic chlorine source.

C-H Chlorination

Direct C-H chlorination of the quinuclidine ring is a more challenging transformation due to the high bond dissociation energy of aliphatic C-H bonds.[6] However, recent advances in catalysis, including photoredox and metal-catalyzed reactions, have enabled selective C-H functionalization.[7][8] These methods often involve the generation of a highly reactive radical intermediate that can abstract a hydrogen atom from the carbon skeleton.[7][9]

Experimental Setups and Protocols

This section details the experimental procedures for both N-chlorination and C-H chlorination of quinuclidine derivatives.

Protocol 1: Synthesis of N-Chloroquinuclidinium Chloride

This protocol describes the synthesis of N-chloroquinuclidinium chloride, a versatile electrophilic chlorinating agent. The reaction involves the direct chlorination of quinuclidine using a suitable chlorine source.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Quinuclidine	Reagent	Sigma-Aldrich	Store in a desiccator.
Trichloroisocyanuric Acid (TCCA)	Reagent	Sigma-Aldrich	Handle with care; strong oxidizer.
Dichloromethane (DCM)	Anhydrous	Acros Organics	Dry over molecular sieves.
Diethyl Ether	Anhydrous	Fisher Scientific	For precipitation.
Argon Gas	High Purity	Airgas	For inert atmosphere.

Experimental Workflow

Caption: Workflow for N-Chloroquinuclidinium Chloride Synthesis.

Step-by-Step Procedure

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet.

• Reagent Preparation: Dissolve quinuclidine (1.0 eq) in anhydrous dichloromethane (DCM) and transfer the solution to the round-bottom flask.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Chlorinating Agent Addition: Dissolve trichloroisocyanuric acid (TCCA) (0.34 eq) in anhydrous DCM and add it to the dropping funnel. Add the TCCA solution dropwise to the stirred quinuclidine solution over 30 minutes.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or ¹H NMR spectroscopy.

• Work-up: Upon completion, add anhydrous diethyl ether to the reaction mixture to precipitate the N-chloroquinuclidinium chloride.

• Isolation: Collect the white precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol 2: Photocatalytic C-H Chlorination of a Quinuclidine Derivative

This protocol outlines a method for the selective C-H chlorination of a substituted quinuclidine using visible light photocatalysis.[7][10] This approach offers a milder alternative to traditional radical chlorination methods.[10]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Substituted Quinuclidine	As synthesized	N/A	Ensure high purity.
Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	Photocatalyst	Sigma-Aldrich	Light-sensitive.
N-Chlorosuccinimide (NCS)	Reagent	Acros Organics	Recrystallize before use.
Acetonitrile (MeCN)	Anhydrous	Fisher Scientific	Degas before use.
Blue LED Lamp	N/A	Kessil	λ = 456 nm

Mechanistic Rationale

Caption: Proposed Photocatalytic C-H Chlorination Mechanism.

Step-by-Step Procedure

• Reaction Setup: In a glovebox, add the substituted quinuclidine (1.0 eq), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1-2 mol%), and N-chlorosuccinimide (NCS) (1.2 eq) to an oven-dried reaction vial equipped with a magnetic stir bar.

• Solvent Addition: Add degassed anhydrous acetonitrile (MeCN) to the vial.

• Irradiation: Seal the vial and place it approximately 5-10 cm from a blue LED lamp. Stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction by LC-MS or GC-MS to determine conversion and selectivity.

• Work-up: Once the starting material is consumed, remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the chlorinated quinuclidine derivative.

Characterization and Analysis

The successful synthesis and purity of chlorinated quinuclidine derivatives must be confirmed using appropriate analytical techniques.

Analytical Technique	Purpose	Expected Observations
NMR Spectroscopy	Structural elucidation and purity assessment.	¹H and ¹³C NMR spectra will show characteristic shifts for protons and carbons adjacent to the newly introduced chlorine atom.[11][12][13]
Mass Spectrometry	Molecular weight determination.	The mass spectrum will show the molecular ion peak corresponding to the chlorinated product, often with a characteristic isotopic pattern for chlorine (³⁵Cl and ³⁷Cl).[14]
FT-IR Spectroscopy	Functional group analysis.	The IR spectrum may show C-Cl stretching vibrations, although these can be weak and in the fingerprint region.
Melting Point	Purity assessment for solid products.	A sharp melting point range indicates high purity.

Safety Precautions

Working with chlorinating agents and reactive intermediates requires strict adherence to safety protocols.[15][16][17]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[16]

• Fume Hood: Conduct all experiments in a well-ventilated chemical fume hood.[15]

• Handling Chlorinating Agents: N-chloroamines and other chlorinating agents can be unstable and potentially explosive.[15][18] Handle them with care, avoid heating, and store them properly.

• Quenching: After the reaction is complete, any unreacted chlorinating agent should be carefully quenched with a suitable reducing agent, such as sodium thiosulfate solution.

• Waste Disposal: Dispose of all chemical waste according to institutional guidelines.

Conclusion

The chlorination of quinuclidine derivatives is a critical transformation in the synthesis of medicinally relevant molecules. The protocols detailed in this guide provide robust and reproducible methods for both N-chlorination and photocatalytic C-H chlorination. By understanding the underlying mechanisms and adhering to strict safety procedures, researchers can effectively synthesize these valuable compounds for further investigation and application in drug discovery and development.

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Application Note: Strategic Use of 3-Chloroquinuclidine Hydrochloride in the Synthesis of Potent Squalene Synthase Inhibitors

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

Squalene synthase (SQS) represents a critical enzymatic checkpoint in the cholesterol biosynthesis pathway, catalyzing the first committed step toward sterol production.[1][2][3] Its inhibition is a highly sought-after therapeutic strategy for managing hypercholesterolemia, potentially offering a more targeted approach with fewer side effects than upstream inhibitors like statins.[4][5] Quinuclidine-based compounds have emerged as a prominent class of SQS inhibitors, with the rigid bicyclic amine scaffold playing a crucial role in binding to the enzyme's active site.[6][7][8] This guide provides a detailed technical overview and robust protocols for leveraging 3-chloroquinuclidine hydrochloride, a versatile chemical building block, in the synthesis of novel squalene synthase inhibitors. We will explore the underlying scientific rationale, provide step-by-step synthetic procedures, and offer expert insights into process optimization and characterization.

Scientific Rationale and Strategic Overview

Squalene Synthase: A Prime Therapeutic Target

Squalene synthase (EC 2.5.1.21) catalyzes the head-to-head reductive dimerization of two farnesyl diphosphate (FPP) molecules to form squalene.[1][3] This is the final branch point in the mevalonate pathway before the cyclization cascade that leads exclusively to sterols like cholesterol.[4][5] Unlike HMG-CoA reductase inhibitors (statins), which act much earlier in the pathway, inhibiting SQS avoids the depletion of other essential non-sterol isoprenoids, such as dolichols and coenzyme Q, theoretically leading to a better safety profile.[6][9]

The Quinuclidine Moiety: A Privileged Scaffold

The quinuclidine nucleus is a conformationally restricted, basic structural motif that has proven to be a key pharmacophore in a multitude of SQS inhibitors.[1][8][10] Its rigid structure helps to properly orient the larger, often lipophilic, side chains that interact with the enzyme. The protonated nitrogen atom at physiological pH is thought to mimic the carbocationic transition states of the SQS-catalyzed reaction, enabling strong electrostatic interactions within the enzyme's active site.[2][8][9]

3-Chloroquinuclidine Hydrochloride: The Versatile Synthetic Precursor

3-Chloroquinuclidine hydrochloride serves as an ideal starting point for introducing the quinuclidine scaffold. The chlorine atom at the 3-position is an effective leaving group, amenable to nucleophilic substitution (SN2) reactions.[11] This allows for the straightforward attachment of various aryl or heteroaryl moieties, typically via an ether, thioether, or amine linkage, which is a common structural feature in potent SQS inhibitors.[1][3][10] The hydrochloride salt form ensures stability and improves handling characteristics of the otherwise volatile free base.[11]

Safety and Handling of 3-Chloroquinuclidine Hydrochloride

Before commencing any experimental work, it is imperative to adhere to strict safety protocols.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[12]

• Handling: Handle the solid powder in a certified chemical fume hood to avoid inhalation of dust.[13] Avoid contact with skin and eyes.[12] Wash hands thoroughly after handling.

• Storage: Store 3-chloroquinuclidine hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[12][13]

• Disposal: Dispose of waste as hazardous chemical waste in accordance with all local, state, and federal regulations. Do not discard down the drain.[14]

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and copious amounts of water.[12]

  • Eye Contact: Flush eyes with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[12]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[12]

  • Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.[12]

Core Synthetic Protocol: Aryl Ether Synthesis via Williamson Ether Synthesis

This protocol details the nucleophilic substitution reaction between a phenolic compound and 3-chloroquinuclidine to form an aryl ether linkage, a common motif in SQS inhibitors.

General Reaction Scheme

Caption: General workflow for the synthesis of aryl-quinuclidine ethers.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Purpose
3-Chloroquinuclidine hydrochloride	≥98%	Sigma-Aldrich, Alfa Aesar	Electrophile (Quinuclidine source)
Substituted Phenol (e.g., 4-phenylphenol)	Reagent Grade	Major Chemical Suppliers	Nucleophile precursor
Sodium Hydride (NaH), 60% in mineral oil	Reagent Grade	Major Chemical Suppliers	Strong, non-nucleophilic base
Anhydrous Dimethylformamide (DMF)	DriSolv™ or equivalent	Major Chemical Suppliers	Polar aprotic solvent
Diethyl Ether	Anhydrous	Major Chemical Suppliers	For washing NaH and product workup
Saturated aq. NH₄Cl	N/A	Lab-prepared	To quench excess NaH
Ethyl Acetate	HPLC Grade	Major Chemical Suppliers	Extraction solvent
Brine	N/A	Lab-prepared	For washing organic layer
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Major Chemical Suppliers	Drying agent
Silica Gel	60 Å, 230-400 mesh	Major Chemical Suppliers	Stationary phase for chromatography

Step-by-Step Experimental Protocol

Causality Note: This procedure is designed to first generate a potent phenoxide nucleophile which then displaces the chloride on the quinuclidine ring. Anhydrous conditions are critical as sodium hydride reacts violently with water.

• Preparation of the Nucleophile (Phenoxide):

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a septum, add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil).

  • Expert Insight: Wash the NaH dispersion three times with anhydrous diethyl ether or hexane under nitrogen to remove the mineral oil, which can interfere with the reaction. Carefully decant the solvent each time.

  • Suspend the washed NaH in anhydrous DMF (approx. 0.5 M relative to the phenol).

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve the desired phenol (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension via a syringe.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Hydrogen gas evolution should be observed. The formation of the sodium phenoxide is now complete.

• Nucleophilic Substitution Reaction:

  • To the freshly prepared phenoxide solution, add 3-chloroquinuclidine hydrochloride (1.1 equivalents) as a solid in one portion.

  • Causality: The basic phenoxide will neutralize the hydrochloride salt in situ to generate the free base of 3-chloroquinuclidine, which is the active electrophile. An extra equivalent of base may be used to facilitate this if starting with the free base of the phenol.

  • Heat the reaction mixture to 80-90 °C and stir overnight (12-18 hours) under a nitrogen atmosphere.

  • Reaction Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, observing the consumption of the starting phenol and the appearance of a new, more polar product spot.

• Workup and Extraction:

  • Cool the reaction mixture to room temperature, then carefully cool to 0 °C in an ice bath.

  • Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

  • Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Expert Insight: A gradient elution system, typically starting with 100% ethyl acetate and gradually increasing the polarity with methanol and a small amount of triethylamine (e.g., 0.5-1%) is effective. The triethylamine prevents the basic quinuclidine product from tailing on the acidic silica gel.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the purified free base as an oil or solid.

• Salt Formation (Optional but Recommended):

  • Dissolve the purified free base in a minimal amount of diethyl ether or ethyl acetate.

  • Add a solution of HCl in diethyl ether (e.g., 2.0 M) dropwise until precipitation is complete.

  • Collect the resulting solid by vacuum filtration, wash with cold diethyl ether, and dry in a vacuum oven to yield the final product as a stable hydrochloride salt.

Characterization and Data

The identity and purity of the synthesized compound must be confirmed through rigorous analytical methods.

Technique	Expected Results for a 3-(Biphenyl-4-yloxy)quinuclidine Analog
¹H NMR	Resonances corresponding to the biphenyl protons and the distinct, complex aliphatic signals of the quinuclidine ring protons. The proton at the C3 position will be shifted downfield due to the adjacent oxygen atom.
¹³C NMR	Signals for all unique carbon atoms. The C3 carbon of the quinuclidine ring will appear around 65-75 ppm. Aromatic signals will be present in the 110-160 ppm range.
Mass Spectrometry (ESI+)	A prominent peak corresponding to the molecular ion [M+H]⁺ of the free base. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition to within ±5 ppm.
HPLC	A single major peak (purity >95%) when analyzed using a suitable C18 column and a mobile phase gradient (e.g., water/acetonitrile with 0.1% TFA or formic acid).

Experimental Workflow Visualization

Caption: End-to-end workflow for the synthesis and validation of SQS inhibitors.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive NaH (hydrolyzed).2. Insufficient reaction time/temperature.3. "Wet" solvent or reagents.	1. Use fresh NaH from a new, sealed container.2. Increase reaction temperature to 100-110 °C or extend reaction time. Monitor by TLC.3. Ensure all glassware is flame-dried and solvents are anhydrous.
Multiple Product Spots on TLC	1. Side reactions (e.g., elimination).2. Impure starting materials.	1. Use a less-hindered base if possible, or run the reaction at the lowest effective temperature.2. Confirm the purity of starting materials before use.
Product Tailing on Silica Column	The basic nitrogen of the quinuclidine is interacting with acidic silica gel.	Add 0.5-1% triethylamine or ammonia in methanol to your mobile phase to neutralize the silica gel surface.
Difficulty in Final Purification	Product is co-eluting with a non-polar impurity (e.g., mineral oil from NaH).	Ensure the NaH is thoroughly washed before use. If the problem persists, consider an alternative purification method like reverse-phase HPLC.

References

• BenchChem Technical Support Team. (2025). 3-Chloroquinoline hydrochloride handling and safety precautions. Benchchem.

• Urbina, J. A., et al. (2007). Kinetic Characterization of Squalene Synthase from Trypanosoma cruzi: Selective Inhibition by Quinuclidine Derivatives. Antimicrobial Agents and Chemotherapy, 51(6), 2123–2129. [Link]

• Nishimoto, T., et al. (2003). Syntheses and biological evaluation of novel quinuclidine derivatives as squalene synthase inhibitors. Bioorganic & Medicinal Chemistry, 11(19), 4233–4247. [Link]

• Urbina, J. A., et al. (2007). Kinetic characterization of squalene synthase from Trypanosoma cruzi: selective inhibition by quinuclidine derivatives. Antimicrobial Agents and Chemotherapy, 51(6), 2123–2129. [Link]

• Urbina, J. A., et al. (2007). Kinetic Characterization of Squalene Synthase from Trypanosoma cruzi: Selective Inhibition by Quinuclidine Derivatives. ResearchGate. [Link]

• Ohtsuka, M., et al. (2004). Synthesis and biological evaluation of quinuclidine derivatives incorporating phenothiazine moieties as squalene synthase inhibitors. Chemical & Pharmaceutical Bulletin, 52(10), 1204–1209. [Link]

• Ward, W. H., et al. (1998). Inhibition of squalene synthase in vitro by 3-(biphenyl-4-yl)-quinuclidine. Biochemical Pharmacology, 55(8), 1257–1267. [Link]

• Urbina, J. A., et al. (2007). Kinetic Characterization of Squalene Synthase from Trypanosoma cruzi: Selective Inhibition by Quinuclidine Derivatives. Semantic Scholar. [Link]

• MDPI. (2021). Inhibitors of Farnesyl Diphosphate Synthase and Squalene Synthase: Potential Source for Anti-Trypanosomatidae Drug Discovery. Molecules, 26(16), 4981. [Link]

• Baxter, A., et al. (1997). Synthesis and activity of a novel series of 3-biarylquinuclidine squalene synthase inhibitors. Journal of Medicinal Chemistry, 40(11), 1646–1655. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Quinuclidinone hydrochloride, 99% (tlc). [Link]

• ChemWhat. (n.d.). 3-CHLOROQUINUCLIDINE HYDROCHLORIDE CAS#: 33601-77-3. [Link]

• ResearchGate. (n.d.). Squalene synthase inhibitors. [Link]

• Ichikawa, M., et al. (2012). Discovery of novel tricyclic compounds as squalene synthase inhibitors. Bioorganic & Medicinal Chemistry, 20(9), 3072–3093. [Link]

• Stein, E. A., et al. (2011). Lapaquistat acetate: development of a squalene synthase inhibitor for the treatment of hypercholesterolemia. Circulation, 123(18), 1974–1985. [Link]

• Liao, J. K. (2011). Squalene Synthase Inhibitor Lapaquistat Acetate: Could Anything Be Better Than Statins?. Circulation, 123(18), 1942–1944. [Link]

• Nishimoto, T., et al. (2003). Syntheses of 3-ethylidenequinuclidine derivatives as squalene synthase inhibitors. Part 2: enzyme inhibition and effects on plasma lipid levels. Bioorganic & Medicinal Chemistry, 11(19), 4249–4261. [Link]

• ResearchGate. (n.d.). Squalene Synthase Inhibitors: An Update on the Search for New Antihyperlipidemic and Antiatherosclerotic Agents. [Link]

• Strange, R. C., et al. (2007). Pharmacologic inhibition of squalene synthase and other downstream enzymes of the cholesterol synthesis pathway: a new therapeutic approach to treatment of hypercholesterolemia. Pharmacotherapy, 27(9), 1286–1295. [Link]

• Davidson, M. H. (2007). Squalene synthase inhibitors: clinical pharmacology and cholesterol-lowering potential. Drugs, 67(8), 1131–1140. [Link]

• Shiomi, M., et al. (2008). Lapaquistat acetate, a squalene synthase inhibitor, changes macrophage/lipid-rich coronary plaques of hypercholesterolaemic rabbits into fibrous lesions. British Journal of Pharmacology, 154(5), 949–957. [Link]

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Application Notes &amp; Protocols: The Quinuclidine Scaffold in Enzyme Inhibitor Design

Abstract

The quinuclidine scaffold, a rigid bicyclic amine known as 1-azabicyclo[2.2.2]octane, has emerged as a "privileged structure" in medicinal chemistry.[1][2] Its unique conformational rigidity and the presence of a basic nitrogen atom allow for high-affinity interactions with a multitude of biological targets, particularly enzymes.[1][2] These characteristics make it an exceptionally valuable framework for the rational design of potent and selective enzyme inhibitors. This guide provides an in-depth exploration of the quinuclidine scaffold's role in enzyme inhibitor design, focusing on its application in targeting cholinesterases for the symptomatic treatment of Alzheimer's disease and its versatility in inhibiting other key enzymes. We present detailed, field-proven protocols for the synthesis, screening, and characterization of quinuclidine-based inhibitors to empower researchers, scientists, and drug development professionals in their discovery efforts.

The Quinuclidine Scaffold: A Privileged Framework for Drug Design

The utility of the quinuclidine core stems from its distinct structural and chemical properties. As a saturated bicyclic system, it is chemically stable and conformationally constrained.[3][4] This rigidity reduces the entropic penalty upon binding to a target, often leading to higher affinity. The tertiary amine nitrogen at the bridgehead position is basic and typically protonated at physiological pH, enabling it to form strong ionic interactions with acidic residues in an enzyme's active or allosteric site. This combination of a rigid hydrophobic cage and a cationic center is a powerful pharmacophore for engaging with biological targets.[2]

Key Features of the Quinuclidine Scaffold:

• Rigid Bicyclic Structure: Locks the molecule in a defined conformation, which can be optimized for precise fitting into an enzyme's binding pocket.[2]

• Basic Nitrogen Atom: Acts as a proton acceptor, forming a cationic head that can engage in crucial electrostatic interactions with anionic residues like aspartate or glutamate in the target protein.[1]

• Synthetic Tractability: The quinuclidine core can be readily functionalized at various positions, allowing for systematic Structure-Activity Relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties.[3][5]

Caption: Key structural features of the quinuclidine scaffold.

Application I: Cholinesterase Inhibition for Alzheimer's Disease

A primary and highly successful application of the quinuclidine scaffold is in the design of inhibitors for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[3] These enzymes are responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh).[6] In Alzheimer's disease, the degradation of cholinergic neurons leads to a deficit in ACh, impairing cognitive function.[7] By inhibiting AChE and BChE, the concentration and duration of ACh in the synaptic cleft are increased, providing symptomatic relief.[1][8]

The cationic nitrogen of the quinuclidine core effectively mimics the quaternary ammonium group of acetylcholine, allowing it to bind to the catalytic anionic site (CAS) of cholinesterases. Further modifications on the quinuclidine ring can extend into the peripheral anionic site (PAS) or the acyl-binding pocket, leading to highly potent and selective inhibitors.[3]

Data Presentation: Inhibitory Potency of Quinuclidine Derivatives

The inhibitory potency of various N-alkyl quaternary quinuclidine derivatives against human AChE and BChE highlights the scaffold's effectiveness. The data below is synthesized from comprehensive profiling studies.[3][9]

Compound ID	Structure/Modification	Target Enzyme	Kᵢ (µM)
bisOH-C₁₀ (7)	1,1'-(decano)bis(3-hydroxyquinuclidinium)	hAChE	0.26
hBChE	0.45
bisNOH-C₁₀ (14)	1,1'-(decano)bis(3-hydroxyiminoquinuclidinium)	hAChE	0.44
hBChE	0.29
OH-C₁₂	N-dodecyl-3-hydroxyquinuclidinium	hAChE	2.1
hBChE	0.94
NOH-C₁₂	N-dodecyl-3-hydroxyiminoquinuclidinium	hAChE	1.1
hBChE	0.53
Data sourced from Kalun et al., 2023.[3][9]

The results show that bisquaternary derivatives with a C10 alkyl linker exhibit potent, nanomolar-range inhibition, making them promising candidates for further investigation.[3]

Application II: Broader Enzyme Inhibition

The versatility of the quinuclidine scaffold extends beyond cholinesterases. Its favorable properties have been leveraged to design inhibitors for other critical enzyme targets.

• Squalene Synthase Inhibitors: Quinuclidine derivatives incorporating phenothiazine moieties have been developed as potent inhibitors of squalene synthase, an enzyme involved in cholesterol biosynthesis.[10][11] The compound (+/-)-3-(10-Methyl-10H-phenothiazin-3-ylmethoxy)quinuclidine hydrochloride demonstrated an IC₅₀ value of 0.12 µM and was effective in reducing plasma cholesterol and triglyceride levels in animal models.[10]

• Protease Inhibitors: The design of inhibitors for proteases, such as those involved in viral replication or cancer progression, represents a significant area of drug discovery.[12][13] The rigid quinuclidine scaffold can be used to orient functional groups that interact with the catalytic residues of proteases, such as the catalytic triad in serine or cysteine proteases.

• Other Targets: The scaffold has also been incorporated into muscarinic receptor antagonists (e.g., solifenacin), soluble epoxide hydrolase (sEH) inhibitors, and various kinase inhibitors.[1]

Experimental Workflows & Protocols

A self-validating system for inhibitor discovery involves a logical progression from synthesis to comprehensive biological evaluation.

Caption: General workflow for screening enzyme inhibitors.[1]

Protocol 1: Synthesis of N-Alkyl Quaternary Quinuclidine Derivatives

This protocol describes a general method for the quaternization of a 3-substituted quinuclidine, a common step in creating potent cholinesterase inhibitors.[3]

Rationale: The reaction of the tertiary amine of the quinuclidine with an alkyl bromide results in the formation of a quaternary ammonium salt. This positively charged group is crucial for binding to the anionic site of cholinesterases.

Materials:

• Quinuclidin-3-ol (or other 3-substituted quinuclidine)

• Appropriate alkyl bromide (e.g., 1-bromododecane)

• Dry acetone (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Diethyl ether

Procedure:

• Dissolve quinuclidin-3-ol (1.0 eq) in dry acetone in a round-bottom flask.

• Add the desired alkyl bromide (1.1 eq) to the solution.

• Heat the reaction mixture to reflux and stir for 24-48 hours. Monitor the reaction progress by TLC.

• Upon completion, allow the mixture to cool to room temperature. A white precipitate should form.

• If precipitation is incomplete, cool the flask in an ice bath or add diethyl ether to precipitate the product.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold diethyl ether to remove any unreacted starting materials.

• Dry the product under vacuum to yield the N-alkyl quaternary quinuclidine bromide as a white solid.

• Characterize the final product using NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Protocol 2: Cholinesterase Inhibition Assay using Ellman's Method

This spectrophotometric assay is a standard method for measuring AChE and BChE activity and screening for inhibitors.[1]

Rationale: The enzyme hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine and acetate. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which is measured at 412 nm. The rate of color production is proportional to enzyme activity.

Caption: Principle of the Ellman's method for cholinesterase assay.

Materials:

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

• Human AChE or BChE enzyme solution

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• DTNB solution (in buffer)

• Acetylthiocholine iodide (ATCh) or Butyrylthiocholine iodide (BTCh) substrate solution (prepared fresh)

• Test inhibitor solutions (quinuclidine derivatives at various concentrations)

• Positive control inhibitor (e.g., Donepezil)

Procedure:

• Plate Setup: In a 96-well plate, add 140 µL of phosphate buffer to each well.

• Add Inhibitor: Add 20 µL of the test inhibitor solution at various concentrations to the appropriate wells. For control wells (100% activity), add 20 µL of buffer/solvent.

• Add DTNB: Add 20 µL of DTNB solution to all wells.

• Add Enzyme: Add 20 µL of the enzyme solution (AChE or BChE) to all wells.

• Pre-incubation: Mix the plate gently and pre-incubate for 5 minutes at 37 °C.[1]

• Initiate Reaction: Start the reaction by adding 20 µL of the substrate solution (ATCh or BTCh) to all wells.

• Measure Absorbance: Immediately place the plate in the microplate reader and measure the change in absorbance at 412 nm over time (e.g., every 30 seconds for 5-10 minutes).[1]

• Data Analysis: Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve.

• Calculate Inhibition: Determine the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

Protocol 3: IC₅₀ Value Determination

The half-maximal inhibitory concentration (IC₅₀) is a key measure of an inhibitor's potency.[14]

Rationale: By testing a range of inhibitor concentrations, a dose-response curve can be generated. The IC₅₀ is the concentration of inhibitor required to reduce the enzyme's activity by 50%.[15]

Procedure:

• Perform Inhibition Assay: Follow Protocol 2, using a series of inhibitor concentrations (typically a 10-point, 3-fold serial dilution is a good starting point). Ensure the concentrations bracket the 50% inhibition mark.

• Plot Data: Plot the percentage of inhibition against the logarithm of the inhibitor concentration.[15]

• Non-linear Regression: Use a suitable software package (e.g., GraphPad Prism, Origin) to fit the data to a sigmoidal dose-response (variable slope) equation.

• Determine IC₅₀: The software will calculate the IC₅₀ value, which corresponds to the inflection point of the sigmoidal curve.[15]

• (Optional) Convert to Kᵢ: The IC₅₀ value is dependent on experimental conditions, particularly substrate concentration.[16] To obtain a true equilibrium dissociation constant (Kᵢ), the Cheng-Prusoff equation can be used for competitive inhibitors:[15] Kᵢ = IC₅₀ / (1 + [S]/Kₘ) where [S] is the substrate concentration and Kₘ is the Michaelis constant of the enzyme for the substrate.

Conclusion and Future Perspectives

The quinuclidine scaffold is a robust and versatile platform for the design of potent enzyme inhibitors.[3][6] Its success in targeting cholinesterases has provided valuable therapeutic options and serves as a model for developing inhibitors against other enzyme classes. Future research will likely focus on refining the scaffold to improve selectivity against specific enzyme isoforms, enhance blood-brain barrier penetration for CNS targets, and explore its application in developing inhibitors for novel therapeutic targets like proteases and kinases. The continued integration of computational modeling with synthetic chemistry and robust biological assays will undoubtedly unlock the full potential of this privileged scaffold in the future of drug discovery.

References

• Kalun, I., Zandona, A., Kovarik, Z., & Bosak, A. (2023). Profiling Novel Quinuclidine-Based Derivatives as Potential Anticholinesterase Drugs: Enzyme Inhibition and Effects on Cell Viability. International Journal of Molecular Sciences. Available at: [Link]

• Morikawa, T., et al. (2002). Synthesis and biological evaluation of quinuclidine derivatives incorporating phenothiazine moieties as squalene synthase inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Morikawa, T., et al. (2002). Synthesis and Biological Evaluation of Quinuclidine Derivatives Incorporating Phenothiazine Moieties as Squalene synthase Inhibitors. ResearchGate. Available at: [Link]

• Image-Based Morphological Profiling Identifies a Lysosomotropic, Iron-Sequestering Autophagy Inhibitor. ResearchGate. Available at: [Link]

• Kalun, I., et al. (2023). Profiling Novel Quinuclidine-Based Derivatives as Potential Anticholinesterase Drugs: Enzyme Inhibition and Effects on Cell Viability. MDPI. Available at: [Link]

• IC50 Determination. edX. Available at: [Link]

• Saunders, J., et al. (1988). Novel quinuclidine-based ligands for the muscarinic cholinergic receptor. Journal of Medicinal Chemistry. Available at: [Link]

• Kalun, I., et al. (2023). Profiling Novel Quinuclidine-Based Derivatives as Potential Anticholinesterase Drugs: Enzyme Inhibition and Effects on Cell Viability. PubMed. Available at: [Link]

• Exploring the Versatility of Quinuclidine Derivatives in Chemical Synthesis. Article. Available at: [Link]

• Stockman, B. J., et al. (2023). NMR-Based Activity Assays for Determining Compound Inhibition, IC50 Values, Artifactual Activity, and Whole-Cell Activity of Nucleoside Ribohydrolases. JoVE. Available at: [Link]

• Neuroprotective Activity of 3-((6-(Phenylethynyl)pyridin-3-yl)oxy)quinuclidine: A Potential Ligand for the Treatment of Alzheimer's Disease. Preprints.org. Available at: [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Biolabs. Available at: [Link]

• The Synthesis and Application of Functionalised Quinuclidines. The University of Liverpool Repository. Available at: [Link]

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• Pope, C. N., & Padilla, S. (1990). Inhibition of high-affinity choline uptake and acetylcholine synthesis by quinuclidinyl and hemicholinium derivatives. Biochemical Pharmacology. Available at: [Link]

• Loru, D., & Vulpetti, A. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. Available at: [Link]

• Wang, C., et al. (2016). Identification of 4-aminoquinoline core for the design of new cholinesterase inhibitors. Pharmaceutical Biology. Available at: [Link]

• Sharma, P., et al. (2022). Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. Chemical Biology & Drug Design. Available at: [Link]

• De Simone, A., et al. (2020). Acetylcholinesterase Inhibition of Diversely Functionalized Quinolinones for Alzheimer's Disease Therapy. Molecules. Available at: [Link]

• Ringdahl, B. (1985). Quaternary and tertiary quinuclidine derivatives as inhibitors of choline uptake. British Journal of Pharmacology. Available at: [Link]

• Solomon, V. R., & Lee, H. (2017). An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert Opinion on Drug Discovery. Available at: [Link]

• (PDF) Quinoline scaffold as a privileged substructure in antimicrobial drugs. ResearchGate. Available at: [Link]

• Enantiomers of Quinuclidin-3-ol Derivatives: Resolution and Interactions with Human Cholinesterases. Document. Available at: [Link]

• Enzyme kinetics assay. ResearchGate. Available at: [Link]

• Design and Synthesis of Proteinase Inhibitors. University of Kansas, Medicinal Chemistry. Available at: [Link]

• Quinazoline-based VEGFR-2 inhibitors as potential anti-angiogenic agents: A contemporary perspective of SAR and molecular docking studies. PubMed. Available at: [Link]

• An Overview of Privileged Scaffold: Quinolines and Isoquinolines in Medicinal Chemistry as Anticancer Agents. Semantic Scholar. Available at: [Link]

• Costantino, L., & Barlocco, D. (2006). Privileged structures as leads in medicinal chemistry. Current Medicinal Chemistry. Available at: [Link]

• Rational design and combinatorial evaluation of enzyme inhibitor scaffolds: identification of novel inhibitors of matrix metalloproteinases. PubMed. Available at: [Link]

• Enzyme inhibition and kinetics graphs. Khan Academy. Available at: [Link]

• Mechanistic and kinetic studies of inhibition of enzymes. PubMed. Available at: [Link]

• Piazzi, L., et al. (2022). Novel Cyclopentaquinoline and Acridine Analogs as Multifunctional, Potent Drug Candidates in Alzheimer's Disease. Molecules. Available at: [Link]

• Scaffold and SAR studies on c-MET inhibitors using machine learning approaches. National Institutes of Health. Available at: [Link]

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• A SAR and QSAR study on cyclin dependent kinase 4 inhibitors using machine learning methods. Royal Society of Chemistry. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Chloroquinuclidine Hydrochloride

Welcome to the technical support center for the synthesis of 3-Chloroquinuclidine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this critical synthetic intermediate. Drawing upon established protocols and field-proven insights, we will explore the causality behind experimental choices to ensure reproducible and successful outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 3-Chloroquinuclidine hydrochloride.

Q1: What are the primary synthetic routes to 3-Chloroquinuclidine hydrochloride?

The most prevalent and direct method for synthesizing 3-Chloroquinuclidine hydrochloride is through the chlorination of 3-Quinuclidinol. This reaction typically employs a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to replace the hydroxyl group with a chlorine atom. An alternative, multi-step route begins with 3-Quinuclidinone hydrochloride, which is first reduced to 3-Quinuclidinol before undergoing chlorination.[1][2] The choice of route often depends on the availability and cost of the starting materials.

Q2: What is the mechanistic role of thionyl chloride in the conversion of 3-Quinuclidinol?

Thionyl chloride serves as an efficient reagent for converting alcohols to alkyl chlorides. The reaction mechanism proceeds through several steps:

• Formation of a Chlorosulfite Intermediate: The hydroxyl group of 3-Quinuclidinol attacks the sulfur atom of thionyl chloride, displacing a chloride ion. This is followed by deprotonation, often by the displaced chloride ion or a mild base, to form a key intermediate, an alkyl chlorosulfite.

• Nucleophilic Attack: The chloride ion then acts as a nucleophile, attacking the carbon atom bearing the chlorosulfite group. This can occur via two primary pathways:

  • Sₙi (Internal Nucleophilic Substitution): The chlorosulfite group decomposes, delivering the chlorine atom to the carbocationic center from the same face, leading to retention of stereochemistry.

  • Sₙ2 (Bimolecular Nucleophilic Substitution): An external chloride ion attacks from the backside, leading to an inversion of stereochemistry. The specific pathway can be influenced by solvent and other reaction conditions.[3][4]

The reaction is driven to completion by the formation of gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl).[4]

Q3: Why is it critical to maintain anhydrous conditions during the reaction?

Maintaining anhydrous (water-free) conditions is paramount for several reasons. Thionyl chloride reacts violently and exothermically with water to produce sulfur dioxide and hydrochloric acid, which are corrosive and hazardous.[5] More importantly from a synthesis perspective, this side reaction consumes the thionyl chloride, reducing the amount available to react with the 3-Quinuclidinol and thereby lowering the potential yield.[6] The presence of water can also lead to the formation of unwanted byproducts. Therefore, all glassware must be thoroughly dried, and anhydrous solvents should be used.

Q4: How is the final hydrochloride salt typically formed and purified?

After the chlorination reaction is complete and excess thionyl chloride is removed, the product is typically the free base of 3-chloroquinuclidine. To form the stable hydrochloride salt, the crude product is dissolved in a suitable organic solvent (e.g., isopropanol, diethyl ether) and treated with hydrochloric acid.[7][8] This can be done by bubbling anhydrous HCl gas through the solution or by adding a solution of HCl in a solvent like isopropanol.[7]

Purification is most commonly achieved through recrystallization. The crude hydrochloride salt is dissolved in a minimal amount of a hot solvent, such as isopropyl alcohol or an ethanol/water mixture, and allowed to cool slowly.[9][10] The pure crystals are then collected by filtration, washed with a cold solvent, and dried.

Section 2: Troubleshooting Guide

This guide provides solutions to specific issues that may arise during the synthesis.

Issue 1: Low or Inconsistent Yield

Question: My yield of 3-Chloroquinuclidine hydrochloride is consistently below expectations. What are the likely causes and how can I improve it?

Answer: Low yield is the most common issue and can stem from several factors. A systematic approach is necessary to identify and resolve the root cause.

• Cause 1: Incomplete Conversion of Starting Material The reaction may not be going to completion. This can be due to insufficient reagent, suboptimal temperature, or inadequate reaction time.

  • Solution: Optimize the reaction parameters. A slight excess of thionyl chloride (1.2 to 2.0 equivalents) is often used to ensure the complete conversion of 3-Quinuclidinol.[6] Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Cause 2: Product Degradation The product itself or the intermediates can be sensitive to high temperatures. The reaction with thionyl chloride is exothermic, and if the temperature is not controlled, it can lead to the formation of elimination byproducts (1-Azabicyclo[2.2.2]oct-2-ene) or other decomposition products.

  • Solution: Strict temperature control is crucial. The reaction should be performed in an ice bath (0-5°C), especially during the addition of thionyl chloride.[6] Add the thionyl chloride dropwise to the solution of 3-Quinuclidinol to manage the exotherm.

• Cause 3: Suboptimal Work-up Procedure Significant product loss can occur during the work-up and isolation phases. This includes inefficient extraction, premature product precipitation, or using an incorrect pH during aqueous washes.

  • Solution: After quenching the reaction, ensure the aqueous layer is made sufficiently basic (pH > 10) before extracting the free base into an organic solvent. Perform multiple extractions to maximize recovery. When forming the hydrochloride salt, careful control of solvent and HCl addition is necessary to achieve optimal crystallization and avoid forming an oil.

The following table summarizes key parameters for yield optimization:

Parameter	Recommendation	Rationale
SOCl₂ Stoichiometry	1.2 - 2.0 equivalents	Ensures complete consumption of the starting alcohol.[6]
Reaction Temperature	0 - 25°C (ideal: 0-5°C during addition)	Minimizes side reactions like elimination and degradation.[6][11]
Reaction Time	Monitor by TLC	Ensures reaction completion without prolonged heating that could cause degradation.
Reaction Conditions	Anhydrous (Inert Atmosphere, e.g., N₂)	Prevents violent reaction of SOCl₂ with water and reagent decomposition.[6]

Below is a workflow to diagnose and address low yield issues.

Workflow for Troubleshooting Low Yield

Issue 2: Product Purity and Contamination

Question: My final product shows impurities in NMR/LC-MS analysis. What are common byproducts and how can I remove them?

Answer: Purity is essential, especially for pharmaceutical applications. Common impurities include unreacted starting material and side-products from the reaction.

• Impurity 1: Unreacted 3-Quinuclidinol This is the most common impurity, resulting from incomplete reaction. Its presence can be confirmed by comparing the product's analytical data with a standard.

  • Solution: Besides optimizing the reaction as described for low yield, purification is key. 3-Quinuclidinol has different solubility characteristics than 3-Chloroquinuclidine hydrochloride. A carefully chosen recrystallization solvent system (e.g., isopropanol/acetone) can effectively separate the more polar alcohol from the desired product.[9]

• Impurity 2: Elimination Product (1-Azabicyclo[2.2.2]oct-2-ene) High reaction temperatures can promote the elimination of HCl from the product, forming an alkene.

  • Solution: Strict adherence to low-temperature protocols is the best preventative measure.[6] If formed, this less polar byproduct can sometimes be removed via column chromatography, though optimizing the reaction to prevent its formation is a more efficient strategy.

• Impurity 3: Dimeric Ethers or Carbonates Under certain conditions, especially if the reaction stalls, side reactions can lead to the formation of symmetric carbonates or ethers.[6]

  • Solution: Slow, controlled addition of thionyl chloride to the alcohol solution (and not the other way around) minimizes localized high concentrations of the alcohol that could react with the chlorosulfite intermediate.[6] Purification via recrystallization is generally effective.

The following diagram illustrates the decision process for purification.

Purification Strategy Decision Tree

Issue 3: Reaction Control and Safety

Question: The reaction with thionyl chloride is highly exothermic and difficult to control. What are the best practices for managing this?

Answer: Safety and control are non-negotiable. The reaction of thionyl chloride with alcohols is vigorous and releases hazardous gases (HCl, SO₂).

• Best Practice 1: Proper Personal Protective Equipment (PPE) Always work in a well-ventilated fume hood. Wear safety goggles, a lab coat, and acid-resistant gloves.

• Best Practice 2: Controlled Reagent Addition Never add the alcohol to the thionyl chloride. The correct procedure is to dissolve the 3-Quinuclidinol in a suitable anhydrous solvent (e.g., chloroform, dichloromethane) in a flask equipped with a stir bar, a dropping funnel, and a reflux condenser connected to a gas trap (e.g., a bubbler with a sodium hydroxide solution to neutralize acidic gases). Cool the flask in an ice bath to 0°C before slowly adding the thionyl chloride dropwise from the addition funnel with efficient stirring.

• Best Practice 3: Temperature Monitoring Continuously monitor the internal temperature of the reaction with a thermometer. The rate of addition should be adjusted to keep the temperature below 10°C.

• Best Practice 4: Careful Quenching After the reaction is complete, the excess thionyl chloride must be quenched safely. This is typically done by slowly and carefully pouring the reaction mixture onto crushed ice or adding ice-cold water to the mixture in the fume hood. This process is also highly exothermic and should be done with caution.

Section 3: Detailed Experimental Protocols

Protocol 1: Synthesis of 3-Chloroquinuclidine hydrochloride from 3-Quinuclidinol

Materials:

• 3-Quinuclidinol

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Crushed Ice / Deionized Water

• Sodium Hydroxide (NaOH) solution (e.g., 2M)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Isopropyl Alcohol (IPA)

• HCl solution in IPA or Diethyl Ether

Procedure:

• Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser. Attach a gas outlet from the condenser to a gas trap. Dry all glassware in an oven beforehand.

• Charging the Flask: Under an inert atmosphere (nitrogen or argon), add 3-Quinuclidinol (1.0 eq) and anhydrous DCM to the flask. Stir until the solid is fully dissolved.

• Cooling: Cool the flask in an ice/water bath to 0-5°C.

• Thionyl Chloride Addition: Charge the dropping funnel with thionyl chloride (1.5 eq). Add the thionyl chloride dropwise to the stirred solution over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC indicates completion.

• Quenching: Carefully and slowly pour the reaction mixture onto a stirred beaker of crushed ice.

• Basification & Extraction: Once the quench is complete, basify the aqueous layer to pH > 10 with a cold NaOH solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x volumes).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude 3-chloroquinuclidine free base.

• Salt Formation: Dissolve the crude free base in a minimal amount of cold IPA. Slowly add a solution of HCl in IPA until the solution is acidic (pH ~1-2).

• Isolation: The hydrochloride salt should precipitate. Cool the mixture further in an ice bath to maximize crystallization. Collect the solid by vacuum filtration, wash with a small amount of cold IPA or diethyl ether, and dry under vacuum.

Protocol 2: Recrystallization for Purification

• Place the crude 3-Chloroquinuclidine hydrochloride in an Erlenmeyer flask.

• Add a minimal amount of hot isopropyl alcohol to dissolve the solid completely. If it does not dissolve, add more solvent in small portions.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be hot-filtered.

• Allow the solution to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath for 30 minutes to complete the crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small volume of cold isopropyl alcohol, and dry under vacuum.

References

• Y Soni J, Premasagar V, Thakore S. (2015). An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride. Letters in Organic Chemistry, 12, 277-9. Available at: [Link]

• Liao, Y., et al. (2014). Scheme 1 (a): Proposed reaction mechanism in which thionyl chloride... ResearchGate. Available at: [Link]

• Organic Syntheses. (n.d.). 3-quinuclidone hydrochloride. Org. Synth. Coll. Vol. 5, p.981 (1973); Vol. 41, p.89 (1961). Available at: [Link]

• Chavakula, R., et al. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol Under Solvent Free Conditions. Organic Chemistry: An Indian Journal, 14(3), 127. Available at: [Link]

• Google Patents. (n.d.). Method to synthesize quinuclidine hydrochloride. CN101928271A.

• Rao, D. R., et al. (2012). A process for producing 3-quinuclidinone hydrochloride by oxidation of unwanted isomer 3-S-quinuclidinol. Journal of the Indian Chemical Society, 89, 129-131. Available at: [Link]

• The University of Liverpool Repository. (n.d.). Abstract. Retrieved from [Link]

• Rzepa, H. (2012). The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. Available at: [Link]

• Organic Syntheses. (n.d.). Procedure. Org. Synth. 2014, 91, 125. Available at: [Link]

• Google Patents. (n.d.). Preparation method of (R) -and (S) -3-quinuclidinol. CN114437060A.
• Google Patents. (n.d.). Preparation method for 3-quinuclidone. CN103113366A.
• Google Patents. (n.d.). The preparation method of S-3-aminoquinine dihydrochloride. CN101613349B.

• Patil, S. A., et al. (2016). Synthesis of Prilocaine Hydrochloride in Continuous Flow Systems. ACS Omega, 1(5), 841-848. Available at: [Link]

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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3-Chloroquinuclidine Hydrochloride

Welcome to the technical support guide for 3-Chloroquinuclidine hydrochloride. This document is designed for researchers, chemists, and drug development professionals who are working with and purifying this critical bicyclic organic compound. As a hydrochloride salt, its physical properties and purification challenges differ significantly from its free base. This guide provides in-depth, field-proven insights into common purification techniques, focusing on troubleshooting specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and common method for purifying crude 3-Chloroquinuclidine hydrochloride?

The most robust and widely applicable method for purifying solid organic compounds like 3-Chloroquinuclidine hydrochloride is recrystallization .[1][2] This technique leverages differences in solubility between the desired compound and impurities at varying temperatures. The principle is to dissolve the impure solid in a minimum amount of a suitable hot solvent and then allow the solution to cool slowly. As the temperature decreases, the solubility of the 3-Chloroquinuclidine hydrochloride drops, leading to the formation of pure crystals, while the impurities remain dissolved in the surrounding solution (the mother liquor).[2]

Q2: What are the typical impurities I should expect in a crude sample of 3-Chloroquinuclidine hydrochloride?

The impurity profile depends heavily on the synthetic route. A common synthesis involves the chlorination of 3-Quinuclidinone hydrochloride.[3][4] Therefore, potential impurities can include:

• Unreacted Starting Materials: Such as 3-Quinuclidinone hydrochloride.

• Reaction By-products: Arising from side reactions during the chlorination step.

• Residual Solvents: Organic solvents used during the synthesis and work-up, such as toluene, methylene chloride, or various alcohols, can be trapped in the crystal lattice.[5][6][7]

• Degradation Products: Although generally stable, improper handling or storage conditions can lead to degradation.

Q3: How do I select an appropriate solvent system for recrystallization?

Choosing the right solvent is the most critical step for a successful recrystallization.[1] The ideal solvent should exhibit the following properties:

• High Solubility at High Temperatures: The compound should be very soluble in the solvent at or near its boiling point.

• Low Solubility at Low Temperatures: The compound should be poorly soluble in the same solvent at low temperatures (e.g., room temperature or in an ice bath) to maximize crystal recovery.[2]

• Impurities' Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor).

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals during the drying step.

• Inertness: The solvent must not react with the 3-Chloroquinuclidine hydrochloride.

Based on literature for structurally similar compounds, promising solvents include isopropanol, ethanol, methanol, or a mixed-solvent system such as isopropanol/water or ethanol/water.[5][8][9]

Q4: How can I definitively assess the purity of my final product?

A combination of analytical methods should be used to confirm the purity and identity of your 3-Chloroquinuclidine hydrochloride:

• Melting Point Analysis: This is a primary indicator of purity.[10] A pure sample will have a sharp melting point range (typically 0.5-1.0°C) that matches the literature value of 236-239 °C .[11][12] Impurities will typically cause the melting point to be depressed and the range to broaden.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent quantitative method to determine purity by separating the main compound from any impurities.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR can confirm the chemical structure of the compound and detect the presence of impurities, even at low levels.[4]

Troubleshooting Guide for Recrystallization

This section addresses specific problems encountered during the recrystallization of 3-Chloroquinuclidine hydrochloride.

Problem: My compound will not crystallize from the solution, even after cooling.

• Probable Cause: This is one of the most common issues and usually points to one of two scenarios: either too much solvent was used, making the solution too dilute for crystals to form, or the solution requires an initiation step for nucleation.

• Step-by-Step Solution:

  • Induce Nucleation: Try scratching the inside surface of the flask just below the solvent line with a glass stirring rod.[9] The microscopic scratches on the glass can provide a surface for the first crystals to form.

  • Add a Seed Crystal: If you have a small crystal of pure product from a previous batch, add it to the solution to act as a template for crystallization.[9]

  • Reduce Solvent Volume: If nucleation techniques fail, gently heat the solution to evaporate a portion of the solvent.[9] Allow the more concentrated solution to cool again slowly. Be careful not to evaporate too much solvent, which could cause the product to precipitate out too quickly, trapping impurities.

  • Extended Cooling: Ensure the flask has been allowed to cool to room temperature undisturbed, and then place it in an ice-water bath for at least 15-30 minutes to maximize crystal formation.[13]

Problem: An oil has formed at the bottom of my flask instead of solid crystals.

• Probable Cause: This phenomenon, known as "oiling out," occurs when the solute is insoluble in the solution at a temperature above its own melting point, or when the solution is highly supersaturated. The resulting oil is an impure liquid form of your compound.

• Step-by-Step Solution:

  • Re-dissolve the Oil: Heat the solution until the oil completely redissolves.

  • Add More Solvent: Add a small amount of additional hot solvent to the solution to reduce the saturation level.

  • Ensure Slow Cooling: This is critical. Do not place the flask directly into an ice bath. Allow it to cool very slowly on a benchtop, perhaps insulated with a cloth, to give the molecules sufficient time to arrange into a crystal lattice.

  • Lower the Crystallization Temperature: Once the solution has cooled to room temperature and shows signs of cloudiness or initial crystal formation, you can then move it to an ice bath.

Problem: My final crystals are colored (e.g., tan or yellow), not white.

• Probable Cause: The crude material contains colored, non-volatile impurities that are co-soluble with your product in the chosen solvent.

• Step-by-Step Solution:

  • Re-dissolve the Product: Dissolve the impure, colored crystals in the minimum amount of hot recrystallization solvent.

  • Decolorize with Activated Charcoal: Add a very small amount (typically 1-2% of the solute's weight) of activated charcoal to the hot solution.[13][14] Caution: Add the charcoal to a solution that is slightly below its boiling point to avoid violent bumping.

  • Boil and Perform Hot Filtration: Swirl and gently boil the solution with the charcoal for a few minutes.[13] The colored impurities will adsorb onto the surface of the charcoal. You must then perform a hot gravity filtration using a pre-heated funnel and fluted filter paper to remove the fine charcoal particles.[14]

  • Crystallize the Filtrate: The resulting colorless filtrate is then allowed to cool slowly to yield purified, white crystals.

Troubleshooting Summary Table

Issue Encountered	Probable Cause(s)	Recommended Solutions
No Crystallization	Solution is too dilute (excess solvent); Lack of nucleation sites.	Scratch inner flask surface; Add a seed crystal; Evaporate some solvent; Cool in an ice bath.[9]
"Oiling Out"	Solution is supersaturated; Cooling is too rapid.	Reheat to dissolve oil; Add more hot solvent; Ensure slow, gradual cooling.
Colored Crystals	Presence of colored, soluble impurities.	Re-dissolve in hot solvent; Add activated charcoal; Perform hot gravity filtration before cooling.[13][14]
Low Yield	Too much solvent used; Premature crystallization during hot filtration; Incomplete crystallization; Excessive washing.	Use minimum hot solvent; Pre-heat filtration apparatus; Cool thoroughly in an ice bath; Wash crystals with minimal ice-cold solvent.[13][14]
Broad/Low Melting Point	Product is still impure or contains residual solvent.	Re-recrystallize the product; Ensure crystals are thoroughly dried under vacuum.[10]

Experimental Protocols

Protocol: Recrystallization of 3-Chloroquinuclidine Hydrochloride

This protocol provides a general workflow. The exact solvent and volumes should be optimized based on small-scale solubility tests.

• Solvent Selection: Perform small-scale tests to identify a suitable solvent or solvent pair (e.g., Isopropanol, Ethanol/Water). The compound should dissolve when hot but be sparingly soluble when cold.

• Dissolution: Place the crude 3-Chloroquinuclidine hydrochloride (e.g., 5.0 g) into an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., isopropanol) and heat the mixture gently on a hot plate with swirling. Continue adding small portions of the hot solvent until all the solid has just dissolved.

• Decolorization (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small spatula tip of activated charcoal. Reheat the solution to boiling for 2-3 minutes.[13]

• Hot Filtration (If Necessary): If charcoal or insoluble impurities are present, perform a hot gravity filtration. Place a stemless funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper. Rinse the original flask and the filter paper with a small amount of hot solvent to recover any remaining product.[14]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin. Once the flask has reached room temperature, place it in an ice-water bath for at least 15-30 minutes to maximize the crystal yield.[13]

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals in the funnel with a very small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[14]

• Drying: Continue to draw air through the crystals on the funnel to partially dry them. Then, transfer the crystals to a watch glass or drying dish and dry them thoroughly, preferably in a vacuum oven, until a constant weight is achieved.

Visual Workflows

References

• Benchchem. (n.d.). Technical Guide: 3-Chloroquinoline Hydrochloride - Physicochemical Profile.
• ChemicalBook. (n.d.). 3-CHLOROQUINUCLIDINE HYDROCHLORIDE synthesis.
• Organic Syntheses. (n.d.). 3-quinuclidone hydrochloride.
• Sigma-Aldrich. (n.d.). 3-Chloroquinuclidine hydrochloride 98%.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• UMNOrganicChemistry. (2014, November 20). Recrystallization [Video]. YouTube.
• ChemicalBook. (n.d.). 3-CHLOROQUINUCLIDINE HYDROCHLORIDE CAS#: 33601-77-3.
• Google Patents. (n.d.). CN105315274A - Process for synthesizing quinuclidine hydrochloride.
• ChemWhat. (n.d.). 3-CHLOROQUINUCLIDINE HYDROCHLORIDE CAS#: 33601-77-3.
• Chavakula, R., et al. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal.
• Chemistry LibreTexts. (2023, January 29). Recrystallization.
• Smolecule. (n.d.). Buy 3-Chloroquinuclidine hydrochloride | 33601-77-3.
• SMARTER EVERY DAY. (2013, September 9). Recrystallization [Video]. YouTube.
• MIT Digital Lab Techniques Manual. (2010, February 4). Recrystallization [Video]. YouTube.
• Patsnap. (n.d.). Method to synthesize quinuclidine hydrochloride. Eureka.

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Common byproducts in 3-Chloroquinuclidine hydrochloride synthesis and their removal

Welcome to the technical support guide for the synthesis of 3-Chloroquinuclidine Hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis, with a specific focus on byproduct identification and removal.

Section 1: The Core Synthesis – An Overview

The most prevalent laboratory and industrial synthesis of 3-Chloroquinuclidine Hydrochloride begins with 3-Quinuclidinol. This precursor is subjected to chlorination, typically using a reagent like thionyl chloride (SOCl₂), followed by conversion to its hydrochloride salt.

While the primary reaction appears straightforward, the reality of the synthesis often involves the formation of several byproducts that can complicate purification and compromise the final product's purity. Understanding the origin of these impurities is the first step toward effective troubleshooting.

Primary Synthesis Pathway

The conversion of 3-Quinuclidinol to 3-Chloroquinuclidine is a nucleophilic substitution reaction. The hydroxyl group is first activated by the chlorinating agent (e.g., protonated by HCl generated in situ from SOCl₂ and trace water, or by forming a chlorosulfite intermediate), turning it into a good leaving group. The chloride ion then attacks the carbon, displacing the activated group.

Caption: General synthesis pathway for 3-Chloroquinuclidine HCl.

Section 2: Troubleshooting & FAQ - Common Byproducts and Impurities

This section addresses the most frequently encountered issues during the synthesis and purification of 3-Chloroquinuclidine Hydrochloride.

Q1: What are the most common byproducts I should expect?

Several byproducts can form depending on reaction conditions, reagent purity, and work-up procedures. The most common are:

• Unreacted Starting Material: Residual 3-Quinuclidinol.

• Elimination Product: 1-Azabicyclo[2.2.2]oct-2-ene (Quinuclidene).

• Oxidized Impurity: 3-Quinuclidone.[1][2]

• Polymeric/Tarry Byproducts: High-molecular-weight substances from vigorous or uncontrolled reactions.[3]

Caption: Potential pathways leading to common byproducts.

Q2: My crude product is dark and tarry. What went wrong and how can I fix it?

The formation of tarry byproducts is often a result of the reaction temperature being too high or the addition of the chlorinating agent being too rapid.[3] The reaction with thionyl chloride is highly exothermic.

Causality: Uncontrolled exotherms can lead to degradation of the starting material and product, as well as promoting polymerization of reactive intermediates.

Troubleshooting & Prevention:

• Controlled Addition: Add the thionyl chloride dropwise to the solution of 3-Quinuclidinol, ideally at a reduced temperature (e.g., 0-5 °C) using an ice bath.

• Solvent Choice: Use a suitable inert solvent (e.g., chloroform, dichloromethane) to help dissipate heat.

• Purification: If tar has already formed, purification can be challenging. An initial filtration of the crude product dissolved in a minimal amount of solvent may remove some insoluble polymers. Treatment with activated carbon can also be effective for removing colored impurities before recrystallization.[4]

Q3: How do I remove unreacted 3-Quinuclidinol from my final product?

3-Quinuclidinol has significantly different polarity and basicity compared to 3-Chloroquinuclidine, which can be exploited for its removal.

Method 1: Extraction (During Work-up) Before converting to the hydrochloride salt, the basicity difference can be utilized. After quenching the reaction, the organic layer contains both the product (a weaker base) and the starting material (a stronger base). A carefully controlled wash with a dilute aqueous acid solution can selectively protonate and extract the more basic 3-Quinuclidinol into the aqueous phase.

Method 2: Recrystallization Recrystallization of the final hydrochloride salt is highly effective. The solubility profiles of 3-Chloroquinuclidine HCl and 3-Quinuclidinol HCl are different in many solvent systems.

Q4: What is the best protocol for purifying 3-Chloroquinuclidine Hydrochloride via recrystallization?

Recrystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility.[5][6] The goal is to find a solvent (or solvent system) in which the desired compound is highly soluble at high temperatures but poorly soluble at low temperatures, while impurities remain soluble at all temperatures.[7]

Recommended Protocol: Recrystallization from Isopropanol/Methanol

This protocol is a standard and effective method for obtaining high-purity crystalline 3-Chloroquinuclidine HCl.

Step-by-Step Methodology:

• Dissolution: Place the crude 3-Chloroquinuclidine HCl in an Erlenmeyer flask. Add a minimal amount of hot methanol to dissolve the solid completely. Methanol is used here as the primary solvent due to its high solvating power.

• Decolorization (Optional): If the solution is colored, allow it to cool slightly and add a small amount of activated carbon.[4] Reheat the mixture to boiling for a few minutes.

• Hot Filtration (if carbon was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask to remove the activated carbon and any other insoluble impurities.[8]

• Crystallization: Add hot isopropanol (the anti-solvent) to the hot methanolic solution until the solution becomes slightly cloudy (the saturation point). Add a drop or two of hot methanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[5] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[4]

• Washing: Wash the collected crystals with a small amount of cold isopropanol to remove any adhering mother liquor containing dissolved impurities.[4]

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Caption: Step-by-step workflow for the recrystallization of the product.

Section 3: Analytical Methods for Purity Assessment

Verifying the purity of your final product is a critical step. Several analytical techniques can be employed.

Technique	Purpose	Key Insights
Melting Point	Assess overall purity	A sharp melting point close to the literature value indicates high purity. A broad or depressed melting range suggests the presence of impurities.[9]
HPLC	Quantify purity & impurities	High-Performance Liquid Chromatography is excellent for separating and quantifying the main product from closely related impurities.[10] It can provide a precise purity percentage.
GC-MS	Identify volatile impurities	Gas Chromatography-Mass Spectrometry is useful for identifying volatile byproducts like quinuclidene or residual solvents.
NMR Spectroscopy	Structural confirmation & purity	¹H and ¹³C NMR provide structural confirmation of the desired product and can be used to detect and identify impurities by their characteristic signals.

Trustworthiness Check: A self-validating protocol involves using at least two of the above methods. For example, confirming a sharp melting point and obtaining a clean ¹H NMR spectrum provides high confidence in the product's identity and purity.

References

• BenchChem. (n.d.). Analytical Validation of (R)-quinuclidin-3-yl carbonochloridate Purity by HPLC: A Comparative Guide.

• Organic Syntheses. (n.d.). 3-quinuclidone hydrochloride. Retrieved from [Link]

• ResearchGate. (n.d.). A 3-Quinuclidone hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). CN101993444A - Method to synthesize quinuclidine hydrochloride.

• Eureka | Patsnap. (n.d.). Method to synthesize quinuclidine hydrochloride. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• SciSpace. (n.d.). Byproduct Formation of Chlorination and Chlorine Dioxide Oxidation in Drinking Water Treatment. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Google Patents. (n.d.). Method for measuring optical purity of R-3-quinuclidine alcohol.

• MIT Digital Lab Techniques Manual. (2010, February 4). Recrystallization [Video]. YouTube. Retrieved from [Link]

• YouTube. (2013, September 9). Recrystallization [Video]. Retrieved from [Link]

• YouTube. (2007, November 28). Organic Chemistry Lab: Recrystallization [Video]. Retrieved from [Link]

• Google Patents. (n.d.). CN103113366A - Preparation method for 3-quinuclidone.
• Soni, Y., Premasagar, V., & Thakore, S. (2015). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Lett Org Chem, 12, 277-9.

• Eurochlor. (n.d.). Chlorination by-products. Retrieved from [Link]

• Sastry, T. U., et al. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [Link]

• Society of Nuclear Medicine and Molecular Imaging. (n.d.). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. Retrieved from [Link]

• PubMed. (2023, November 28). Formation of Targeted and Novel Disinfection Byproducts during Chlorine Photolysis in the Presence of Bromide. Retrieved from [Link]

• ResearchGate. (2025, July 15). Modeling the formation of disinfection byproducts in chlorinated swimming pool water: Role of body fluid analog. Retrieved from [Link]

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Technical Support Center: Optimizing Synthesis of Quinuclidine Derivatives

Welcome to the technical support center for the synthesis of quinuclidine derivatives. This comprehensive guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this pivotal bicyclic amine scaffold. Quinuclidine and its derivatives are integral components in a vast array of pharmaceuticals and are employed as powerful catalysts in asymmetric synthesis.[1][2] This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to empower you to optimize your reaction conditions and achieve your synthetic goals with higher efficacy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic entry points to the quinuclidine core?

A1: The majority of synthetic routes towards functionalized quinuclidines commence from commercially available or readily synthesized precursors, primarily 3-quinuclidinone.[3] Key strategies include:

• Nucleophilic addition to the carbonyl group of 3-quinuclidinone: This allows for the introduction of a wide variety of substituents at the C3 position using Grignard reagents, organolithium compounds, or other nucleophiles to generate 3-hydroxy-3-substituted quinuclidines.[3]

• Reduction of 3-quinuclididinone: The ketone functionality can be reduced to a hydroxyl group to form 3-quinuclidinol, a versatile intermediate for further derivatization. Asymmetric reduction is a key strategy for accessing enantiomerically pure derivatives.[4][5]

• Classical Ring-Forming Reactions: For constructing the bicyclic system from acyclic or monocyclic precursors, methods like the Dieckmann condensation of appropriately substituted piperidines are historically significant.[6][7][8] However, these routes can be lengthy due to the need to first synthesize the functionalized piperidine precursors.[6]

Q2: I need to synthesize an enantiomerically pure quinuclidine derivative. What are the most effective strategies?

A2: Achieving high enantioselectivity is crucial, particularly in pharmaceutical applications. The most prevalent and effective methods focus on the asymmetric reduction of 3-quinuclidinone:

• Catalytic Asymmetric Hydrogenation: This method utilizes chiral metal complexes, often with ruthenium or iridium, to achieve high yields and excellent enantiomeric excess (>99% ee).[4][9]

• Biocatalysis: The use of enzymes, such as 3-quinuclidinone reductase, offers an environmentally friendly and highly stereospecific route to (R)- or (S)-3-quinuclidinol.[5][10] These enzymatic reductions often proceed under mild conditions with high enantioselectivity.[5]

• Chiral Resolution: Classical resolution using chiral resolving agents like dibenzoyltartaric acid can be employed to separate racemic mixtures of quinuclidine derivatives.[9] However, this method can be less efficient, with lower yields compared to asymmetric synthesis.[9]

Q3: My reaction is producing a significant amount of a dimeric byproduct. What could be the cause?

A3: The formation of dimeric byproducts, particularly when starting from 3-quinuclidinone, is a known issue. This often arises from self-condensation reactions under basic or acidic conditions. To mitigate this, consider the following:

• Control of Reaction Conditions: Carefully control the temperature and the rate of addition of reagents.

• Choice of Base/Acid: Use a non-nucleophilic base or a milder acid catalyst.

• Protection Strategy: If applicable, consider protecting the nitrogen of the quinuclidine ring, although this adds extra steps to the synthesis.

Q4: Are there specific stability concerns I should be aware of with quinuclidine derivatives?

A4: Quinuclidines are generally stable bicyclic amines. However, certain derivatives can be sensitive to strong oxidizing agents. A key point of instability to be aware of relates to Bredt's Rule. The formation of a double bond at the bridgehead position, as would be the case in 2-quinuclidinone, leads to significant ring strain, instability, and a tendency to polymerize.[3][8] For this reason, synthetic routes that could lead to the formation of such isomers are generally avoided.[3]

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: Low Yield in Ring-Forming Reactions (e.g., Dieckmann Condensation)

Symptom	Potential Cause(s)	Suggested Solution(s)
Reaction fails to proceed or stalls	1. Insufficiently strong base: The base used may not be strong enough to deprotonate the α-carbon. 2. Poor quality starting materials: Impurities in the piperidine precursor can inhibit the reaction. 3. Presence of water: The reaction is highly sensitive to moisture.	1. Use a stronger base: Sodium or potassium metal in an anhydrous solvent like toluene is often effective. 2. Purify starting materials: Ensure the piperidine derivative is pure and dry before use. 3. Ensure anhydrous conditions: Dry all glassware and solvents thoroughly. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of multiple byproducts	1. Intermolecular condensation: The enolate may be reacting with another molecule of the starting material instead of intramolecularly. 2. Decomposition of starting material or product: The reaction temperature may be too high.	1. Use high dilution conditions: This favors intramolecular cyclization over intermolecular reactions. 2. Optimize reaction temperature: Run the reaction at the lowest effective temperature.
Difficult product isolation	Complex reaction mixture: The presence of unreacted starting material, byproducts, and base residues can complicate workup.	Careful workup procedure: After the reaction, carefully neutralize the mixture with acid and perform a thorough extraction. Purification by column chromatography or crystallization may be necessary.[4]

Issue 2: Poor Enantioselectivity in Asymmetric Hydrogenation

Symptom	Potential Cause(s)	Suggested Solution(s)
Low enantiomeric excess (ee)	1. Suboptimal catalyst: The chosen chiral ligand may not be suitable for the substrate. 2. Catalyst poisoning: Impurities in the substrate or solvent can deactivate the catalyst. 3. Incorrect reaction conditions: Temperature, pressure, and solvent can all influence enantioselectivity.	1. Screen different chiral ligands: A variety of phosphine-based ligands are available.[4] 2. Purify substrate and solvents: Ensure all components of the reaction are of high purity. 3. Systematic optimization of conditions: Vary the temperature, hydrogen pressure, and solvent to find the optimal conditions for your specific substrate.
Inconsistent results	Variability in catalyst preparation or handling: Chiral catalysts can be sensitive to air and moisture.	Ensure consistent catalyst preparation: Prepare the catalyst in situ under an inert atmosphere or use a pre-formed, well-characterized catalyst. Handle the catalyst using appropriate air- and moisture-free techniques.

Issue 3: Challenges in Derivatization of the Quinuclidine Scaffold

Symptom	Potential Cause(s)	Suggested Solution(s)
Reaction at the quinuclidine nitrogen instead of the desired functional group	High nucleophilicity of the bridgehead nitrogen: The nitrogen atom in the quinuclidine ring is a strong nucleophile and can compete with other nucleophilic sites in the molecule.[11]	Use of a protecting group: Protect the nitrogen atom with a suitable protecting group (e.g., as a carbamate) to temporarily reduce its nucleophilicity.[12][13] The choice of protecting group will depend on the subsequent reaction conditions.
Unexpected side products in reactions involving strong bases	α-Lithiation: Strong bases can deprotonate the protons alpha to the nitrogen, leading to undesired reactions.	Use of N-oxide: Oxidation of the quinuclidine nitrogen to the corresponding N-oxide can activate the α-protons for regioselective functionalization via lithiation and subsequent reaction with an electrophile.[6][14]

Visualizing the Workflow

A general approach to synthesizing functionalized quinuclidine derivatives often starts from 3-quinuclidinone. The following diagram illustrates a common synthetic workflow.

Caption: A typical workflow for the synthesis of quinuclidine derivatives from 3-quinuclidinone.

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Hydrogenation of 3-Quinuclidinone

This protocol is a generalized procedure based on established methods for the synthesis of optically pure 3-quinuclidinol.[4]

Materials:

• 3-Quinuclidinone hydrochloride

• Chiral Ruthenium catalyst (e.g., RuXY-Diphosphine-bimaH)[4]

• Base (e.g., potassium tert-butoxide)

• Solvent (e.g., methanol, ethanol)

• Hydrogen gas

• High-pressure reactor

Procedure:

• Catalyst Preparation: If not using a pre-formed complex, prepare the chiral ruthenium catalyst in situ under an inert atmosphere.

• Reaction Setup: In a high-pressure reactor, dissolve 3-quinuclidinone and the chiral catalyst in the chosen solvent.

• Add the base to the reaction mixture.

• Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor to the desired pressure.

• Stir the reaction mixture at the specified temperature for the required duration.

• Monitoring: Monitor the progress of the reaction by TLC, GC, or HPLC to determine the conversion of the starting material.

• Work-up: Upon completion, carefully cool the reactor and release the pressure.

• Filter the reaction mixture to remove the catalyst.

• Remove the solvent under reduced pressure.

• Purification and Analysis: Purify the resulting 3-quinuclidinol by crystallization or column chromatography. Determine the enantiomeric excess by chiral HPLC or GC.

Protocol 2: Troubleshooting Low Yields - A Decision Tree

The following diagram provides a logical decision-making process for troubleshooting low-yielding reactions in quinuclidine synthesis.

Sources

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• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Expression, purification, crystallization and X-ray analysis of 3-quinuclidinone reductase from Agrobacterium tumefaciens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Quinuclidone - Wikipedia [en.wikipedia.org]
• 9. CN114437060A - Preparation method of (R) -and (S) -3-quinuclidinol - Google Patents [patents.google.com]
• 10. Frontiers | Preparation of (3R)-quinuclidinol using heterogeneous biocatalytic hydrogenation in a dynamically-mixed continuous flow reactor [frontiersin.org]
• 11. grokipedia.com [grokipedia.com]
• 12. Protective Groups [organic-chemistry.org]
• 13. tcichemicals.com [tcichemicals.com]
• 14. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Stability and degradation of 3-Chloroquinuclidine hydrochloride under storage

Technical Support Center: 3-Chloroquinuclidine Hydrochloride

A Guide to Stability, Storage, and Degradation for Researchers

Welcome to the technical support guide for 3-Chloroquinuclidine hydrochloride (CAS: 33601-77-3). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability profile of this compound and to offer practical solutions for common issues encountered during its storage and use. As a critical building block in synthetic chemistry, understanding its behavior under various conditions is paramount to ensuring experimental reproducibility and success.[1][2]

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of 3-Chloroquinuclidine hydrochloride.

Q1: What are the ideal storage conditions for 3-Chloroquinuclidine hydrochloride?

A1: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4][5] The primary goal is to minimize exposure to moisture and atmospheric oxygen. As a hydrochloride salt, it is potentially hygroscopic, meaning it can absorb water from the air, which is a key driver of degradation.[6][7][8]

Q2: Is this compound sensitive to light?

A2: While specific photostability data for 3-Chloroquinuclidine hydrochloride is not extensively published, quinoline and quinuclidine derivatives can be photolabile.[9][10] As a precautionary measure, it is recommended to store the compound in an opaque or amber container to protect it from light, especially for long-term storage or when used in solution. Standard photostability testing as per ICH Q1B guidelines is advised if the compound is to be used in a light-exposed application.[11][12][13]

Q3: What are the main chemical incompatibilities I should be aware of?

A3: Avoid storing 3-Chloroquinuclidine hydrochloride with strong oxidizing agents (e.g., peroxides, nitrates, perchlorates), strong acids, and bases.[3][4][14][15][16] Halogenated organic compounds should generally be segregated from other chemical classes to prevent hazardous reactions.[16][17] Contact with incompatible materials can accelerate decomposition.

Q4: What is the expected shelf-life of this compound?

A4: When stored under the recommended conditions (cool, dry, dark, tightly sealed), 3-Chloroquinuclidine hydrochloride is a stable compound.[5] However, its actual shelf-life depends heavily on storage practices. We recommend re-analyzing the purity of the material (e.g., via HPLC or NMR) if it has been in storage for more than a year or if the container has been opened multiple times.

Q5: What are the primary degradation products I might see?

A5: The most probable degradation product is 3-hydroxyquinuclidine hydrochloride, formed via the hydrolysis of the carbon-chlorine bond. This reaction is facilitated by the presence of water. Other potential, though less common, degradation pathways could involve oxidation at the nitrogen atom, leading to an N-oxide derivative.[18]

Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues you may encounter during your experiments.

Problem 1: I am observing a new, more polar impurity peak in my HPLC analysis of an aged sample.

• Potential Cause: This is a classic sign of hydrolysis. The replacement of the chlorine atom with a hydroxyl group (-OH) increases the polarity of the molecule, resulting in an earlier elution time on a reverse-phase HPLC column.

• Verification Steps:

  • Spike a fresh, pure sample of 3-Chloroquinuclidine hydrochloride with a small amount of your aged sample. The impurity peak should increase in size.

  • Perform a forced degradation study by dissolving a pure sample in water (or a slightly basic aqueous solution) and gently heating it. The peak corresponding to the impurity should form.

  • Analyze the aged sample using Liquid Chromatography-Mass Spectrometry (LC-MS). The mass of the impurity should correspond to that of 3-hydroxyquinuclidine hydrochloride.[19][20]

• Solution: Your material has likely been exposed to moisture. Ensure future storage is in a desiccator or a glovebox with an inert atmosphere. For critical applications, consider purchasing fresh material or re-purifying the existing stock.

Problem 2: My reaction yield is lower than expected, or the reaction is not proceeding to completion.

• Potential Cause 1: Degraded Reagent: The actual concentration of active 3-Chloroquinuclidine hydrochloride in your stock may be lower than assumed due to degradation.[3]

  • Solution: Verify the purity of your starting material using an appropriate analytical technique like quantitative NMR (qNMR) or HPLC with a reference standard.[3] Use a fresh batch of the reagent if significant degradation is confirmed.

• Potential Cause 2: Incompatibility with Reaction Conditions: The chloro group is a potential leaving group susceptible to nucleophilic substitution.[3] If your reaction mixture contains strong nucleophiles (other than your desired reactant) or is run in a protic solvent at high temperatures, you may be consuming the starting material through side reactions.

  • Solution: Review your reaction scheme to identify potential side reactions. If possible, switch to an aprotic solvent and ensure all reagents and solvents are anhydrous if the reaction is sensitive to moisture.[3] Consider running the reaction at a lower temperature.

Troubleshooting Workflow Diagram

Caption: Primary hydrolytic degradation pathway of 3-Chloroquinuclidine hydrochloride.

Thermal and Photolytic Decomposition

While thermally stable under normal conditions, high temperatures can cause decomposition, yielding hazardous gases like HCl and nitrogen oxides. [4][14]Similarly, high-energy light can induce radical-based degradation, although this is generally less of a concern under standard laboratory lighting.

Experimental Protocols: Forced Degradation Study

A forced degradation study is essential for developing a stability-indicating analytical method and understanding the degradation profile of the compound. [19][21] Objective: To intentionally degrade 3-Chloroquinuclidine hydrochloride under various stress conditions and analyze the resulting mixture.

Required Equipment:

• HPLC with UV or PDA detector

• LC-MS system (for identification)

• pH meter

• Oven

• Photostability chamber (per ICH Q1B) [11][12] Procedure:

• Prepare Stock Solution: Accurately weigh and dissolve 3-Chloroquinuclidine hydrochloride in a suitable solvent (e.g., water or methanol) to a concentration of ~1 mg/mL.

• Set Up Stress Conditions: For each condition, use a separate aliquot of the stock solution. Include a "control" sample kept at ambient temperature in the dark.

  • Acid Hydrolysis: Add an equal volume of 1M HCl. Keep at 60°C for 24 hours. [10][21] * Base Hydrolysis: Add an equal volume of 0.1M NaOH. Keep at 60°C for 8 hours. [10][22] * Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours. [10] * Thermal Degradation (Solid State): Place ~10 mg of solid powder in an oven at 105°C for 24 hours. [21]After exposure, dissolve in the solvent for analysis.

  • Photodegradation: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. [11][23]A dark control sample should be run in parallel.

• Sample Analysis:

  • Before injection, neutralize the acid and base hydrolysis samples to prevent column damage.

  • Analyze all samples by a suitable HPLC method. A C18 column with a mobile phase of acetonitrile and a phosphate buffer is a good starting point. [24] * Compare the chromatograms of the stressed samples to the control. Note the retention times and peak areas of the parent compound and any new peaks (degradants).

  • If unknown degradants are observed, analyze the samples via LC-MS to obtain mass information for structural elucidation.

Summary of Storage and Stability Parameters

Parameter	Recommendation	Rationale
Temperature	Cool (2-8 °C recommended for long-term)	Slows down the rate of potential hydrolytic and oxidative degradation.
Humidity	Dry (Store in a desiccator)	Prevents moisture absorption (hygroscopicity), which is the primary driver for hydrolysis. [6][7]
Light	Protect from Light (Amber vial)	Prevents potential photodegradation, a known risk for related heterocyclic compounds. [9][13]
Atmosphere	Tightly Sealed Container (Inert gas overlay optional)	Minimizes exposure to atmospheric moisture and oxygen.
Incompatibles	Store separately from strong oxidizers, acids, and bases	Avoids accelerated chemical degradation and potential hazardous reactions. [3][14][15]

References

• Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. RSC Publishing.
• 3-Chloroquinoline hydrochloride handling and safety precautions. Benchchem.
• Halogenated Organic Liquids - Standard Oper
• Material Safety Data Sheet - 3-Quinuclidinone hydrochloride, 99% (tlc). Cole-Parmer.
• SAFETY D
• Chemical Safety Data Sheet MSDS / SDS - 3-Quinuclidinone hydrochloride. ChemicalBook.
• 3-Quinuclidinone hydrochloride - SAFETY D
• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candid
• Chemical Storage and Handling Recommend
• Lab Safety. MIT.
• Hydrochloride Salt of the GABAkine KRM-II-81. PMC - NIH.
• Guidance on Safe Storage of Chemicals in Labor
• Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega.
• Related products 3-Chloroquinuclidine hydrochloride. Sigma-Aldrich.
• Buy 3-Chloroquinuclidine hydrochloride | 33601-77-3. Smolecule.
• Section 7: Safe Work Practices and Procedures. Princeton EHS.
• Technical Guide Series - Forced Degrad
• Hygroscropicity and Its' Effect on Tablet Production.
• What makes common salt hygroscopic?. Quora.
• 3-CHLOROQUINUCLIDINE HYDROCHLORIDE CAS#: 33601-77-3.
• 3-Chloroquinuclidine 98 33601-77-3. Sigma-Aldrich.
• CAS No : 33601-77-3 | Product Name : 3-Chloroquinuclidine hydrochloride.
• stability testing: photostability testing of new drug substances and products. ICH.
• 3-CHLOROQUINUCLIDINE HYDROCHLORIDE synthesis. ChemicalBook.
• 3-CHLOROQUINUCLIDINE HYDROCHLORIDE | 33601-77-3. ChemicalBook.
• Synthesis and evaluation of novel quinuclidinone derivatives as potential anti-proliferative agents.
• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. European Medicines Agency (EMA).
• Synthesis and biological evaluation of quinuclidine derivatives incorporating phenothiazine moieties as squalene synthase inhibitors. PubMed.
• Synthesis and thermal decomposition kinetics of some pyrazolo-quinazoline deriv
• 33208967.pdf. The University of Liverpool Repository.
• ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. IKEV.
• Photostability testing theory and practice. Q1 Scientific.
• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation P
• Photostability of triprolidine hydrochloride and its mixtures with cyclodextrin and glucose. Unknown Source.
• 3-Quinuclidinone Hydrochloride | CAS No- 1193-65-3. Simson Pharma Limited.
• Analytical CHEMISTRY. TSI Journals.
• Stability Study and Identification of Degradation Products of Caffeoylgluconic Acid Derivatives
• 3-Quinuclidinone Hydrochloride 1193-65-3. Tokyo Chemical Industry Co., Ltd.(APAC).
• 33601-77-3, 3-Chloroquinuclidine hydrochloride Formula. ECHEMI.
• Degradation pathways of 2-Cyano-3-hydroxyquinoline under experimental conditions. Benchchem.
• The suggested degradation pathway of clidinium bromide by 0.1 M NaOH at...
• Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. PMC - NIH.
• Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods. NIH.

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• 6. Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Vils-Haack Reaction Troubleshooting Guide

Welcome to the Technical Support Center for the Vilsmeier-Haack reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for this versatile formylation reaction. Here, we address common challenges in a question-and-answer format, explaining the chemical principles behind the solutions to ensure your experimental success.

Frequently Asked Questions (FAQs)

Q1: My Vilsmeier-Haack reaction is showing low or no conversion of my starting material. What are the likely causes?

Several factors can lead to a sluggish or incomplete reaction. The most common culprits are related to the Vilsmeier reagent itself or the reactivity of your substrate.

• Inactive Vilsmeier Reagent: The Vilsmeier reagent, a chloroiminium salt, is highly sensitive to moisture.[1] Any water present in your glassware, solvents (like DMF), or reagents will decompose it, reducing the effective concentration of your formylating agent.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure your phosphorus oxychloride (POCl₃) is of high quality.

• Insufficient Reaction Temperature or Time: While the formation of the Vilsmeier reagent from DMF and POCl₃ is exothermic and requires initial cooling, the subsequent reaction with the aromatic substrate may need thermal energy to proceed efficiently.[1]

  • Solution: After the initial low-temperature formation of the reagent and addition of your substrate, consider allowing the reaction to warm to room temperature or gently heating it (e.g., 40-80°C).[2] Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS). If the starting material persists, you may need to extend the reaction time or cautiously increase the temperature.[2]

• Low Substrate Reactivity: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution, meaning it works best with electron-rich aromatic or heteroaromatic compounds.[3][4] Substrates bearing strong electron-withdrawing groups can be too deactivated to react under standard conditions.[4]

  • Solution: For less reactive substrates, you may need to employ more forcing conditions, such as higher temperatures or longer reaction times.[1] Increasing the equivalents of the Vilsmeier reagent (e.g., from 1.5 to 3 equivalents) can also help drive the reaction to completion.[2]

Q2: I'm observing multiple spots on my TLC plate, suggesting the formation of byproducts. What are the common side reactions?

The formation of byproducts is a frequent cause of low yields of the desired formylated product.

• Di-formylation: Highly activated aromatic rings can undergo formylation at more than one position.

  • Solution: Carefully control the stoichiometry of the Vilsmeier reagent. A molar ratio of 1:1 to 1.5:1 of the Vilsmeier reagent to the substrate is a good starting point.[1] Adding the substrate solution dropwise to the pre-formed Vilsmeier reagent can help prevent localized high concentrations of the formylating agent.[2]

• Chlorination: At higher temperatures, the Vilsmeier reagent can sometimes act as a chlorinating agent, leading to chlorinated byproducts.[1]

  • Solution: Maintain the lowest effective reaction temperature. A prompt and efficient aqueous work-up is crucial to hydrolyze the intermediate iminium salt and minimize its contact time with any reactive chlorine species.[1]

• Reaction with Solvent: In some cases, the Vilsmeier reagent can react with the DMF solvent, especially during prolonged reaction times or at elevated temperatures.[5]

  • Solution: Using a co-solvent like dichloromethane (DCM), chloroform, or 1,2-dichloroethane (DCE) can help to keep the reagent in solution and may mitigate side reactions with DMF.[2][5]

Q3: I'm having trouble during the work-up and product isolation, leading to significant product loss. How can I optimize this stage?

A successful reaction can be undermined by a challenging work-up and purification process.

• Improper Quenching: The hydrolysis of the intermediate iminium salt is a critical and often highly exothermic step.[6] Pouring the reaction mixture into ice water too quickly can lead to localized heating and potential degradation of the product.[2]

  • Solution: Perform the quench by slowly adding the reaction mixture to a vigorously stirred beaker of crushed ice or ice-cold water.[6] This helps to control the exotherm and ensures efficient hydrolysis. After quenching, the acidic solution typically needs to be neutralized with a base like sodium hydroxide or sodium carbonate to facilitate product extraction.[6]

• Emulsion Formation: During aqueous extraction, the formation of a stable emulsion can make phase separation difficult, leading to product loss.[7]

  • Solution: To break up emulsions, you can try adding a saturated solution of sodium chloride (brine) to increase the polarity of the aqueous layer.[7] This can help to "salt out" the organic product into the organic layer. Multiple extractions with a suitable organic solvent will also improve recovery.[7]

• Product Solubility: Some formylated products may have a degree of water solubility, leading to losses in the aqueous layer during extraction.

  • Solution: As mentioned above, saturating the aqueous layer with brine can decrease the solubility of your organic product in the aqueous phase.[7]

Experimental Protocols

Standard Protocol for Vilsmeier-Haack Formylation

This protocol provides a general guideline. Optimization for specific substrates is often necessary.

• Preparation of the Vilsmeier Reagent: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet (e.g., a calcium chloride guard tube or nitrogen line), place anhydrous N,N-dimethylformamide (DMF, 3 equivalents).[1] Cool the flask in an ice bath to 0-5 °C.[7]

• Slowly add phosphorus oxychloride (POCl₃, 1.1 equivalents) dropwise to the cold DMF with vigorous stirring, ensuring the temperature remains below 5°C.[2]

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.[2]

• Formylation Reaction: Dissolve your electron-rich aromatic substrate (1.0 equivalent) in a minimal amount of anhydrous DMF or a suitable co-solvent like DCM.[7]

• Add the substrate solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.[7]

• Reaction Progression and Monitoring: After the addition, the reaction can be stirred at 0 °C, allowed to warm to room temperature, or heated (e.g., 40-80 °C), depending on the substrate's reactivity.[2] Monitor the reaction's progress by TLC until the starting material is consumed.[1]

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into a vigorously stirred beaker of crushed ice.[2]

• Neutralize the resulting acidic solution with a suitable base (e.g., saturated sodium bicarbonate or sodium hydroxide solution) until the desired pH for product stability and extraction is reached.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or DCM) multiple times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Visualizing the Process

Vilsmeier-Haack Reaction Mechanism

Caption: A decision-making workflow for troubleshooting low-yield reactions.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Vilsmeier Reagent Stoichiometry	1.1 - 1.5 equivalents (relative to substrate)	A slight excess ensures complete consumption of the substrate. For unreactive substrates, this can be increased. [1]
POCl₃ to DMF Ratio	~1:3 (POCl₃:DMF)	Excess DMF is often used as the solvent. [1]
Reaction Temperature	0 °C to 80 °C	Reagent formation is exothermic and requires cooling. The formylation step may require heating depending on substrate reactivity. [2]
Reaction Time	2 - 24 hours	Highly dependent on substrate reactivity and temperature. Monitor by TLC or LCMS. [1][2]

Safety Precautions

The reagents used in the Vilsmeier-Haack reaction are hazardous and must be handled with appropriate safety measures.

• Phosphorus oxychloride (POCl₃): This reagent is highly corrosive and reacts violently with water in a highly exothermic manner. [1][6]* Vilsmeier Reagent: This reagent is moisture-sensitive. [7]* General Precautions: Always conduct the reaction in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The quenching of the reaction mixture with ice water should be performed slowly and cautiously to control the exothermic reaction. [1]

References

• Troubleshooting poor yield in the Vilsmeier-Haack formylation of chromones. - Benchchem.
• Optimization of Vilsmeier-Haack reaction parameters - Benchchem.
• Vilsmeier-Haack Reaction | NROChemistry.
• Vilsmeier-Haack reaction - chemeurope.com.
• Comparing Vilsmeier-Haack with other formylation methods for heterocycles - Benchchem.
• Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles - Benchchem.

• Vilsmeier–Haack reaction - Wikipedia. Available at: [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. Available at: [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. Available at: [Link]

• Vilsmeier haack rxn | PPTX - Slideshare. Available at: [Link]

• Low yield in Vilsmeier-Haack reaction using N,N-dimethylformamide hydrochloride - Benchchem.
• Technical Support Center: Vilsmeier-Haack Reaction Workup - Benchchem.

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

• Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides - SciRP.org. Available at: [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F - The Royal Society of Chemistry. Available at: [Link]

• Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). - Reddit. Available at: [Link]

• Vilsmeier Haack Reaction : r/OrganicChemistry - Reddit. Available at: [Link]

• Vilsmeier Haack reaction, CSIR NET organic chemistry problem by Dr.L.Emmanuvel. Available at: [Link]

• How can I improve the Vilsmeier-Haack reaction? - ResearchGate. Available at: [Link]

• Vilsmeier–Haack reaction: Phosphorus oxychloride and an electron-rich arene to produce aryl aldehyde - YouTube. Available at: [Link]

• Formation of the Vilsmeier-Haack complex: the performance of different levels of theory. Available at: [Link]

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• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

How to avoid impurities during the synthesis of 3-quinuclidinone hydrochloride

Welcome to the technical support guide for the synthesis of 3-quinuclidinone hydrochloride (CAS: 1193-65-3). This resource is designed for researchers, chemists, and pharmaceutical development professionals who utilize this critical building block in the synthesis of therapeutic compounds like solifenacin, cevimeline, and palonosetron.[1][2][3] Achieving high purity is paramount, as even minor impurities can have significant downstream effects on yield, biological activity, and regulatory compliance.

This guide provides in-depth, experience-driven answers to common challenges encountered during synthesis, focusing on the mechanistic origins of impurities and offering validated protocols to prevent their formation.

Section 1: Overview of Synthetic Pathways and Impurity Formation

The most robust and widely cited method for preparing 3-quinuclidinone hydrochloride is a multi-step synthesis commencing from ethyl isonicotinate.[2][4] This pathway involves N-alkylation, catalytic hydrogenation of the pyridine ring, and a crucial intramolecular Dieckmann condensation to form the bicyclic core. While effective, each step presents unique challenges and potential for impurity generation.

Core Synthetic Workflow

The diagram below outlines the primary synthetic route. Understanding this workflow is the first step in diagnosing and preventing purity issues.

Caption: Formation of the autocondensation dimer impurity.

Preventative Strategies:

• Quench Promptly and Thoroughly: Once the Dieckmann condensation is complete (monitored by TLC), the reaction must be carefully and completely quenched by adding acid (e.g., HCl). [4]This neutralizes the strong base, preventing it from catalyzing the self-condensation of the newly formed product.

• Avoid Excess Base: While a slight excess of base is needed to drive the Dieckmann reaction, a large excess will increase the rate of the undesired self-condensation. Use a carefully measured 1.1-1.2 equivalents.

• Control Temperature During Workup: Perform the initial acidic quench at a reduced temperature (e.g., 50-60°C) before proceeding to the high-temperature reflux for decarboxylation. [5]

Q3: My final product is persistently yellow or brown, even after crystallization. How can I improve its color?

Colored impurities are typically high molecular weight, conjugated byproducts formed during the high-temperature, strongly acidic decarboxylation step.

Solution: Activated Charcoal Treatment

Activated charcoal is highly effective at adsorbing these colored impurities due to its high surface area and porous structure. [4] Optimized Decolorization Protocol:

• After the decarboxylation reflux is complete, allow the dark-colored acidic solution to cool slightly (to ~80-90°C).

• Add 1-2% w/w of activated charcoal relative to the theoretical product weight.

• Stir the mixture at 80-90°C for 15-30 minutes. Caution: Do not add charcoal to a boiling solution, as this can cause violent bumping.

• Filter the hot solution through a pad of Celite® or diatomaceous earth to completely remove the fine charcoal particles. A standard filter paper may not be sufficient.

• Proceed with the subsequent workup and crystallization steps using the now decolorized filtrate.

Q4: What is the most effective recrystallization procedure for achieving >99% purity?

The final purity of 3-quinuclidinone hydrochloride is critically dependent on the recrystallization step. The goal is to find a solvent system where the product is highly soluble at high temperatures but poorly soluble at low temperatures, while impurities remain in solution. The method reported in Organic Syntheses is highly reliable. [4] Rationale for the Water/Isopropyl Alcohol System:

• 3-Quinuclidinone Hydrochloride: Highly soluble in hot water, but much less soluble in isopropyl alcohol (IPA).

• Common Impurities: Many organic impurities (like residual diester or the dimer) have better solubility in IPA than in the highly polar aqueous environment, especially upon cooling.

Step-by-Step Recrystallization Protocol:

• Dissolution: Dissolve the crude crystalline residue in the minimum amount of hot water (~70 mL per ~100 g of crude product). [4]The goal is to create a saturated or near-saturated solution.

• Anti-Solvent Addition: To the hot aqueous solution, add boiling isopropyl alcohol (~1.5 L per ~100 g of crude product) until the solution becomes faintly turbid or the first crystals begin to appear. [4]This indicates the solution is now supersaturated.

• Controlled Cooling: Allow the mixture to cool slowly to room temperature, then cool further in an ice bath to 0–5°C to maximize crystal formation. Rapid crashing will trap impurities.

• Isolation and Washing: Collect the crystals by filtration. Wash the filter cake thoroughly with cold acetone. [4]This final wash is crucial for removing residual water, isopropyl alcohol, and any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight. The final product should be a white crystalline solid with a melting point >300 °C (with decomposition). [6][7]

References

• Daeniker, H. U., & Grob, C. A. (1963). 3-QUINUCLIDONE HYDROCHLORIDE. Organic Syntheses, 43, 87. (URL: [Link])

• Soni, J., Premasagar, V., & Thakore, S. (2015). An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride. Letters in Organic Chemistry, 12(4), 285-288. (URL: [Link])

• Bentham Science Publishers. (n.d.). An Improved and Simple Route for the Synthesis of 3-Quinuclidinone Hydrochloride. Ingenta Connect. (URL: [Link])

• Google Patents. (2013).

• Grokipedia. (n.d.). 3-Quinuclidone. (URL: [Link])

• Chavakula, R., et al. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Organic Chemistry: An Indian Journal, 14(3), 127. (URL: [Link])

• PubChem. (n.d.). (+-)-3-Quinuclidinol. (URL: [Link])

• Zenodo. (2015). A process for producing 3-quinuclidinone hydrochloride by oxidation of unwanted isomer 3-S-quinuclidinol. (URL: [Link])

• Thermo Fisher Scientific. (2025). 3-Quinuclidinone hydrochloride - SAFETY DATA SHEET. (URL: [Link])

• The University of Liverpool Repository. (n.d.). Synthesis of functionalised quinuclidines. (URL: [Link])

• Google Patents. (2022). CN114437060A - Preparation method of (R) -and (S) -3-quinuclidinol. (URL: )

• Sandmann, R. A., & McHugh Jr, W. C. (1977). Quinuclidine chemistry: autocondensation reactions of 3-quinuclidinone. Journal of Pharmaceutical Sciences, 66(6), 890-891. (URL: [Link])

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• 2. grokipedia.com [grokipedia.com]
• 3. 3-Quinuclidinone hydrochloride | 1193-65-3 [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. tsijournals.com [tsijournals.com]
• 6. 3-Quinuclidinone hydrochloride (1193-65-3) for sale [vulcanchem.com]
• 7. fishersci.com [fishersci.com]

Technical Support Center: Managing Hydrolytic Degradation of Hydrochloride Salts in Solution

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on managing the hydrolytic degradation of hydrochloride (HCl) salts in solution. This resource is designed to address common challenges and provide practical, field-proven solutions to ensure the stability and integrity of your compounds during experimentation and formulation development.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

This section addresses the foundational principles of hydrolytic degradation of hydrochloride salts. Understanding these core concepts is the first step in effective troubleshooting.

Q1: What is hydrolytic degradation, and why are hydrochloride salts susceptible?

A: Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical bonds.[1][2] Many active pharmaceutical ingredients (APIs) contain functional groups like esters, amides, lactams, and imides that are susceptible to this type of degradation.[2][3]

Hydrochloride salts are formed by reacting a basic drug, often containing an amine group, with hydrochloric acid.[4] In solution, these salts dissociate into the protonated (acidic) form of the drug and a chloride ion.[5][6][7] The acidic nature of the protonated drug can itself catalyze the hydrolysis of susceptible functional groups within the molecule.[2] Furthermore, the pH of the solution plays a critical role, with both acidic and basic conditions often accelerating degradation.[8][9]

Q2: What are the primary factors that influence the rate of hydrolytic degradation?

A: Several factors can significantly impact the rate of hydrolysis:

• pH: This is often the most critical factor. The rate of hydrolysis can change dramatically with even a one-unit shift in pH.[10][11] For many compounds, a specific pH range of maximum stability exists, which needs to be determined experimentally.[10]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[12] Therefore, storing solutions at lower temperatures can be an effective way to slow down degradation.[13]

• Moisture: In solid-state formulations, the presence of moisture, even in small amounts, can create localized aqueous microenvironments where hydrolysis can occur.[14]

• Excipients: Other components in a formulation can influence stability. For example, some excipients can alter the microenvironmental pH, promoting degradation.[15]

• Ionic Strength: The ionic strength of the solution can sometimes affect the rate of hydrolysis, a phenomenon known as the salt effect.[16]

• Light: While not a direct factor in hydrolysis, exposure to light can cause photodegradation, which may produce reactive species that can interact with and degrade the primary compound.

Q3: What is "disproportionation" and how does it relate to the stability of hydrochloride salts?

A: Disproportionation, in this context, refers to the conversion of the hydrochloride salt back to its less soluble free base form in a solution or suspension.[15][17] This is a significant stability concern, particularly for poorly soluble compounds.[18] If the pH of the microenvironment rises above a certain point (referred to as pHmax), the equilibrium will shift, favoring the formation of the free base, which may then precipitate out of solution.[14] This can lead to a loss of the desired concentration and bioavailability of the drug.[14]

Section 2: Troubleshooting Guide - Common Issues and Solutions

This section provides a question-and-answer formatted guide to troubleshoot specific problems you might encounter during your experiments.

Q4: I've dissolved my hydrochloride salt in water, and I'm observing a decrease in concentration over time. What could be happening and how do I fix it?

A: A decrease in concentration over time is a classic sign of degradation, most likely hydrolysis. Here’s a systematic approach to troubleshoot and mitigate this issue:

• Confirm Degradation: First, ensure the concentration loss is due to chemical degradation and not other factors like adsorption to the container. Use a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to separate and quantify the parent compound and any potential degradation products.[19]

• Investigate pH: Measure the pH of your solution. The dissolution of a hydrochloride salt of a weak base will result in an acidic solution.[20] This acidic environment may be promoting hydrolysis.

• Solution - pH Adjustment and Buffering: The most effective way to combat pH-dependent hydrolysis is to control the pH of the solution using buffers.[3][21]

  • Determine the pH of Maximum Stability: Conduct a pH-rate profile study to identify the pH at which your compound is most stable.[10] This involves preparing solutions of your compound at various pH values and monitoring the degradation rate over time.

  • Select an Appropriate Buffer: Choose a buffer system that has a pKa close to your target pH of maximum stability.[21] Common pharmaceutical buffers include acetate, phosphate, and citrate.[22] Ensure the buffer components themselves do not catalyze degradation.[16]

Q5: My hydrochloride salt is precipitating out of my aqueous formulation. What is the likely cause and how can I prevent it?

A: Precipitation of a hydrochloride salt from an aqueous formulation is often due to disproportionation, where the salt converts to its less soluble free base.[14][17]

• Cause: This typically occurs if the pH of the formulation is too high. Excipients in the formulation can create a microenvironment with a pH that exceeds the pHmax of the salt, leading to the formation and precipitation of the free base.[14]

• Solutions:

  • pH Control: The primary solution is to lower the pH of the formulation to a value below the pHmax. This can be achieved by adding an acid or using a buffer system.[18]

  • Cooling: Lowering the temperature of the suspension can also help to suppress disproportionation.[13][17]

  • Non-Aqueous Formulations: If aqueous stability remains a significant challenge, consider formulating your compound in a non-aqueous vehicle.[17]

  • Excipient Compatibility: Screen excipients for their impact on the microenvironmental pH to avoid those that promote disproportionation.[17]

Q6: I need to perform a forced degradation study on my hydrochloride salt. What conditions should I use?

A: Forced degradation studies, or stress testing, are essential to understand the degradation pathways of a drug substance and to develop stability-indicating analytical methods.[8][23][24] Typical conditions for hydrolytic degradation studies include:

• Acidic Hydrolysis: Refluxing the drug in 0.1 N to 1 N hydrochloric acid (HCl).[24][25]

• Basic Hydrolysis: Refluxing the drug in 0.1 N to 1 N sodium hydroxide (NaOH).[25]

• Neutral Hydrolysis: Refluxing the drug in water.

The duration and temperature of the study may need to be adjusted based on the stability of the compound. The goal is to achieve a target degradation of around 10-20%.[24]

Section 3: Experimental Protocols and Methodologies

This section provides detailed, step-by-step protocols for key experiments related to managing the hydrolytic stability of hydrochloride salts.

Protocol 1: Performing a pH-Rate Profile Study

Objective: To determine the pH at which a hydrochloride salt exhibits maximum stability in solution.

Materials:

• Hydrochloride salt of the API

• A series of buffers covering a wide pH range (e.g., citrate, phosphate, borate)

• Acids (e.g., HCl) and bases (e.g., NaOH) for pH adjustment

• Volumetric flasks and pipettes

• pH meter

• Constant temperature bath or incubator

• Validated stability-indicating HPLC method

Procedure:

• Prepare Buffer Solutions: Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2 to 10).

• Prepare Stock Solution of API: Prepare a concentrated stock solution of the hydrochloride salt in a suitable solvent (e.g., water or a water-miscible organic solvent if solubility is an issue).

• Prepare Study Samples: In volumetric flasks, add a known aliquot of the API stock solution to each buffer solution to achieve the desired final concentration. Adjust the pH of each solution to the target value using small amounts of acid or base, if necessary.

• Incubate Samples: Place the prepared solutions in a constant temperature bath set to a specific temperature (e.g., 40°C or 50°C to accelerate degradation).

• Sample Analysis: At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution. Quench the degradation reaction if necessary (e.g., by cooling or neutralizing the sample). Analyze the samples using the validated HPLC method to determine the concentration of the remaining API.

• Data Analysis:

  • For each pH, plot the natural logarithm of the API concentration versus time. The slope of this line will be the negative of the observed first-order degradation rate constant (kobs).

  • Plot the logarithm of kobs versus pH. The resulting graph is the pH-rate profile. The pH at the minimum of this curve represents the pH of maximum stability.[10]

Protocol 2: Formulation of a Stabilized Aqueous Solution using Buffers

Objective: To prepare an aqueous solution of a hydrochloride salt with improved stability against hydrolytic degradation.

Materials:

• Hydrochloride salt of the API

• Appropriate buffer salts (as determined from the pH-rate profile study)

• Purified water

• pH meter

• Magnetic stirrer and stir bar

Procedure:

• Determine Target pH: From the pH-rate profile study, identify the pH of maximum stability for your API.

• Select Buffer System: Choose a buffer system with a pKa close to the target pH.

• Calculate Buffer Concentrations: Use the Henderson-Hasselbalch equation to calculate the required concentrations of the weak acid and its conjugate base to achieve the target pH and desired buffer capacity. A buffer concentration of 0.05 to 0.5 M is generally sufficient.[21]

• Prepare Buffered Vehicle: Dissolve the calculated amounts of the buffer salts in the purified water. Adjust the pH to the target value using a concentrated acid or base.

• Dissolve the API: Slowly add the hydrochloride salt of the API to the buffered vehicle while stirring until it is completely dissolved.

• Final pH Check: Measure the final pH of the solution and adjust if necessary.

• Stability Testing: Store the formulated solution under appropriate conditions and monitor its stability over time using a validated analytical method.

Section 4: Visualizing Concepts and Workflows

Diagram 1: General Hydrolytic Degradation Pathway of an Ester-Containing Hydrochloride Salt

Caption: Hydrolysis of an ester-containing drug catalyzed by its own acidic proton.

Diagram 2: Workflow for Troubleshooting Hydrochloride Salt Instability in Solution

Caption: A logical workflow for diagnosing and resolving common stability issues with HCl salts.

Section 5: Data Presentation

Table 1: Example Data from a pH-Rate Profile Study

pH	Initial Concentration (mg/mL)	Concentration at 24h (mg/mL)	kobs (h-1)	log(kobs)
2.0	1.00	0.95	0.0021	-2.68
3.0	1.00	0.98	0.0008	-3.10
4.0	1.00	0.99	0.0004	-3.40
5.0	1.00	0.97	0.0013	-2.89
6.0	1.00	0.92	0.0034	-2.47
7.0	1.00	0.85	0.0067	-2.17

This table illustrates how the observed degradation rate constant (kobs) changes with pH, with the lowest value indicating the pH of maximum stability.

References

• How to prevent hydrolysis in a drug. Quora. [Link]

• Ojala, K., et al. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. International Journal of Pharmaceutics. [Link]

• How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. ResearchGate. [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• How to Mitigate Disproportionation of API Salts in Pharmaceutical Formul

• Three types of hydrolysis and ways to prevent hydrolysis. [Link]

• Krause, A., et al. (2012). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. NIH. [Link]

• Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. ResearchGate. [Link]

• Precaution on use of hydrochloride salts in pharmaceutical formulation. PubMed. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• Salt Selection in Drug Development. Pharmaceutical Technology. [Link]

• How can I neutralize aminehydrochlorides? ResearchGate. [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. [Link]

• Stability of drugs and medicines Hydrolysis. ResearchGate. [Link]

• Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. [Link]

• Hydrolysis of Salts- Equations. Chemistry LibreTexts. [Link]

• Analytical Techniques In Stability Testing. Separation Science. [Link]

• Influence of pH on hydrolytic decomposition of diethylpropion hydrochloride: stability studies on drug substance and tablets using high-performance liquid chromatography. PubMed. [Link]

• Hydrolysis of Salt and pH of Their Solutions. CK-12 Foundation. [Link]

• Buffers in Pharmaceutical Systems, Preparation, Stability of Buffers. Pharmaguideline. [Link]

• Hydrolysis of Salts. Intro To Chemistry - Fiveable. [Link]

• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. MDPI. [Link]

• Hydrolysis of Salts. Chemistry 2e for Chem 120 (Chemistry for Engineering). [Link]

• pH stability profile. Slideshare. [Link]

• Hydrochloride vs Base: The Guide to API Forms in Pharmaceuticals. Pharmaoffer.com. [Link]

• Stability indicating study by using different analytical techniques. IJSDR. [Link]

• Breaking old habits: Moving away from commonly used buffers in pharmaceuticals.

• Understanding unconventional routes to impurities from drugs in hydrolytic conditions. Indian Journal of Pharmaceutical Education and Research. [Link]

• ANALYTICAL METHODS FOR THE DEGRAD

• Excipient Reactivity and Drug Stability in Formulations. AAPS Newsmagazine. [Link]

• Can anyone suggest how to neutralize aminehydrochlorides? ResearchGate. [Link]

• Hydrolytic Degradation. Books - The Royal Society of Chemistry. [Link]

• Hydrolysis of Salts. Chemistry 2e - OpenStax. [Link]

• Proposed degradation pathways of the drug under different hydrolytic conditions. [Link]

• How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. PubMed. [Link]

• Drug Stability and Factors That Affect On The Drug Stability. Scribd. [Link]

• CHEMICAL STABILITY OF DRUGS. IIP Series. [Link]

• Hydrolysis and Buffers. YouTube. [Link]

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Impact of solvent choice on the yield of chloroquinoline synthesis

Welcome to the technical support center for chloroquinoline synthesis. This guide is designed for researchers, scientists, and professionals in drug development. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you troubleshoot and optimize your synthetic procedures. This resource is structured in a question-and-answer format to directly address the specific challenges you may encounter, with a core focus on the critical impact of solvent selection on reaction yield and success.

Conrad-Limpach Synthesis: Troubleshooting & Optimization

The Conrad-Limpach synthesis is a powerful method for preparing 4-hydroxyquinolines from anilines and β-ketoesters.[1] However, the high temperatures required for the cyclization step make solvent choice a critical parameter for success.

Q1: My Conrad-Limpach cyclization is resulting in a very low yield or failing completely. What is the most likely cause related to my choice of solvent?

A1: The most common reason for low yields in the Conrad-Limpach cyclization is an inappropriate solvent that cannot reach the high temperatures required for the thermal cyclization step.[1][2] This key step, which involves the formation of a high-energy intermediate and the temporary disruption of the aniline's aromaticity, often requires temperatures around 250°C.[2][3] If the solvent's boiling point is too low, the reaction will not achieve the necessary activation energy for efficient ring closure.

Historically, these reactions were sometimes performed without a solvent, leading to moderate yields at best.[1] The use of high-boiling, inert solvents is crucial. While classic choices like diphenyl ether or mineral oil are effective, they can be difficult to remove during workup.[1][4]

Q2: I'm using a high-boiling point solvent for my Conrad-Limpach reaction, but my yields are still inconsistent. What other solvent properties should I consider?

A2: Beyond a high boiling point, the ideal solvent for a Conrad-Limpach synthesis should be inert to the reaction conditions and effectively facilitate heat transfer. The polarity of the solvent can also play a role in stabilizing the intermediates. A general trend observed is that yields tend to increase with higher reaction temperatures, up to an optimal point.[3]

Consider these factors:

• Thermal Stability: The solvent must not decompose at the required high temperatures.

• Inertness: The solvent should not react with the starting materials, intermediates, or the final product.

• Solubility: The solvent should adequately dissolve the Schiff base intermediate to ensure a homogeneous reaction mixture.

• Ease of Removal: While high-boiling solvents are necessary, consider their removal during product isolation. A solvent that allows for precipitation of the product upon cooling can simplify the workup.[4]

Experimenting with alternative high-boiling solvents like 1,2,4-trichlorobenzene or 2-nitrotoluene may offer comparable yields to traditional options and may be more cost-effective for large-scale syntheses.[3] Surprisingly, 2,6-di-tert-butylphenol has also been identified as an effective and less odorous alternative.[3]

Q3: Are there any "greener" or more modern solvent alternatives for the Conrad-Limpach synthesis?

A3: While high-boiling aromatic solvents are traditional, modern synthetic chemistry is increasingly focused on more sustainable options. For the initial condensation of the aniline and β-ketoester, which occurs at lower temperatures, ethanol is a common and relatively benign solvent.[4] For the high-temperature cyclization, the options are more limited due to the temperature requirements. However, solvent-free approaches under microwave irradiation have been explored for similar quinoline syntheses, which can dramatically reduce reaction times and the need for high-boiling solvents.[5] Additionally, continuous flow reactors can utilize low-boiling solvents like THF under high pressure and temperature, allowing for rapid and controlled cyclizations.[6]

Gould-Jacobs Reaction: Solvent Considerations

The Gould-Jacobs reaction provides access to 4-hydroxyquinoline-3-carboxylic acid esters, which are valuable intermediates.[7] This multi-step synthesis also has a critical thermal cyclization step where solvent selection is key.

Q1: I'm struggling with the cyclization step of the Gould-Jacobs reaction. What are the recommended solvents and conditions?

A1: Similar to the Conrad-Limpach synthesis, the cyclization step in the Gould-Jacobs reaction requires high temperatures.[8] Traditionally, high-boiling solvents like diphenyl ether have been used to achieve the necessary temperatures for the 6-electron cyclization process.[7][8] However, these conditions can be harsh.

A highly effective alternative is the use of Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid).[8] This reagent not only acts as a powerful dehydrating agent and acid catalyst but also serves as the solvent, allowing the reaction to proceed under much milder conditions (e.g., 75°C) and often results in quantitative yields.[8]

Q2: Can I perform the initial condensation step of the Gould-Jacobs reaction without a solvent?

A2: Yes, the initial condensation of an aniline with an alkoxymethylenemalonic ester can be effectively carried out under solvent-free conditions.[8] Microwave irradiation of a neat mixture of the reactants can significantly shorten the reaction time to just a few minutes, compared to hours of refluxing in a solvent like ethanol, while achieving comparable yields.[8] This approach aligns with green chemistry principles by reducing solvent waste.

Comparative Data: Solvent Effects on Conrad-Limpach Cyclization Yield

The following table summarizes the impact of different solvents on the yield of a representative Conrad-Limpach thermal cyclization.

Solvent	Boiling Point (°C)	Typical Yield (%)	Notes
Diphenyl Ether	259	~95%	Traditional, effective, but can be difficult to remove.[1][4]
Mineral Oil	>300	~95%	Inert and high-boiling, but challenging workup.[1]
1,2,4-Trichlorobenzene	214	~65%	A less common but effective alternative.[3]
2-Nitrotoluene	222	~65%	Another viable, less expensive alternative.[3]
2,6-di-tert-butylphenol	265	~65%	Good yield with the benefit of being less odorous.[3]
None (Neat)	N/A	<30%	Generally leads to moderate to low yields.[1]

Experimental Protocol: Conrad-Limpach Synthesis of 4-Hydroxy-2-methylquinoline

This protocol outlines the two-step synthesis, paying special attention to the solvent used in each stage.

Step 1: Formation of the Intermediate (Ethyl β-anilinocrotonate)

• In a round-bottom flask, combine equimolar amounts of aniline and ethyl acetoacetate.

• Add absolute ethanol as a solvent to facilitate mixing.

• Stir the mixture at room temperature for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the ethanol under reduced pressure. The crude product is often of sufficient purity to be used directly in the next step.[4]

Step 2: Thermal Cyclization

• In a flask equipped with a high-temperature thermometer and a reflux condenser, add a high-boiling solvent such as diphenyl ether or mineral oil.[4]

• Heat the solvent to approximately 250°C.[4]

• Slowly add the crude ethyl β-anilinocrotonate from Step 1 to the hot solvent.

• Maintain the temperature and stir for 1-2 hours, monitoring the reaction by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature. The product will often crystallize out of the solvent.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with a low-boiling solvent like petroleum ether or hexanes to remove the residual high-boiling reaction solvent.[4]

• The crude 4-hydroxy-2-methylquinoline can be further purified by recrystallization from a suitable solvent, such as ethanol.[4]

Visualization of Solvent Selection Workflow

The following diagram provides a decision-making framework for selecting an appropriate solvent system for chloroquinoline synthesis.

Caption: A decision flowchart for solvent selection in chloroquinoline synthesis.

References

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Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to the Characterization of 3-Chloroquinuclidine Hydrochloride

This guide provides an in-depth characterization of 3-Chloroquinuclidine hydrochloride using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data repository. It offers a comparative analysis, contextualizing the spectral data of 3-Chloroquinuclidine hydrochloride against its parent compound, quinuclidine hydrochloride, and a related derivative, 3-quinuclidinone hydrochloride. This approach illuminates the subtle yet significant spectral shifts induced by functional group modifications, thereby providing a deeper understanding of structure-property relationships.

The Foundational Pillars of Molecular Characterization: NMR and IR Spectroscopy

In the realm of organic chemistry, the unambiguous determination of a molecule's structure is paramount. Among the arsenal of analytical techniques available, NMR and IR spectroscopy stand out as the cornerstones of structural elucidation.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy probes the magnetic properties of atomic nuclei, such as ¹H and ¹³C.[3][4] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.[5] The chemical shift (δ) of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment, making it a powerful tool for mapping a molecule's carbon-hydrogen framework.[4]

• Fourier-Transform Infrared (FTIR) Spectroscopy is a technique used to identify the functional groups present in a molecule.[6][7] It operates on the principle that chemical bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to its natural vibrational modes.[8] The resulting absorption spectrum serves as a molecular "fingerprint," with characteristic peaks indicating the presence of functional groups like C-Cl, C-N, and N-H.[9][10]

Characterization of 3-Chloroquinuclidine Hydrochloride

3-Chloroquinuclidine hydrochloride is a bridged bicyclic amine derivative. The rigid, cage-like structure of the quinuclidine core provides a unique scaffold for studying the effects of substituents. The presence of a chlorine atom at the C3 position and the protonation of the tertiary amine to form a hydrochloride salt are key structural features that will be reflected in its spectroscopic data.

Figure 1: Structure of 3-Chloroquinuclidine hydrochloride.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a distinct signal for each unique carbon atom in the molecule. The chemical shifts are influenced by the electronegativity of nearby atoms and the overall molecular geometry. For 3-Chloroquinuclidine hydrochloride, the presence of the electron-withdrawing chlorine atom and the positively charged nitrogen significantly impacts the chemical shifts of the adjacent carbons.

Table 1: ¹³C NMR Data for 3-Chloroquinuclidine Hydrochloride

Carbon Atom	Chemical Shift (δ) in ppm (in D₂O)	Rationale for Assignment
C3	56.25	Directly attached to the electronegative chlorine atom, resulting in a significant downfield shift.
C2, C4	53.07, 47.38	These carbons are adjacent to the positively charged nitrogen atom, causing them to be deshielded and appear downfield. The asymmetry introduced by the C3-Cl bond makes them inequivalent.
C1, C5	46.31	Bridgehead carbons adjacent to the nitrogen, also shifted downfield.
C6, C7	27.95, 22.44, 17.65	These carbons are further from the electronegative substituents and therefore appear at higher fields (more shielded). The exact assignment requires more advanced 2D NMR techniques.

Data sourced from ChemicalBook.[11]

The key takeaway is the pronounced downfield shift of C3 due to the direct attachment of the chlorine atom. This deshielding effect is a hallmark of halogen substitution.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Chloroquinuclidine hydrochloride is expected to show characteristic absorption bands corresponding to the vibrations of its functional groups. As a hydrochloride salt, a broad absorption due to the N-H stretch is a key feature.

Table 2: Key IR Absorption Bands for 3-Chloroquinuclidine Hydrochloride

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~2950-2850	C-H stretch	Alkane (CH, CH₂)	Confirms the presence of the saturated bicyclic core.
~2700-2400	N-H stretch	Ammonium salt (R₃N⁺-H)	A very broad and strong absorption, characteristic of a tertiary amine salt.
~1465	C-H bend	Alkane (CH₂)	Scissoring vibration of the methylene groups.
~1050	C-N stretch	Amine	Stretching vibration of the carbon-nitrogen bonds.
~750	C-Cl stretch	Alkyl Halide	Confirms the presence of the carbon-chlorine bond. The exact position can vary.

Characteristic wavenumber ranges are based on standard IR correlation charts.[9][10]

Experimental Protocols

The quality of spectroscopic data is directly dependent on meticulous sample preparation and data acquisition.[12]

Protocol 1: NMR Sample Preparation

This protocol outlines the standard procedure for preparing a high-quality NMR sample for analysis.[13][14][15]

• Weighing the Sample: Accurately weigh 5-20 mg of 3-Chloroquinuclidine hydrochloride into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., D₂O, DMSO-d₆). For this compound, D₂O is a good choice due to the hydrochloride salt's polarity.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently vortex or sonicate to ensure complete dissolution.

• Filtration and Transfer: To remove any particulate matter, which can degrade spectral quality, filter the solution through a pipette with a small cotton or glass wool plug directly into a clean 5 mm NMR tube.

• Capping and Labeling: Cap the NMR tube and label it clearly. Wipe the outside of the tube to remove any contaminants.

Figure 2: Workflow for NMR sample preparation.

Protocol 2: ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique for FTIR that requires minimal sample preparation.[16][17][18]

• Background Scan: Ensure the ATR crystal (e.g., diamond) is clean. Run a background spectrum of the empty crystal. This is crucial as it will be subtracted from the sample spectrum to remove interference from the air (CO₂, H₂O) and the instrument itself.

• Sample Application: Place a small amount of the solid 3-Chloroquinuclidine hydrochloride powder directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure arm to apply firm, even pressure to the sample. This ensures good contact between the sample and the crystal, which is essential for a high-quality spectrum.

• Collect Spectrum: Initiate the sample scan. The instrument will co-add multiple scans to improve the signal-to-noise ratio.

• Cleaning: After analysis, release the pressure arm, remove the bulk of the sample, and clean the crystal surface with a suitable solvent (e.g., isopropanol) and a soft tissue.

Figure 3: Workflow for ATR-FTIR analysis.

Comparative Spectroscopic Analysis

To truly understand the spectroscopic signature of the chloro-substituent, it is instructive to compare its spectra with those of related quinuclidine derivatives. Here, we compare 3-Chloroquinuclidine hydrochloride with Quinuclidine hydrochloride (the parent compound) and 3-Quinuclidinone hydrochloride (a derivative with a carbonyl group at C3).

Table 3: Comparative ¹³C NMR Data (Chemical Shifts in ppm)

Carbon	Quinuclidine HCl	3-Chloroquinuclidine HCl	3-Quinuclidinone HCl
C1	47.9	46.31	65.4
C2, C6	47.9	53.07, 47.38	58.5
C3, C5	24.8	56.25	209.1 (C=O)
C4	20.3	27.95, 22.44, 17.65	37.9

Data for Quinuclidine HCl and 3-Quinuclidinone HCl sourced from SDBS and other spectral databases.[19][20]

Analysis of ¹³C NMR Comparison:

• Effect of Chlorine: The most dramatic shift is observed at C3. In Quinuclidine HCl, C3 is at a typical alkane chemical shift of ~24.8 ppm. In 3-Chloroquinuclidine HCl, this carbon is shifted downfield to 56.25 ppm due to the strong inductive electron-withdrawing effect of the chlorine atom.

• Effect of Carbonyl: In 3-Quinuclidinone HCl, the C3 carbon is part of a carbonyl group, resulting in an extreme downfield shift to ~209.1 ppm, which is characteristic of ketones. The strong deshielding effect of the carbonyl also influences the adjacent carbons (C2, C4), shifting them significantly downfield compared to the parent compound.

Table 4: Comparative IR Data (Key Wavenumbers in cm⁻¹)

Functional Group	Quinuclidine HCl	3-Chloroquinuclidine HCl	3-Quinuclidinone HCl
N-H stretch (salt)	~2700-2400 (broad)	~2700-2400 (broad)	~2700-2400 (broad)
C-H stretch	~2950-2850	~2950-2850	~2950-2850
C=O stretch	Absent	Absent	~1750 (strong, sharp)
C-Cl stretch	Absent	~750	Absent

Data for Quinuclidine HCl and 3-Quinuclidinone HCl sourced from spectral databases.[21][22]

Analysis of IR Comparison:

• The IR spectra clearly differentiate these three compounds based on their unique functional groups.

• The spectrum of 3-Quinuclidinone HCl is dominated by a very strong, sharp absorption band around 1750 cm⁻¹, unequivocally indicating the presence of a carbonyl group. The high frequency is typical for a strained ring ketone.

• The spectrum of 3-Chloroquinuclidine HCl is distinguished by the C-Cl stretching vibration in the fingerprint region (~750 cm⁻¹).

• All three compounds, being hydrochloride salts, exhibit the characteristic broad N-H stretching absorption of an ammonium ion.

Conclusion

The structural characterization of 3-Chloroquinuclidine hydrochloride is effectively achieved through a combined application of NMR and IR spectroscopy. The ¹³C NMR spectrum provides a detailed map of the carbon skeleton, with the chemical shift of the C3 carbon at 56.25 ppm serving as a definitive marker for the chlorine substituent. The IR spectrum complements this by confirming the presence of the C-Cl bond and the ammonium salt functionality.

By comparing these spectra with those of Quinuclidine hydrochloride and 3-Quinuclidinone hydrochloride, the specific influence of the C3 substituent is brought into sharp focus. This comparative approach not only validates the structural assignment of 3-Chloroquinuclidine hydrochloride but also provides a practical demonstration of fundamental spectroscopic principles for researchers in the field.

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A Senior Application Scientist's Guide to HPLC Methods for Purity Analysis of Quinuclidine Derivatives

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of safe and effective drug development. Quinuclidine derivatives, a class of compounds featuring a unique bicyclic amine structure, are key components in numerous therapeutics, including anticholinergic agents like solifenacin.[1][2] Their basic and often polar nature, however, presents distinct challenges for chromatographic analysis. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the comprehensive purity analysis of these valuable compounds, moving beyond a simple listing of protocols to explain the fundamental science behind method selection and optimization.

The Analytical Challenge: The Quinuclidine Moiety

The quinuclidine core imparts a strong basicity (pKa typically >9) to these molecules. In traditional reversed-phase (RP) HPLC using silica-based columns, this property can lead to problematic secondary interactions with residual acidic silanol groups (Si-OH) on the stationary phase surface. These interactions often manifest as poor peak shape, characterized by significant tailing, which compromises resolution, accuracy, and sensitivity.[3][4] Therefore, a successful HPLC method must be deliberately designed to mitigate these interactions.

This guide will explore and compare four primary HPLC strategies for the purity analysis of quinuclidine derivatives:

• Reversed-Phase HPLC (RP-HPLC): The workhorse of pharmaceutical analysis, but requires specific strategies to manage basic analytes.

• Chiral HPLC: Essential for controlling stereoisomeric purity, a critical quality attribute for many quinuclidine-based drugs.[5]

• Hydrophilic Interaction Liquid Chromatography (HILIC): An increasingly popular alternative for retaining and separating polar and basic compounds.[6]

• Mixed-Mode Chromatography (MMC): A versatile approach utilizing multiple retention mechanisms for enhanced selectivity.[7]

Section 1: Reversed-Phase HPLC for Achiral Purity and Stability-Indicating Analysis

RP-HPLC remains the most common technique for assay and impurity profiling due to its robustness and compatibility with a wide range of compounds.[8][9] The key to success with quinuclidine derivatives lies in controlling the ionization state of both the analyte and the stationary phase.

Causality Behind Method Choices in RP-HPLC

The primary goal is to minimize the ionic interaction between the protonated basic analyte (R₃NH⁺) and ionized, negatively charged silanol groups (SiO⁻).[4] This can be achieved through several strategic choices in mobile phase composition and stationary phase chemistry.

1. Mobile Phase pH Control:

• Low pH (pH < 3): By operating at a low pH, the silanol groups on the silica surface are protonated (Si-OH), effectively neutralizing their negative charge and preventing ionic interactions with the positively charged analyte.[3][10] This is the most common and effective strategy. Buffers like phosphate or formate are typically used.[11][12]

• High pH (pH > 8): An alternative is to use a high pH mobile phase, which deprotonates the quinuclidine nitrogen, rendering the analyte neutral. This eliminates the ionic interaction, but requires a pH-resistant column (e.g., hybrid silica or polymer-based) to prevent stationary phase degradation.[13][14]

2. Use of Mobile Phase Additives:

• Competing Base: Small amounts of a basic additive, such as triethylamine (TEA), can be added to the mobile phase.[1][15] The TEA acts as a "silanol suppressor," preferentially interacting with the active silanol sites and shielding them from the analyte.[3]

3. Stationary Phase Selection:

• High-Purity Silica and Endcapping: Modern columns are typically based on high-purity silica with fewer metal contaminants, reducing silanol acidity.[4] Furthermore, exhaustive "endcapping," where residual silanols are chemically bonded with a small silylating agent, creates a more inert surface.[13][16]

• Column Chemistries: While C18 is the most common, C8 phases are also effective and can offer slightly different selectivity.[11][12]

Comparative Analysis of RP-HPLC Methods for Solifenacin Succinate

Solifenacin, a prominent quinuclidine derivative, serves as an excellent case study. Several stability-indicating RP-HPLC methods have been published, demonstrating the principles discussed. A stability-indicating method is one that can accurately quantify the API in the presence of its impurities, degradants, and placebo components.[8][17]

Parameter	Method 1[12]	Method 2[11]	Method 3[1]
Column	Oyster BDS C8 (250 x 4.6 mm, 5 µm)	Sunfire C8 (150 x 4.6 mm, 5 µm)	Capcell Pak C18 (150 x 4.6 mm, 5 µm)
Mobile Phase	10 mM Ammonium Formate (pH 3) : ACN : MeOH (52.5:37.5:10)	Buffer : MeOH : ACN (45:45:10)	Gradient of A: Phosphate Buffer (pH 6.6) + 0.5% TEA and B: ACN/Water (90:10)
Flow Rate	0.7 mL/min	1.0 mL/min	0.9 mL/min
Detection	UV at 210 nm	UV at 220 nm	UV at 225 nm
Retention Time	Not specified	2.94 min	~17 min (Solifenacin)
Key Feature	MS-compatible buffer, low pH	Isocratic, fast analysis	Gradient method for simultaneous analysis with Tamsulosin and impurities

Insight: All three methods successfully analyze solifenacin, but employ different strategies. Method 1 uses a low pH MS-compatible buffer, which is ideal for hyphenated techniques. Method 2 is a rapid isocratic method suitable for routine quality control. Method 3 uses a higher pH with a competing base (TEA) in a gradient elution to achieve separation of multiple active ingredients and their impurities, showcasing a more complex method development approach.[1]

Experimental Protocol: A General-Purpose Stability-Indicating RP-HPLC Method

This protocol is a representative starting point for the purity analysis of a novel quinuclidine derivative.

• Column: High-purity, end-capped C18 or C8 column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm).

• Mobile Phase A: Prepare a 20 mM potassium phosphate buffer and adjust the pH to 2.5 with phosphoric acid.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 70% B

  • 25-30 min: 70% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV Diode Array Detector (DAD) to monitor at multiple wavelengths (e.g., 220 nm and a secondary wavelength specific to the compound).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a mixture of water and organic solvent (e.g., 50:50 Water:Acetonitrile) to a concentration of approximately 0.5 mg/mL.

Section 2: Chiral HPLC for Enantiomeric Purity

Many quinuclidine derivatives are chiral, and regulatory agencies often mandate that drugs be developed as single enantiomers.[5] Therefore, methods to determine enantiomeric purity are critical. Chiral HPLC typically utilizes chiral stationary phases (CSPs) that create transient, diastereomeric complexes with the enantiomers, leading to different retention times.

Causality Behind Method Choices in Chiral HPLC

The separation mechanism relies on the differential interaction energy between the enantiomers and the chiral selector immobilized on the stationary phase. Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are highly effective for a wide range of compounds, including quinuclidine derivatives.[5][18]

• Normal Phase vs. Reversed Phase: Chiral separations are often performed in normal-phase mode (e.g., using hexane/alcohol mixtures) as it can provide better selectivity and peak shapes for these types of separations.[18][19]

• Pre-column Derivatization: For quinuclidine derivatives lacking a strong UV chromophore (like 3-quinuclidinol), pre-column derivatization with a UV-active agent (e.g., benzoyl chloride) is a common and effective strategy to enhance detection sensitivity.[5][18]

• Mobile Phase Additives: A small amount of a basic additive (e.g., diethylamine) is often required in normal-phase methods to act as a competing base, improving peak shape by minimizing interactions with any active sites on the silica support.[18][19]

Comparative Analysis of Chiral HPLC Methods

Parameter	Method 1: (S)-Quinuclidinol Impurity[18]	Method 2: Solifenacin Isomeric Purity (EP Method)[20]
Analyte	3-(S)-Quinuclidinol in 3-(R)-Quinuclidinol	Solifenacin Succinate Stereoisomers
Column	Chiralpak IC (Cellulose-based)	CHIRALPAK® AD-H (Amylose-based)
Mode	Normal Phase	Normal Phase
Mobile Phase	n-Hexane : Ethanol : 2-Propanol : Diethylamine (80:8:12:0.4)	Heptane : Anhydrous Ethanol : Diethylamine (800:200:0.1)
Flow Rate	0.8 mL/min	0.8 mL/min
Detection	UV at 230 nm (after derivatization)	UV at 220 nm
Key Feature	High resolution (>11) for enantiomers after derivatization.	Official pharmacopoeial method for isomeric purity.

Insight: Both methods rely on polysaccharide-based CSPs and normal-phase elution, a common theme for chiral separations of this compound class. The European Pharmacopoeia method for solifenacin is a testament to the regulatory acceptance and robustness of this approach for ensuring stereoisomeric purity.[20] The method for 3-quinuclidinol highlights the essential technique of derivatization for analytes with poor UV absorbance.[18]

Experimental Workflow Visualization

The general workflow for analyzing chiral quinuclidine derivatives, especially those requiring derivatization, can be visualized as follows:

Caption: General workflow for chiral HPLC analysis of quinuclidinol.

Section 3: Alternative Chromatographic Strategies

While RP-HPLC and Chiral HPLC are the most established techniques, alternative modes of chromatography can offer unique advantages for the polar and basic nature of quinuclidine derivatives.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative to RP-HPLC for compounds that are too polar to be well-retained on C18 columns.[21][22] In HILIC, a polar stationary phase (e.g., bare silica, amide, diol) is used with a mobile phase rich in an organic solvent (typically >70% acetonitrile) and a small amount of aqueous buffer.[6]

Principle of Separation: The mechanism involves the partitioning of the polar analyte between the bulk organic mobile phase and a water-enriched layer that forms on the surface of the polar stationary phase.[23] More polar analytes partition more strongly into the aqueous layer and are retained longer.

Advantages for Quinuclidine Derivatives:

• Enhanced Retention: Provides strong retention for polar basic compounds without the need for ion-pairing agents.[6]

• Orthogonal Selectivity: The separation mechanism is different from RP-HPLC, offering an alternative selectivity for complex impurity profiles.

• MS Sensitivity: The high organic content of the mobile phase is beneficial for electrospray ionization (ESI), often leading to enhanced MS signal compared to highly aqueous RP-HPLC conditions.[24]

Mixed-Mode Chromatography (MMC)

MMC utilizes stationary phases that have both reversed-phase (e.g., C18) and ion-exchange (e.g., cation or anion exchange) functionalities.[7][25] This dual retention mechanism provides exceptional flexibility and resolving power.

Principle of Separation: For quinuclidine derivatives, a mixed-mode column combining reversed-phase and cation-exchange properties would be ideal. Retention can be finely tuned by adjusting mobile phase parameters like organic solvent percentage (controls hydrophobic interactions) and buffer concentration/pH (controls ionic interactions).[26][27]

Advantages for Quinuclidine Derivatives:

• Superior Peak Shape: The ion-exchange sites can provide controlled interactions, often leading to highly symmetrical peaks for basic compounds.

• Tunable Selectivity: The ability to manipulate two retention mechanisms independently allows for powerful method development to resolve closely related impurities.

• Simultaneous Analysis: MMC is particularly useful for the simultaneous analysis of a basic API and its acidic counter-ion, which would be difficult with a single-mode column.[26][27]

Logical Decision Tree for Method Selection

Caption: Decision tree for selecting an HPLC method for quinuclidine derivatives.

Conclusion: A Multi-Faceted Approach to Purity

There is no single "best" HPLC method for all quinuclidine derivatives. The optimal approach is dictated by the specific analytical challenge: achiral purity, enantiomeric separation, or stability-indicating analysis.

• For routine achiral purity , a well-developed Reversed-Phase HPLC method using a low pH mobile phase on a modern, high-purity C18 or C8 column is a robust and reliable choice.

• For enantiomeric purity , Chiral HPLC on a polysaccharide-based CSP, typically in normal phase mode, is the industry standard and regulatory-accepted technique.

• For highly polar derivatives or complex mixtures where RP-HPLC fails to provide adequate separation, HILIC and Mixed-Mode Chromatography offer powerful alternative selectivities and should be key considerations in a method development strategy.

By understanding the underlying chemical interactions and strategically selecting the column, mobile phase, and chromatographic mode, researchers can develop self-validating, robust, and accurate HPLC methods to ensure the quality and safety of pharmaceuticals based on the versatile quinuclidine scaffold.

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A Comparative Guide to the Synthesis of 3-Quinuclidinone Hydrochloride: Validating the Dieckmann Reaction Route

For researchers, medicinal chemists, and professionals in drug development, the synthesis of 3-quinuclidinone hydrochloride, a pivotal intermediate for a range of pharmaceuticals, demands a robust and well-characterized methodology.[1] This guide provides an in-depth technical comparison of synthetic routes to this key building block, with a primary focus on the widely employed Dieckmann condensation pathway. We will delve into the causality behind experimental choices, present detailed protocols for synthesis and validation, and offer insights gleaned from practical application to ensure a self-validating and reproducible process.

The Significance of 3-Quinuclidinone Hydrochloride

3-Quinuclidinone hydrochloride is a critical precursor in the synthesis of various therapeutic agents, including cevimeline, solifenacin succinate (YM 905), mequitazine, and sequifenadine.[1] Its rigid bicyclic structure is a key pharmacophore in many compounds targeting muscarinic receptors. The efficiency and purity of the 3-quinuclidinone hydrochloride synthesis directly impact the yield and quality of the final active pharmaceutical ingredient (API).

Synthetic Strategies: A Comparative Overview

Several synthetic routes to 3-quinuclidinone have been reported, each with distinct advantages and drawbacks. The choice of a particular method often depends on factors such as starting material availability, scalability, reaction conditions, and overall yield and purity.

Synthetic Route	Starting Material(s)	Reported Overall Yield	Key Advantages	Key Disadvantages
Dieckmann Reaction	Isonicotinic acid or its esters	~39-82%	Well-established, reliable for lab-scale, good overall yield in optimized procedures.	Multi-step process, requires high-pressure hydrogenation, potential for side reactions.[1]
From 4-Piperidine Carboxylic Acid	4-Piperidine carboxylic acid	~70%	Good yield, avoids high-pressure hydrogenation in the initial steps.	Requires N-alkylation and Dieckmann condensation.
From 4-Vinylpyridine	4-Vinylpyridine	~10%	Utilizes a readily available starting material.	Harsh reaction conditions (e.g., 300°C, nitrogen protection), very low yield, difficult to scale up.[1]

As evidenced by the comparative data, the Dieckmann reaction, particularly when starting from isonicotinic acid derivatives, presents a balanced and well-documented approach, making it the focus of our detailed validation guide.

The Dieckmann Reaction Pathway: A Detailed Protocol and Validation

The synthesis of 3-quinuclidinone hydrochloride via the Dieckmann reaction is a multi-step process that begins with the formation of a substituted piperidine diester, followed by an intramolecular cyclization, and finally hydrolysis and decarboxylation.

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A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 3-Chloroquinuclidine Hydrochloride and its Derivatives

For researchers, scientists, and professionals vested in drug development and chemical analysis, the precise and robust characterization of heterocyclic compounds is paramount. This guide provides an in-depth, objective comparison of mass spectrometry-based methodologies for the analysis of 3-chloroquinuclidine hydrochloride and its derivatives. Moving beyond a simple recitation of protocols, this document delves into the causality behind experimental choices, offering field-proven insights to empower your analytical strategies. Every protocol described is designed as a self-validating system, ensuring scientific integrity and reproducibility.

Introduction to the Analytical Challenge

3-Chloroquinuclidine hydrochloride is a substituted quinuclidine, a class of bicyclic amines that form the core of various pharmacologically active compounds. The presence of a chlorine atom and the inherent basicity of the quinuclidine nitrogen present unique challenges and opportunities for mass spectrometric analysis. This guide will navigate the critical decisions in method development, from sample introduction and ionization to mass analysis and fragmentation, enabling unambiguous identification and sensitive quantification.

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Volatility

Gas chromatography-mass spectrometry stands as a powerful technique for the analysis of volatile and thermally stable compounds, offering high chromatographic resolution and sensitive detection.[1] However, the polar nature of 3-chloroquinuclidine hydrochloride and its derivatives, particularly its precursor 3-quinuclidinol, presents a challenge for direct GC-MS analysis, often necessitating a crucial sample preparation step: derivatization.[1]

The Critical Role of Derivatization in GC-MS Analysis

Derivatization chemically modifies a compound to enhance its volatility, thermal stability, and chromatographic behavior.[2] For quinuclidine derivatives, this step is often mandatory to achieve sharp, symmetrical peaks and prevent on-column degradation.

Experimental Protocol: Derivatization of 3-Quinuclidinol for GC-MS Analysis

This protocol provides a representative example for the derivatization of 3-quinuclidinol, a key hydrolysis product and synthetic precursor of 3-chloroquinuclidine.

• Sample Preparation: Accurately weigh and dissolve the sample containing 3-quinuclidinol in a suitable aprotic solvent (e.g., dichloromethane, acetonitrile).

• Derivatization Reaction:

  • To an aliquot of the sample solution, add an acylating agent (e.g., acetic anhydride or 2,2,2-trichloroethoxycarbonyl chloride (Troc-Cl)) and a catalyst (e.g., pyridine or triethylamine).[1]

  • Heat the mixture at 60°C for 30 minutes to ensure complete derivatization.

• Work-up:

  • After cooling, the reaction may be quenched with water.

  • Extract the derivatized analyte into an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate for GC-MS analysis.

Ionization in GC-MS: Electron Ionization (EI)

Electron Ionization (EI) is the most common ionization technique used in GC-MS.[3] It is a "hard" ionization method that bombards the analyte with high-energy electrons, leading to extensive and reproducible fragmentation.[3] This detailed fragmentation pattern serves as a molecular fingerprint, invaluable for structural elucidation and library matching.

Diagram: GC-MS Workflow for 3-Chloroquinuclidine Analysis

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A Comparative Analysis of the Reactivity of 3-Chloroquinuclidine and Other Substituted Analogs in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the quinuclidine scaffold is a recurring and vital structural motif.[1][2] Its rigid, bicyclic nature imparts unique stereochemical and electronic properties that are leveraged in the design of a wide array of biologically active molecules and catalysts.[3][4][5] A key parameter in the functionalization of this core structure is the reactivity of its substituted derivatives, particularly in nucleophilic substitution reactions. This guide provides an in-depth comparison of the reactivity of 3-chloroquinuclidine against other substituted quinuclidines, supported by mechanistic principles and experimental data.

The Quinuclidine Core: A Constrained System

The 1-azabicyclo[2.2.2]octane, or quinuclidine, framework is characterized by its high degree of symmetry and conformational rigidity.[6] This rigidity has profound implications for its reactivity. Unlike flexible acyclic or monocyclic systems, the caged structure of quinuclidine restricts the conformational changes that typically accompany nucleophilic substitution and elimination reactions.

A pivotal concept governing the reactivity of bicyclic systems is Bredt's Rule , which posits that a double bond cannot be formed at a bridgehead position in a small, strained ring system.[7][8][9][10] This is due to the geometric impossibility of achieving the planar geometry required for a stable π-bond without introducing prohibitive angle strain.[7] Consequently, elimination reactions (E1 and E2) that would lead to the formation of a double bond at the bridgehead carbon are strongly disfavored in the quinuclidine system. This structural constraint makes nucleophilic substitution the predominant reaction pathway for substituents at the bridgehead and other positions on the ring.

Factors Influencing Nucleophilic Substitution at the 3-Position

The reactivity of 3-substituted quinuclidines in nucleophilic substitution reactions is primarily governed by a combination of electronic and steric factors. The reaction can proceed through either an S_N1 or S_N2 mechanism, and the preferred pathway is influenced by the nature of the substituent, the leaving group, the nucleophile, and the solvent.

1. Nature of the Leaving Group: The facility of a leaving group to depart is a critical determinant of the reaction rate, particularly in S_N1 reactions where its departure is the rate-determining step.[11] Good leaving groups are weak bases that can stabilize the negative charge they acquire upon dissociation.[12][13] For halo-substituted quinuclidines, the reactivity follows the trend:

I > Br > Cl > F

This order is a direct reflection of the carbon-halogen bond strength; the weaker C-I bond breaks more readily than the stronger C-Cl bond.[14][15]

2. Carbocation Stability (S_N1 Pathway): In an S_N1 mechanism, the reaction proceeds through a carbocation intermediate. The stability of this intermediate is paramount to the reaction rate. Alkyl groups stabilize carbocations through inductive effects and hyperconjugation.[16][17][18][19] In the case of 3-substituted quinuclidines, the carbocation formed at the C3 position is a secondary carbocation. While less stable than a tertiary carbocation, its formation is feasible under appropriate conditions, such as in the presence of a polar protic solvent that can solvate both the departing leaving group and the carbocation intermediate.[11][20]

3. Steric Hindrance (S_N2 Pathway): The S_N2 mechanism involves a backside attack by the nucleophile on the carbon atom bearing the leaving group. The rigid structure of the quinuclidine ring presents significant steric hindrance to this backside approach at the C3 position. The bicyclic framework effectively shields the C3 carbon, making an S_N2 reaction pathway less favorable compared to less sterically congested systems.

Visualizing Reaction Pathways in Quinuclidine Systems

Caption: Experimental workflow for hydrolysis rate comparison.

Expected Results:

The time taken for the precipitate to form will be inversely proportional to the rate of hydrolysis. Therefore, the expected order of reactivity is:

3-Iodoquinuclidine > 3-Bromoquinuclidine > 3-Chloroquinuclidine

This is because the C-I bond is the weakest and breaks the fastest, leading to the rapid formation of iodide ions, which then precipitate with Ag⁺. [14][15]The C-Cl bond is the strongest of the three, resulting in the slowest reaction. [14]

Conclusion

The reactivity of 3-chloroquinuclidine in nucleophilic substitution reactions is significantly influenced by the inherent properties of its bicyclic structure and the nature of the chloro substituent. Its reactivity is lower than that of its bromo and iodo counterparts due to the greater strength of the C-Cl bond. The rigid framework of the quinuclidine ring disfavors elimination reactions and hinders S_N2 pathways, making the S_N1 mechanism, which proceeds through a secondary carbocation, the more probable route for substitution. Understanding these reactivity trends is crucial for the rational design and synthesis of novel quinuclidine-based compounds in drug discovery and other areas of chemical research.

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The Quinuclidine Scaffold: A Privileged Structure in Modern Drug Discovery - A Comparative Guide to Structure-Activity Relationships

For researchers, medicinal chemists, and drug development professionals, the quest for novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles is a perpetual endeavor. In this landscape, certain chemical scaffolds emerge as "privileged structures" due to their ability to interact with a diverse range of biological targets. The quinuclidine nucleus, a rigid bicyclic amine, stands out as one such scaffold, forming the core of numerous clinically significant drugs and advanced research compounds.[1] Its conformational rigidity provides a well-defined three-dimensional orientation for appended functional groups, facilitating high-affinity interactions with various receptors and enzymes.

This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of quinuclidine derivatives across several major therapeutic target classes: muscarinic acetylcholine receptors (mAChRs), nicotinic acetylcholine receptors (nAChRs), serotonin 5-HT3 receptors, and neurokinin-1 (NK1) receptors. By examining the impact of structural modifications on biological activity, supported by experimental data and detailed protocols, this guide aims to equip researchers with the knowledge to rationally design the next generation of quinuclidine-based therapeutics.

The Enduring Appeal of the Quinuclidine Core

The utility of the quinuclidine scaffold stems from its unique structural and chemical properties. Its bicyclic nature locks the cyclohexane rings into a boat-like conformation, presenting substituents in well-defined spatial arrangements. The tertiary amine at the bridgehead is basic, with a pKa of the conjugate acid around 11.0, allowing for strong ionic interactions with biological targets. This basic nitrogen is a key pharmacophoric feature in many quinuclidine-based ligands.

Caption: The versatile quinuclidine scaffold and its key biological targets.

I. Muscarinic Acetylcholine Receptor (mAChR) Ligands: A Tale of Agonists and Antagonists

Quinuclidine derivatives have a long and rich history as modulators of muscarinic receptors, which are implicated in a wide range of physiological processes and diseases, including Alzheimer's disease and schizophrenia. The SAR of these compounds is particularly nuanced, with subtle structural changes capable of switching a molecule from a potent agonist to a powerful antagonist.

Key SAR Insights for Muscarinic Receptor Ligands:

• The 3-Position is Critical: The nature of the substituent at the 3-position of the quinuclidine ring is a primary determinant of activity. Ester-containing moieties are a common feature in many high-affinity muscarinic ligands.

• Bioisosteric Replacements for the Ester Group: The ester functionality, while often crucial for activity, can be a liability due to potential hydrolysis by esterases. Researchers have successfully replaced the ester with bioisosteres such as oxadiazoles and triazoles, leading to compounds with improved metabolic stability and retained or even enhanced potency.[2][3] This strategy is a prime example of rational drug design to overcome pharmacokinetic challenges.

• Impact of the Quinuclidine Nitrogen: The basicity of the quinuclidine nitrogen is essential for the canonical interaction with a conserved aspartate residue in the binding pocket of muscarinic receptors. Quaternization of this nitrogen can modulate activity and is a common strategy in the design of peripherally restricted antagonists.

Comparative Data of Quinuclidine-Based Muscarinic Ligands

Compound	Modification	Receptor Subtype(s)	Activity (Ki, nM)	Functional Effect	Reference
Aceclidine	3-acetoxyquinuclidine	M1, M2, M3	~100-500	Agonist	[4]
(R)-3-(3-methyl-1,2,4-oxadiazol-5-yl)quinuclidine	Bioisosteric replacement of ester	M1	1.6	Agonist	[2][3]
(R)-3-(5-methyl-1,2,4-oxadiazol-3-yl)quinuclidine	Bioisosteric replacement of ester	M1	14	Agonist	[2][3]
Quinuclidinyl Benzilate (QNB)	3-benziloyloxyquinuclidine	Non-selective	~0.1	Antagonist	[5]
Solifenacin	Complex side chain at 3-position	M3 selective	2.1 (M3)	Antagonist	[5]

Experimental Workflow: Muscarinic Receptor Binding Assay

The determination of a compound's affinity for muscarinic receptors is a critical first step in its pharmacological characterization. A radioligand binding assay is the gold standard for this purpose, providing a direct measure of the interaction between the test compound and the receptor.

Rationale for Assay Selection: This competitive binding assay is chosen for its high sensitivity and reproducibility in quantifying the affinity (Ki) of unlabeled ligands. It directly measures the displacement of a radiolabeled antagonist with a known high affinity, providing a robust and quantitative measure of the test compound's binding potency.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the desired human muscarinic receptor subtype (M1-M5).

  • Harvest the cells and homogenize them in a hypotonic buffer to lyse the cells and release the membranes.

  • Centrifuge the homogenate at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

• Competitive Binding Assay:

  • In a 96-well plate, add a fixed concentration of a high-affinity radiolabeled antagonist (e.g., [³H]N-methylscopolamine).

  • Add increasing concentrations of the unlabeled test quinuclidine derivative.

  • Add the prepared cell membranes to initiate the binding reaction.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium.

• Separation of Bound and Free Radioligand:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. The receptor-bound radioligand will be retained on the filter, while the unbound radioligand will pass through.

  • Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification and Data Analysis:

  • Dry the filter plate and add a scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Ki) for the test compound using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

II. Alpha7 Nicotinic Acetylcholine Receptor (α7 nAChR) Agonists: Pro-cognitive Agents

The α7 nAChR is a ligand-gated ion channel implicated in cognitive processes, and its agonists are being investigated as potential treatments for cognitive deficits in schizophrenia and Alzheimer's disease. Quinuclidine-based compounds have emerged as a promising class of α7 nAChR agonists.

Key SAR Insights for α7 nAChR Agonists:

• Benzamide Moiety: A key structural feature of many potent quinuclidine-based α7 nAChR agonists is a benzamide group attached to the quinuclidine nitrogen.

• Substitution on the Benzamide Ring: The position and nature of substituents on the aromatic ring of the benzamide moiety significantly influence potency and selectivity.

• Stereochemistry: The stereochemistry at the 3-position of the quinuclidine ring can have a profound impact on activity.

Comparative Data of Quinuclidine-Based α7 nAChR Agonists

Compound	Modification	α7 nAChR Activity (EC50, nM)	Functional Effect	Reference
PNU-282987	N-[(3R)-1-azabicyclo[2.2.2]oct-3-yl]-4-chlorobenzamide	26	Agonist	[6]
PHA-543,613	N-[(3R)-1-azabicyclo[2.2.2]oct-3-yl]-7-[2-(methoxy)phenyl]-1-benzofuran-2-carboxamide	9.8	Agonist	[7]
TC-5619	N-[(3R)-1-Azabicyclo[2.2.2]oct-3-yl]-4-(5-methyl-1H-1,2,4-triazol-1-yl)benzamide	10	Agonist	[6]

Experimental Workflow: Calcium Flux Functional Assay

Functional assays are essential to determine whether a ligand that binds to a receptor also activates it. For ion channels like the α7 nAChR, which are permeable to calcium ions, measuring changes in intracellular calcium concentration is a direct and robust method to assess agonist activity.

Rationale for Assay Selection: The Fluorometric Imaging Plate Reader (FLIPR) assay is a high-throughput method that allows for the real-time measurement of intracellular calcium flux. This assay is particularly well-suited for studying ligand-gated ion channels and provides a direct functional readout of receptor activation.

Step-by-Step Protocol:

• Cell Preparation:

  • Plate HEK-293 cells stably expressing the human α7 nAChR in a 96-well, black-walled, clear-bottom plate.

  • Allow the cells to adhere and grow overnight.

• Dye Loading:

  • Prepare a solution of a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer.

  • Remove the culture medium from the cells and add the dye solution.

  • Incubate the cells in the dark at 37°C for approximately one hour to allow the dye to enter the cells.

• Compound Addition and Signal Detection:

  • Prepare serial dilutions of the test quinuclidine derivatives in the assay buffer.

  • Place the cell plate in a FLIPR instrument.

  • The instrument will automatically add the test compounds to the wells and simultaneously monitor the fluorescence intensity.

  • An increase in fluorescence indicates an influx of calcium and, therefore, activation of the α7 nAChR.

• Data Analysis:

  • The change in fluorescence intensity is plotted against the concentration of the test compound.

  • Determine the EC50 value (the concentration of the agonist that produces 50% of the maximal response) from the dose-response curve.

Caption: Workflow for a calcium flux functional assay.

III. 5-HT3 Receptor Antagonists: Controlling Nausea and Vomiting

The 5-HT3 receptor is a ligand-gated ion channel involved in the emetic reflex. Antagonists of this receptor are widely used as antiemetics, particularly for chemotherapy-induced nausea and vomiting. Quinuclidine derivatives have been developed as potent and selective 5-HT3 receptor antagonists.

Key SAR Insights for 5-HT3 Receptor Antagonists:

• Aromatic Moiety: A key feature of 5-HT3 antagonists is an aromatic or heteroaromatic ring system linked to the quinuclidine core, often via an amide or ester linkage.

• Distance and Orientation: The distance and relative orientation between the basic quinuclidine nitrogen and the aromatic system are critical for high-affinity binding.

• Quaternization of the Basic Nitrogen: Quaternization of the quinuclidine nitrogen can have variable effects on 5-HT3 receptor affinity, suggesting different binding modes for different structural classes of ligands.

Comparative Data of Quinuclidine-Based 5-HT3 Receptor Antagonists

Compound	Modification	5-HT3 Receptor Affinity (Ki, nM)	Functional Effect	Reference
Palonosetron	Fused tricyclic ring system with a quinuclidine side chain	0.04	Antagonist	[6]
N-(quinuclidin-3-yl)-2-quinolinecarboxamide	Quinolinecarboxamide at 3-position	9.9	Antagonist	[8][9]
N-methyl-N-(quinuclidin-3-yl)-2-quinolinecarboxamide	Methylated amide nitrogen	1.8	Antagonist	[8][9]

Experimental Workflow: 5-HT3 Receptor Radioligand Binding Assay

Similar to muscarinic receptors, a radioligand binding assay is the primary method for determining the affinity of novel compounds for the 5-HT3 receptor.

Rationale for Assay Selection: This assay provides a direct and quantitative measure of binding affinity, which is essential for the initial characterization and SAR studies of potential 5-HT3 receptor antagonists. The use of a selective radiolabeled antagonist ensures that the binding is specific to the 5-HT3 receptor.

Step-by-Step Protocol:

The protocol is analogous to the muscarinic receptor binding assay, with the following key differences:

• Cell Line: Use a cell line stably expressing the human 5-HT3A receptor.

• Radioligand: A selective 5-HT3 receptor antagonist radioligand, such as [³H]granisetron, is used.

• Assay Buffer and Conditions: The composition of the assay buffer and incubation conditions may be optimized for the 5-HT3 receptor.

IV. Neurokinin-1 (NK1) Receptor Antagonists: A Broad-Spectrum Therapeutic Potential

The NK1 receptor, a G-protein coupled receptor for the neuropeptide Substance P, is involved in pain, inflammation, and emesis. Quinuclidine-based structures have served as scaffolds for the development of potent NK1 receptor antagonists.

Key SAR Insights for NK1 Receptor Antagonists:

• Rigid Scaffold: The rigid quinuclidine scaffold is crucial for orienting the pharmacophoric elements correctly within the NK1 receptor binding pocket.

• Aromatic Substituents: The presence of specific aromatic groups, such as a benzhydryl moiety and an o-methoxy-benzylamine group, are key for high-affinity binding.

• Basic Nitrogen: The basic nitrogen of the quinuclidine ring is thought to form an important ionic interaction with the receptor.

Comparative Data of Quinuclidine-Based NK1 Receptor Antagonists

Compound	Modification	NK1 Receptor Affinity (IC50, nM)	Functional Effect	Reference
CP-96,345	Benzhydryl and o-methoxy-benzylamine moieties	0.49	Antagonist	[3]
L-733,060	Piperidine derivative of a quinuclidine lead	0.9	Antagonist	[3]
Aprepitant	Morpholine-containing derivative	0.1-0.2	Antagonist	[10]

Experimental Workflow: NK1 Receptor Functional Assay (Calcium Mobilization)

As a Gq-coupled GPCR, activation of the NK1 receptor leads to an increase in intracellular calcium. Therefore, a calcium mobilization assay is a suitable functional assay to characterize NK1 receptor antagonists.

Rationale for Assay Selection: This cell-based functional assay provides a direct measure of the ability of a test compound to antagonize the effects of the endogenous ligand, Substance P. It is a robust and high-throughput method for determining the potency of NK1 receptor antagonists.

Step-by-Step Protocol:

The protocol is similar to the α7 nAChR calcium flux assay, with the following key distinctions:

• Cell Line: Use a cell line endogenously or recombinantly expressing the human NK1 receptor.

• Assay Principle: This is an antagonist assay. The cells are pre-incubated with the test quinuclidine derivative before the addition of a known NK1 receptor agonist (e.g., Substance P).

• Data Analysis: The ability of the test compound to inhibit the agonist-induced calcium signal is measured, and the IC50 value is determined.

Conclusion: The Future of Quinuclidine-Based Drug Discovery

The quinuclidine scaffold continues to be a remarkably fruitful starting point for the design of novel therapeutic agents. The SAR studies highlighted in this guide demonstrate that a deep understanding of the interplay between the rigid core and its substituents is paramount for achieving high potency and selectivity. The systematic application of bioisosteric replacements and other medicinal chemistry strategies has led to the development of compounds with improved pharmacokinetic and pharmacodynamic properties.

As our understanding of the structural biology of these receptors and enzymes continues to grow, so too will our ability to rationally design the next generation of quinuclidine derivatives. The experimental protocols and comparative data presented herein provide a solid foundation for researchers to build upon, accelerating the discovery of new and improved medicines for a wide range of human diseases.

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Navigating the Labyrinth of Genotoxic Impurities: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the safety and purity of drug substances is paramount. Among the myriad of potential contaminants, genotoxic impurities (GTIs) represent a class of compounds that command rigorous scrutiny. These impurities, often present at trace levels, have the potential to interact with genetic material, leading to mutations and an increased risk of carcinogenicity. Consequently, regulatory bodies worldwide, under the guidance of frameworks like the International Council for Harmonisation (ICH) M7 guideline, mandate stringent control over GTIs in pharmaceutical products.[1][2][3]

This guide, designed for the discerning researcher and drug development professional, navigates the complex terrain of analytical techniques for identifying and quantifying genotoxic impurities. Moving beyond a mere listing of methods, we delve into the causality behind experimental choices, providing a comparative analysis of the predominant analytical strategies. Our objective is to equip you with the knowledge to select and implement the most appropriate techniques for your specific needs, ensuring both regulatory compliance and, ultimately, patient safety.

The Regulatory Imperative: A Foundation of Safety

The control of genotoxic impurities is not merely a matter of good practice; it is a regulatory necessity. The ICH M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[4] A cornerstone of this guideline is the concept of the Threshold of Toxicological Concern (TTC) , a risk assessment tool used to define an acceptable intake for a genotoxic impurity that is considered to be associated with a negligible risk of cancer.[4] For most pharmaceuticals, this is set at 1.5 µ g/day for lifetime exposure.[3] This stringent limit necessitates the use of highly sensitive and specific analytical methods capable of detecting and quantifying GTIs at parts-per-million (ppm) or even parts-per-billion (ppb) levels relative to the active pharmaceutical ingredient (API).

The ICH M7 guideline also outlines a classification system for impurities based on their mutagenic potential, ranging from Class 1 (known mutagenic carcinogens) to Class 5 (no structural alerts for mutagenicity).[5] This classification dictates the level of control required, with higher-risk classes demanding more stringent analytical monitoring.

A Dichotomy of Detection: Chromatographic and Toxicological Approaches

The analytical toolkit for GTI assessment can be broadly divided into two categories:

• Chromatographic Techniques: These methods separate, identify, and quantify specific chemical entities. They are the workhorses for routine quality control and for monitoring known or suspected GTIs.

• Toxicological Assays: These are biological tests that assess the potential of a substance to cause genetic damage. They are crucial for evaluating the genotoxic potential of novel impurities or complex mixtures.

The selection of an appropriate technique, or a combination thereof, is a critical decision driven by the physicochemical properties of the impurity, the required sensitivity, and the stage of drug development.

In the Trenches: A Comparative Analysis of Chromatographic Techniques

Chromatographic methods are indispensable for the precise quantification of known genotoxic impurities. The choice of technique is primarily dictated by the volatility, polarity, and thermal stability of the target analyte.

Gas Chromatography (GC)

Principle: GC separates volatile and semi-volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a column.

Best Suited For: Volatile organic impurities such as residual solvents and certain reactive intermediates like alkyl halides.[6][7]

Detection:

• Flame Ionization Detection (FID): A robust and widely available detector, but with limited sensitivity for trace-level GTI analysis.[2]

• Mass Spectrometry (MS): The gold standard for GTI analysis by GC, offering high sensitivity and selectivity, especially when operated in selected ion monitoring (SIM) or tandem MS (MS/MS) mode.[2][7]

Sample Preparation and Enhancement:

• Headspace GC-MS: An excellent technique for volatile GTIs in non-volatile drug matrices, as it minimizes matrix effects and protects the analytical system from contamination.[6]

• Derivatization: For non-volatile or thermally labile compounds, chemical modification (derivatization) can be employed to increase their volatility and improve their chromatographic behavior.[8]

Performance: GC-MS methods can achieve limits of detection (LOD) and quantification (LOQ) in the low ppm to ppb range, making them suitable for the control of many volatile GTIs. For instance, a GC-MS method for 19 alkyl halides, a class of potential genotoxic impurities, was developed and validated with the analytical quality by design (QbD) approach.[9][10]

Liquid Chromatography (LC)

Principle: LC separates compounds based on their distribution between a liquid mobile phase and a solid stationary phase. It is the most versatile chromatographic technique for pharmaceutical analysis.

Best Suited For: A wide range of non-volatile, polar, and thermally labile genotoxic impurities, including aromatic amines, sulfonate esters, and many reaction byproducts.[6][11]

Detection:

• Ultraviolet (UV) Detection: A common and robust detector, but its sensitivity may be insufficient for trace-level GTI analysis, especially for compounds lacking a strong chromophore.[12] However, for some GTIs with strong UV absorbance and in the absence of interfering matrix components, HPLC-UV can be a viable option.[2]

• Mass Spectrometry (MS): LC-MS and LC-MS/MS are the preferred techniques for the sensitive and selective analysis of a vast array of genotoxic impurities.[6][11] High-resolution mass spectrometry (HRMS) provides an additional layer of confidence in identification.[6]

Performance: LC-MS/MS methods are capable of achieving extremely low detection and quantification limits, often in the sub-ppm range. For example, a validated UPLC-MS/MS method was able to quantify four potential genotoxic impurities in an API at the 15.0 ppm level.[13] Another study demonstrated the development of a sensitive LC-MS/MS method for analyzing potential genotoxic impurities in pantoprazole starting materials with LOQs in the range of 0.6–10.0 ng/mL.[14]

The Power of Tandem Mass Spectrometry (LC-MS/MS and GC-MS/MS)

For the utmost in sensitivity and selectivity, tandem mass spectrometry (MS/MS) is the undisputed champion. By selecting a specific precursor ion and monitoring its characteristic product ions, MS/MS effectively filters out background noise and matrix interferences, allowing for the confident detection and quantification of GTIs at exceptionally low levels. This is particularly crucial when dealing with complex sample matrices, such as final drug formulations. A study on the determination of sulfonate esters highlighted the superior performance of APCI-MS/MS in selected reaction monitoring (SRM) mode, achieving very low limits of detection (2-4 ng/mL).[15]

Comparison of Chromatographic Techniques

Feature	Gas Chromatography (GC)	Liquid Chromatography (LC)
Applicability	Volatile and semi-volatile, thermally stable compounds.	Wide range of non-volatile, polar, and thermally labile compounds.
Common GTIs	Alkyl halides, residual solvents, some nitrosamines.	Aromatic amines, sulfonate esters, hydrazines, various reaction byproducts.
Detection	FID (less sensitive), MS, MS/MS (highly sensitive and selective).	UV (less sensitive), MS, MS/MS, HRMS (highly sensitive and selective).
Strengths	Excellent for volatile impurities, well-established methods.	High versatility, applicable to a broad range of compounds, high sensitivity with MS detection.
Limitations	Not suitable for non-volatile or thermally labile compounds, may require derivatization.	Matrix effects can be more pronounced in LC-MS, may require specialized columns for very polar compounds.

Unmasking Genotoxicity: A Guide to Toxicological Assays

While chromatographic techniques excel at quantifying known impurities, toxicological assays are essential for assessing the inherent genotoxic potential of a substance. These assays are a critical component of the safety assessment for new drug candidates and for impurities with structural alerts for genotoxicity.

Bacterial Reverse Mutation Assay (Ames Test)

Principle: The Ames test, conducted according to OECD Guideline 471, uses several strains of bacteria (typically Salmonella typhimurium and Escherichia coli) with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[16][17] The assay evaluates the ability of a test substance to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a medium lacking the amino acid.[16][17] A positive result, indicated by a dose-dependent increase in the number of revertant colonies, suggests that the substance is a mutagen.[16]

Key Features:

• Metabolic Activation: The assay is performed both with and without an external metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism, as some compounds only become genotoxic after being metabolized.[16]

• Strains: A panel of bacterial strains with different mutation types is used to detect various classes of mutagens.[16]

Performance: The Ames test is a rapid, cost-effective, and widely accepted screening assay for point mutations.[17] However, as a bacterial assay, it may not fully recapitulate the complexities of mammalian metabolism and DNA repair.

In Vitro Micronucleus Assay

Principle: The in vitro micronucleus assay, following OECD Guideline 487, assesses chromosomal damage in mammalian cells.[1][3] Micronuclei are small, extranuclear bodies that form during cell division when chromosome fragments or whole chromosomes lag behind and are not incorporated into the daughter nuclei.[1][3] An increase in the frequency of micronucleated cells after exposure to a test substance indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) activity.

Key Features:

• Cell Types: Commonly used cell lines include human lymphocytes and Chinese hamster ovary (CHO) cells.[1]

• Cytokinesis Block: The use of cytochalasin B to block cell division at the binucleate stage allows for the specific analysis of cells that have undergone one round of mitosis.[3]

• Scoring: At least 2000 cells per concentration are typically scored for the presence of micronuclei.[1]

Performance: The micronucleus assay is a robust and reliable method for detecting a broad range of chromosomal damage.[1] It is often used as a follow-up to a positive Ames test or for compounds with structural alerts for clastogenicity.

Comet Assay (Single Cell Gel Electrophoresis)

Principle: The comet assay is a sensitive method for detecting DNA strand breaks in individual eukaryotic cells.[18] Cells are embedded in agarose on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis.[18] Damaged DNA, containing strand breaks, migrates away from the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (fragmented DNA).[18] The intensity and length of the comet tail are proportional to the amount of DNA damage.[18]

Key Features:

• Alkaline vs. Neutral Conditions: The assay can be performed under alkaline conditions to detect both single and double-strand breaks, or under neutral conditions to primarily detect double-strand breaks.

• Image Analysis: The comets are visualized by fluorescence microscopy and quantified using specialized image analysis software.[19]

Performance: The comet assay is a versatile and sensitive tool for assessing DNA damage and repair. It is particularly useful for investigating the mechanism of genotoxicity and for in vivo studies.

Comparison of Toxicological Assays

Feature	Ames Test	In Vitro Micronucleus Assay	Comet Assay
Endpoint	Gene mutations (point mutations).	Chromosomal damage (clastogenicity and aneugenicity).	DNA strand breaks.
Test System	Bacteria (Salmonella, E. coli).	Mammalian cells (e.g., lymphocytes, CHO).	Individual eukaryotic cells.
Strengths	Rapid, cost-effective, high throughput, well-standardized.	Detects a broad range of chromosomal damage, relevant to mammalian systems.	Highly sensitive for detecting DNA strand breaks, applicable to in vivo studies.
Limitations	Bacterial system may not fully reflect mammalian metabolism and DNA repair.	Less sensitive to point mutations.	Does not directly measure mutations, but rather DNA damage that may or may not be repaired.

Experimental Protocols: A Step-by-Step Guide

To provide a practical understanding of these techniques, we present condensed, step-by-step methodologies for the key toxicological assays. For detailed protocols, it is essential to refer to the official OECD guidelines.

Experimental Protocol: Ames Test (OECD 471)

• Strain Preparation: Prepare overnight cultures of the selected bacterial tester strains.

• Test Substance Preparation: Dissolve the test substance in a suitable solvent. Prepare a range of at least five concentrations.

• Metabolic Activation: Prepare the S9 mix if required.

• Plate Incorporation Method:

  • To molten top agar, add the bacterial culture, the test substance solution (or solvent control), and S9 mix (or buffer).

  • Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

• Data Analysis: Compare the number of revertant colonies in the treated groups to the solvent control. A dose-related increase or a reproducible twofold or greater increase in revertants is generally considered a positive result.[16]

Experimental Protocol: In Vitro Micronucleus Assay (OECD 487)

• Cell Culture: Culture the appropriate mammalian cells to a suitable density.

• Exposure: Treat the cells with at least three concentrations of the test substance, along with negative and positive controls, for a defined period (e.g., 3-6 hours with S9, or 1.5-2 normal cell cycle lengths without S9).

• Cytokinesis Block: Add cytochalasin B to the cultures to arrest cytokinesis.

• Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Slide Preparation: Prepare slides by cytocentrifugation or other suitable methods.

• Staining: Stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: Under a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Calculate the frequency of micronucleated cells and compare the treated groups to the negative control using appropriate statistical methods.[1]

Experimental Protocol: Comet Assay

• Cell Preparation: Prepare a single-cell suspension from the tissue or cell culture of interest.

• Embedding: Mix the cell suspension with low-melting-point agarose and layer it onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis at a low voltage.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium iodide).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope and capture images.

• Image Analysis: Use specialized software to quantify the extent of DNA damage by measuring parameters such as the percentage of DNA in the tail and the tail moment.[19]

Visualizing the Workflow: A Guide to Analytical Strategy

The selection and implementation of analytical techniques for genotoxic impurities follow a logical workflow, often guided by a risk-based approach as outlined in ICH M7. The following diagrams, generated using Graphviz, illustrate these decision-making processes.

Caption: A decision tree for selecting the appropriate chromatographic technique for a known genotoxic impurity.

Conclusion: A Multifaceted Approach to a Critical Challenge

The identification and control of genotoxic impurities is a complex and multifaceted challenge that requires a deep understanding of chemistry, toxicology, and regulatory science. There is no single "magic bullet" analytical technique; rather, a carefully considered combination of chromatographic and toxicological methods is necessary to ensure the safety and quality of pharmaceutical products.

As a senior application scientist, the message I wish to impart is one of proactive and informed decision-making. By understanding the principles, strengths, and limitations of each analytical technique, and by applying a risk-based approach as guided by regulations like ICH M7, researchers and drug development professionals can confidently navigate this critical aspect of pharmaceutical development. The ultimate goal is not just to meet regulatory requirements, but to uphold our collective responsibility to protect patient health. Through the diligent application of robust analytical science, we can ensure that the medicines we develop are not only effective but also fundamentally safe.

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• Role of Analytical Methods for Detection of Genotoxic Impurities. (2023, December 8).
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• AMESplus1 - OECD 471 Bacterial Reverse Mutation Test + Confirmation Test. (n.d.).
• Background on Purging Factor Calculation for your Risk Assessment. (2024, July 25).
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• Low level determination of p-toluenesulfonate and benzenesulfonate esters in drug substance by high performance liquid chromatography/mass spectrometry. (2025, August 5).
• Measuring DNA modifications with the comet assay: a compendium of protocols. (n.d.).
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (n.d.).
• Comet assay. (n.d.).
• The purge factor - ICH M7 Option 4. (2019, November 10).
• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. (n.d.).
• Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. (2020, February 8).
• Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. (2012, September 2).
• Identification and quantitative analysis of genotoxic impurities in rifampicin: Development and validation of a targeted LC-MS/MS method for 1-amino-4-methylpiperazine. (n.d.).
• In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023, April 6).
• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. (n.d.).
• Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: Comparison of different ionization modes. (2025, August 5).
• Identification and quantitative analysis of genotoxic impurities in rifampicin: Development and validation of a targeted LC-MS/MS method for 1-amino-4-methylpiperazine. (2024, September 6).
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.).
• Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices. (n.d.).
• Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. (n.d.).
• Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes. (n.d.).
• Genotoxic Impurities in Pharmaceuticals. (n.d.).
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. (n.d.).
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• A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester Control in Pharmaceutical Manufacturing Processes. (2010, March 10).
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• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. (2022, July 11).
• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. (n.d.).
• Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide. (2024, April 2).
• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021, December 15).
• Limit of Detection (LOD)/Limit of Quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs. (2025, August 9).

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A Senior Application Scientist's Guide to Determining Enantiomeric Purity of Chiral Quinuclidine Precursors

In the landscape of pharmaceutical development, the stereochemistry of active pharmaceutical ingredients (APIs) is of paramount importance. Chiral quinuclidine derivatives are significant building blocks in the synthesis of numerous APIs, where different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[1] For instance, (R)-3-quinuclidinol is a key precursor for drugs like solifenacin, used in treating overactive bladder.[2] Consequently, regulatory bodies mandate stringent control over the enantiomeric purity of such chiral precursors. This guide provides a comparative analysis of the primary analytical techniques employed to determine the enantiomeric purity of chiral quinuclidine precursors, offering insights into the methodological rationale and practical implementation for researchers, scientists, and drug development professionals.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Chiral Separations

Chiral HPLC stands out as a robust and widely adopted method for the precise quantification of enantiomeric excess (ee). Its high precision, accuracy, and the ability to handle a wide range of analyte concentrations make it a preferred method over others like Gas Chromatography (GC) for quantitative analysis.[2]

Principle of Operation

Chiral HPLC separates enantiomers by exploiting their differential interactions with a chiral stationary phase (CSP). These CSPs are typically composed of a chiral selector immobilized on a silica support. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, have demonstrated excellent enantioselectivity for quinuclidine derivatives.[1]

A critical consideration for many quinuclidine precursors, such as 3-quinuclidinol, is their lack of a strong UV chromophore.[1][3] This necessitates a pre-column derivatization step to introduce a UV-active moiety, enabling sensitive detection.[1][3] Common derivatizing agents include benzoyl chloride and its analogs.[3]

Experimental Workflow: Chiral HPLC

The general workflow for chiral HPLC analysis of a quinuclidine precursor involves sample preparation (including derivatization), chromatographic separation, and data analysis.

Caption: General workflow for chiral HPLC analysis of quinuclidine precursors.

Detailed Experimental Protocol: (R)-3-Quinuclidinol

The following protocol is based on a validated method for the quantification of 3-(S)-quinuclidinol in 3-(R)-quinuclidinol.[2][4]

1. Derivatization:

• Dissolve approximately 250 mg of the 3-quinuclidinol sample in 5.0 mL of dichloromethane in a 50 mL volumetric flask.[3]

• Add a suitable amount of benzoyl chloride and a base (e.g., triethylamine) to facilitate the reaction.

• Shake the flask for 5 minutes.[3]

• Dilute the reaction mixture with the mobile phase for HPLC analysis.

2. HPLC Conditions:

• Column: Chiralpak IC (250 x 4.6 mm, 5 µm)[2][3]

• Mobile Phase: An isocratic mixture of n-hexane, ethanol, 2-propanol, and diethylamine (80:8:12:0.4, v/v/v/v)[2][3][4]

• Flow Rate: 0.8 mL/min[2][3][5]

• Injection Volume: 10 µL[2][3][5]

• Column Temperature: 15 °C[2][3]

• Detection: UV at 230 nm[2][3][4]

3. Data Analysis:

• The enantiomeric purity is calculated from the peak areas of the two enantiomers in the chromatogram using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100.

Comparison of Chiral HPLC Methods

Parameter	Method 1 (Benzoyl Chloride Derivatization)	Method 2 (p-Methoxybenzoyl chloride Derivatization)
Derivatizing Agent	Benzoyl Chloride	p-Methoxybenzoyl chloride
Chiral Stationary Phase	Chiralpak IC	Chiralpak IA
Mobile Phase	n-hexane/ethanol/2-propanol/diethylamine (80:8:12:0.4)	n-hexane/ethanol/ethanolamine (59.6:40:0.4)
Flow Rate	0.8 mL/min	1.0 mL/min
Detection Wavelength	230 nm	255 nm
Resolution	> 11.4[2][4]	Good separation
Analysis Time	< 30 min[4]	Faster analysis time

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Powerful Tool for Structural Elucidation

NMR spectroscopy offers a distinct approach for determining enantiomeric purity. In an achiral environment, enantiomers are indistinguishable by NMR. However, by introducing a chiral auxiliary, the enantiomers can be converted into diastereomers, which have different NMR spectra.[6][7] This allows for the quantification of the enantiomeric ratio by integrating the signals of the diastereomers.[7][8]

There are two primary strategies employing chiral auxiliaries in NMR:

• Chiral Derivatizing Agents (CDAs): These are enantiomerically pure reagents that react covalently with the analyte to form diastereomers.[6][8] A classic example is α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA), also known as Mosher's acid.[6][8] The resulting diastereomeric esters or amides exhibit distinct chemical shifts in ¹H or ¹⁹F NMR.[8]

• Chiral Solvating Agents (CSAs): These agents form non-covalent diastereomeric complexes with the analyte through interactions such as hydrogen bonding or dipole-dipole interactions.[9][10] BINOL (1,1'-bi-2-naphthol) and its derivatives are effective CSAs for amines and alcohols.[9][11] The advantage of CSAs is that the analysis is non-destructive and requires minimal sample preparation.[12]

Experimental Workflow: NMR with Chiral Auxiliaries

The workflow for determining enantiomeric purity by NMR using a chiral auxiliary is straightforward.

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Safety & Regulatory Compliance

Proper Disposal of 3-Chloroquinuclidine Hydrochloride: A Guide for Laboratory Professionals

Navigating the complexities of chemical waste management is paramount to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-chloroquinuclidine hydrochloride (CAS No. 33601-77-3). As a chlorinated heterocyclic amine, this compound requires careful handling and adherence to specific disposal protocols. While some safety data sheets (SDS) may classify this compound as non-hazardous, the structural alerts from its parent compound, quinuclidine, and related analogs suggest a more conservative approach is warranted. Prudence dictates treating this substance as hazardous waste to mitigate any potential risks.

Section 1: Hazard Assessment and Personal Protective Equipment (PPE)

A thorough understanding of the potential hazards is the foundation of safe chemical handling. While the specific toxicology of 3-chloroquinuclidine hydrochloride is not extensively documented in all public sources, the hazardous nature of its parent compound, quinuclidine, which is classified as toxic and corrosive, informs a cautious approach.[1][2] The related compound, 3-quinuclidinone hydrochloride, is also considered a hazardous substance.[3] Therefore, appropriate personal protective equipment is mandatory.

Recommended PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

• Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

• Lab Coat: A standard laboratory coat should be worn to protect against accidental spills.

• Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator is recommended to prevent inhalation.

Compound Information	Data
Chemical Name	3-Chloroquinuclidine hydrochloride
CAS Number	33601-77-3
Molecular Formula	C₇H₁₂ClN · HCl
Molecular Weight	182.09 g/mol
Physical Form	Solid
Known Incompatibilities	Strong oxidizing agents

Section 2: Waste Segregation and Containerization: The Cornerstone of Safe Disposal

The most critical step in managing waste for 3-chloroquinuclidine hydrochloride is proper segregation. As a halogenated organic compound, it must never be mixed with non-halogenated waste streams.[4][5] Co-mingling can lead to dangerous reactions and significantly complicates the disposal process, often at a higher cost.[6]

Protocol for Waste Segregation and Containerization:

• Designate a Waste Container: Use a clearly marked, dedicated container for "Halogenated Organic Waste."[7] The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[8]

• Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name, "3-Chloroquinuclidine hydrochloride."[9][10] Do not use abbreviations or chemical formulas.[9]

• Solid vs. Liquid Waste:

  • Solid Waste: Unused or expired 3-chloroquinuclidine hydrochloride powder should be collected in its original container if possible, or in a well-sealed, compatible container labeled as hazardous waste.

  • Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are contaminated with the compound should be placed in a sealed bag and then into the designated solid halogenated organic waste container.

  • Liquid Waste: Solutions containing 3-chloroquinuclidine hydrochloride should be collected in a separate, sealed, and compatible container for liquid halogenated organic waste.

Section 3: On-site Handling and Storage Prior to Disposal

Proper on-site management of your accumulated waste is crucial to maintaining a safe laboratory.

Step-by-Step On-site Handling Protocol:

• Storage Location: Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[8]

• Secondary Containment: It is best practice to place your waste container within a larger, chemically resistant secondary container to contain any potential leaks.[9]

• Log Keeping: Maintain a log of the waste added to the container, including the chemical name and approximate quantity. This is often a regulatory requirement and assists the disposal contractor.

• Container Fullness: Do not overfill waste containers. Leave adequate headspace (at least 10%) to allow for vapor expansion.[5]

Section 4: Spill Management Protocol

In the event of a spill, a swift and appropriate response is necessary to prevent exposure and environmental contamination.

Procedure for Spill Cleanup:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate if Necessary: For large spills, or if you are unsure of the hazard, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

• Don Appropriate PPE: Before attempting to clean a minor spill, ensure you are wearing the full recommended PPE.

• Cleanup of Solid Spills:

  • Gently cover the spill with an absorbent material to prevent the generation of dust.[3]

  • Carefully sweep up the material and place it into a sealed, labeled container for hazardous waste.[10][11]

• Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Disposal of Cleanup Materials: All materials used for cleanup must be disposed of as halogenated organic hazardous waste.

Section 5: Final Disposal Pathway

The ultimate disposal of 3-chloroquinuclidine hydrochloride must be conducted in compliance with all local, state, and federal regulations.[6][9]

The Professional Disposal Process:

• Contact your EHS Department: Your institution's Environmental Health and Safety department is your primary resource. They will have established procedures for the pickup and disposal of hazardous waste.

• Licensed Waste Contractor: The disposal will be carried out by a licensed and reputable hazardous waste disposal company.[8][10] These contractors are equipped to handle and transport chemical waste safely.

• Incineration: The most common and effective disposal method for halogenated organic compounds is high-temperature incineration in a specialized facility.[7][12] This process is designed to destroy the organic molecule and scrub harmful byproducts from the emissions.

Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3-chloroquinuclidine hydrochloride.

Caption: Decision workflow for the disposal of 3-chloroquinuclidine hydrochloride.

References

• Hazardous Waste Disposal Procedures Handbook. (n.d.). Lehigh University Campus Safety Division. Retrieved from [Link]

• Laboratory Waste Disposal Safety Protocols. (2024, August 16). National Science Teaching Association (NSTA). Retrieved from [Link]

• Properly Managing Chemical Waste in Laboratories. (n.d.). Ace Waste. Retrieved from [Link]

• How To Dispose Of Lab Chemicals. (2020, February 27). Medical Waste Pros. Retrieved from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (n.d.). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. (n.d.). eCFR. Retrieved from [Link]

• State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. (2025, December 4). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Hazardous Waste Segregation. (n.d.). Bucknell University. Retrieved from [Link]

• Process for destroying chlorinated aromatic compounds. (n.d.). Google Patents.

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (n.d.). United Nations Office on Drugs and Crime. Retrieved from [Link]

• Disposal of Chlorine-Containing Wastes. (n.d.). Scribd. Retrieved from [Link]

• Disposal of Chlorine-Containing Wastes. (2016). OUCI. Retrieved from [Link]

• Formation and Destruction of Chlorinated Pollutants during Sewage Sludge Incineration. (2025, August 6). ResearchGate. Retrieved from [Link]

• Quinuclidine. (n.d.). Wikipedia. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Chloroquinuclidine Hydrochloride

This guide provides essential safety and logistical information for the handling and disposal of 3-Chloroquinuclidine hydrochloride. As your partner in laboratory safety, we aim to provide value beyond the product itself, building a foundation of trust through expert, field-proven insights. The following protocols are designed as a self-validating system to ensure the highest level of safety for researchers, scientists, and drug development professionals.

Hazard Assessment: The Rationale for Precaution

3-Chloroquinuclidine hydrochloride is a heterocyclic amine derivative used in chemical synthesis. While some safety data sheets (SDS) classify this compound as non-hazardous, this assessment can be misleading due to a lack of comprehensive toxicological data[1]. Structurally similar compounds, such as 3-Quinuclidinone hydrochloride, are noted to cause potential skin, eye, and respiratory tract irritation[2]. Furthermore, related quinoline compounds can be harmful if swallowed or in contact with the skin[3].

Given the potential for uncharacterized hazards and the possibility of skin sensitization, a cautious approach is mandated[4]. The principle of "as low as reasonably achievable" (ALARA) exposure must be applied. Therefore, we will proceed with the assumption that this compound is hazardous and requires a comprehensive personal protective equipment (PPE) strategy.

Hazard Category	Potential Risks and Considerations	Supporting Evidence
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, inhaled, or in contact with skin. Specific LD50 data is not readily available, but related compounds show toxicity[3].	Treat as a potentially toxic substance. Good hygiene practice and containment are essential to prevent exposure[2][4].
Skin Corrosion/Irritation	May cause skin irritation. Prolonged or repeated exposure could lead to sensitization in susceptible individuals[4].	Avoid all personal contact. Chemical-resistant gloves and protective clothing are mandatory[4][5].
Eye Damage/Irritation	Direct contact with the powder or solutions may cause eye irritation, characterized by redness and tearing[2][4].	Tightly fitting safety goggles or a full-face shield are required to prevent contact[2][5].
Respiratory Irritation	Inhalation of dust may cause respiratory tract irritation[2].	All handling of the solid compound should occur within a certified chemical fume hood or with appropriate respiratory protection[3][6].

Core PPE Requirements: Your Barrier Against Exposure

The selection of PPE is the final and most critical barrier between the researcher and potential chemical exposure. The following ensemble is required for all procedures involving 3-Chloroquinuclidine hydrochloride.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with powder-free nitrile gloves. The outer glove cuff should extend over the gown's cuff[7][8].	Provides a robust barrier against dermal absorption. Double-gloving minimizes risk if the outer glove is breached, and the outer pair can be removed inside the containment area (fume hood) to prevent spreading contamination[7]. Powder-free gloves prevent the aerosolization of harmful particles[7].
Body Protection	Disposable, solid-front, back-closing gown made of a low-permeability fabric with long sleeves and tight-fitting elastic cuffs[8][9].	Protects the body and personal clothing from contamination. The back-closing design provides a more complete barrier than a standard front-buttoning lab coat[8].
Eye & Face Protection	Tightly fitting safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards. A full-face shield should be worn over goggles when there is a significant risk of splashes[5][10].	Protects eyes from airborne particles and splashes. Eyeglasses are insufficient. A face shield offers a broader barrier for the entire face[10].
Respiratory Protection	When handling the powder outside of a certified chemical fume hood, a NIOSH-approved N95 or higher-level respirator is mandatory[3][10].	Prevents the inhalation of fine particles that can cause respiratory irritation or systemic toxicity[3]. A respiratory protection program must be in place, including fit-testing, as per OSHA 29 CFR 1910.134.

Procedural Guidance: Integrating Safety into Your Workflow

Safe handling is a dynamic process that begins before the compound is touched and ends after all waste is properly discarded.

Caption: High-level workflow for safely handling 3-Chloroquinuclidine hydrochloride.

Protocol: Donning (Putting On) PPE

A structured approach to donning PPE is crucial to ensure complete and uncontaminated protection.

Caption: Sequential process for correctly donning personal protective equipment.

• Gown: Put on the disposable, back-closing gown and ensure it is securely fastened[8].

• Respirator/Mask: If required, don the respirator. Perform a user seal check to ensure a proper fit.

• Eye/Face Protection: Put on safety goggles or a face shield[8].

• Gloves: Don the first pair of nitrile gloves. Subsequently, don the second, outer pair, ensuring the cuffs are pulled over the sleeves of the gown[8].

Protocol: Doffing (Removing) PPE

This process is designed to prevent the transfer of contaminants from the PPE to your skin or clothing. It should be performed in a designated area.

Caption: Step-by-step procedure for the safe removal and disposal of contaminated PPE.

• Outer Gloves: Remove the outer pair of gloves using a method that avoids touching the outside of the glove with bare skin. Dispose of them immediately in a designated hazardous waste container[7].

• Gown and Inner Gloves: Remove the gown by unfastening it and rolling it away from the body, turning it inside out. As you pull your arms from the sleeves, peel off the inner gloves at the same time, trapping them within the rolled-up gown[11]. Dispose of the bundle immediately.

• Wash Hands: Perform an initial hand washing.

• Eye/Face Protection: Remove the face shield or goggles by handling the strap from behind your head. Place in a designated area for decontamination or disposal[10].

• Respirator: Remove the respirator by the straps, avoiding contact with the front of the mask[10].

• Final Hand Washing: Wash hands thoroughly with soap and water for at least 20 seconds.

Protocol: Waste Disposal

Proper segregation and disposal of waste are critical to prevent secondary exposure and environmental contamination.

• Solid Waste: All contaminated solid waste, including gloves, gowns, weighing papers, and used pipette tips, must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions containing 3-Chloroquinuclidine hydrochloride should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour any amount down the drain[3].

• Disposal: All waste must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations[3][12].

Emergency Response Plan

Preparedness is key to mitigating the consequences of an accident. All personnel must be familiar with these procedures and the location of emergency equipment.

Sources

• 1. cn.canbipharm.com [cn.canbipharm.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pppmag.com [pppmag.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pogo.ca [pogo.ca]
• 10. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemicalbook.com [chemicalbook.com]
• 12. capotchem.com [capotchem.com]